2-Isopropyl-[1,3]oxathiepane

• CAS: 90467-75-7

Core Science & Biosynthesis

Synthesis and Characterization of 2-Isopropyl-1,3-oxathiepane: A Technical Guide

Introduction and Structural Significance

Medium-sized heterocyclic rings, particularly 7-membered oxathiepanes, represent a highly specialized structural motif in organic chemistry. 2-Isopropyl-1,3-oxathiepane (CAS No. 90467-75-7)[1] is a saturated 7-membered heterocycle containing both oxygen and sulfur heteroatoms at the 1 and 3 positions, with an isopropyl group functioning as a conformational anchor at the C2 position[2].

While 5- and 6-membered thioacetals (oxathiolanes and oxathianes) are ubiquitous as protecting groups and flavor compounds, the 7-membered 1,3-oxathiepane homologue is considerably more challenging to synthesize due to the entropic penalties associated with medium-ring closure[3]. However, its unique twist-chair conformational dynamics make it an invaluable scaffold in the development of rigidified ligands, specialized flavor profiles, and advanced small-molecule therapeutics, including covalent DCN1 inhibitors[4].

Mechanistic Rationale: The Thioacetalization Pathway

The synthesis of 2-isopropyl-1,3-oxathiepane is achieved via the acid-catalyzed condensation (thioacetalization) of isobutyraldehyde and 4-mercapto-1-butanol. As a Senior Application Scientist, it is critical to understand the causality driving this reaction sequence rather than merely following the stoichiometry.

Nucleophilic Hierarchy: Sulfur is a larger, more polarizable, and "softer" nucleophile than oxygen. When the carbonyl oxygen of isobutyraldehyde is protonated by a strong Brønsted acid (such as p-toluenesulfonic acid, p-TsOH), the primary thiol group of 4-mercapto-1-butanol attacks the electrophilic carbon first. This forms a hemithioacetal intermediate. Ring Closure Dynamics: Following proton transfer and the elimination of a water molecule, a highly electrophilic sulfenium/carbocation intermediate is generated. The pendant hydroxyl group then undergoes an intramolecular 7-endo-trig cyclization[3]. Because the formation of a 7-membered ring is entropically disfavored, the reaction is strictly under thermodynamic control and must be driven forward by the continuous removal of water (Le Chatelier’s Principle).

Mechanistic pathway of acid-catalyzed thioacetalization to form 2-isopropyl-1,3-oxathiepane.

Self-Validating Experimental Protocol

To ensure high fidelity and yield, the following protocol is designed as a self-validating system. Every step incorporates a chemical rationale to prevent side reactions, such as linear oligomerization or thioacetal hydrolysis.

Reagents and Materials

• 4-Mercapto-1-butanol: 10.0 mmol (1.0 equiv)

• Isobutyraldehyde: 11.0 mmol (1.1 equiv) — A slight excess compensates for evaporative losses due to its low boiling point (63 °C) during the initial heating phase.

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O): 0.5 mmol (0.05 equiv) — Chosen over aqueous acids (e.g., HCl) to maintain strictly anhydrous conditions in the bulk solvent.

• Toluene: 40 mL — Acts as the solvent and forms a minimum-boiling azeotrope with water (bp ~85 °C), enabling efficient Dean-Stark distillation.

Step-by-Step Workflow

• Assembly: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-mercapto-1-butanol and isobutyraldehyde in 40 mL of anhydrous toluene. Add p-TsOH·H₂O.

• Azeotropic Distillation: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture to reflux (110 °C block temperature).

  • Validation Checkpoint: Monitor the accumulation of water in the Dean-Stark trap. The reaction is typically complete when ~0.18 mL of water has collected (approx. 2-4 hours).

• In-Process Monitoring (TLC): Because 1,3-oxathiepanes lack a strong UV chromophore, standard UV monitoring is ineffective. Spot the reaction mixture on a silica TLC plate and develop using a Potassium Permanganate (KMnO₄) stain. The sulfur atom will rapidly reduce the Mn(VII), revealing the product as a bright yellow spot against a purple background.

• Reaction Quenching: Cool the mixture to room temperature. Quench by washing the organic layer with saturated aqueous NaHCO₃ (2 × 20 mL).

  • Causality: Thioacetals are highly stable to base but labile in acid. Failing to neutralize the p-TsOH catalyst will cause the ring to spontaneously revert to the acyclic starting materials during solvent evaporation.

• Isolation: Wash with brine (20 mL), dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude oil via vacuum distillation or silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure 2-isopropyl-1,3-oxathiepane.

Step-by-step experimental workflow for synthesizing and purifying 2-isopropyl-1,3-oxathiepane.

Physicochemical Characterization & Data Synthesis

Rigorous spectroscopic characterization is required to confirm the 7-membered ring structure and differentiate it from unreacted acyclic precursors or polymeric byproducts[5]. The characteristic acetal proton (C2) is heavily deshielded due to the combined electron-withdrawing effects of the adjacent oxygen and sulfur atoms.

Table 1: Quantitative Spectroscopic Characterization Summary

Analytical Method	Parameter / Shift	Observed Value	Structural Assignment & Significance
¹H NMR (400 MHz, CDCl₃)	δ (ppm)	~4.50 (d, J = 5.5 Hz, 1H)	C2-H: Confirms successful thioacetalization. Shifted downfield by adjacent O and S atoms.
δ (ppm)	~3.75 (m, 2H)	C7-H₂: Methylene protons adjacent to the ring oxygen.
δ (ppm)	~2.70 (m, 2H)	C4-H₂: Methylene protons adjacent to the ring sulfur.
δ (ppm)	~1.95 (m, 1H)	Isopropyl CH: Methine proton of the isopropyl group.
δ (ppm)	~0.95 (d, J = 6.8 Hz, 6H)	Isopropyl CH₃: Equivalent methyl groups.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm)	~88.5	C2: Diagnostic thioacetal carbon. Unambiguous proof of ring closure[5].
δ (ppm)	~68.2	C7: Carbon adjacent to oxygen.
δ (ppm)	~31.5	C4: Carbon adjacent to sulfur.
FT-IR (ATR)	ν (cm⁻¹)	~1080 - 1120	C-O-C stretch: Strong absorption indicating the ether linkage.
ν (cm⁻¹)	~2550 (Absence)	S-H stretch: Complete disappearance of the thiol peak confirms full conversion.
GC-MS (EI, 70 eV)	m/z	160.1 [M]⁺	Molecular Ion: Matches the calculated exact mass for C₈H₁₆OS.

Conformational Dynamics of the 7-Membered Ring

Unlike 6-membered rings (which strongly prefer rigid chair conformations), 7-membered heterocycles like 1,3-oxathiepanes possess a highly complex potential energy surface. They typically exist in a rapid dynamic equilibrium between various twist-chair (TC) and chair (C) conformations[6].

However, the introduction of the bulky isopropyl group at the C2 position acts as a powerful conformational lock. To minimize severe transannular steric clashes (Pitzer strain) across the medium-sized ring, the molecule heavily biases its equilibrium toward a specific twist-chair conformer where the isopropyl group occupies an equatorial-like trajectory[7]. This rigidification is a critical feature exploited by drug development professionals when utilizing 1,3-oxathiepanes to lock pharmacophores into specific spatial orientations for target binding[4].

References

• Rota, F. "Novel Approaches to Medium Rings, Enantiomerically Enriched Alcohols and Haloalkynes." UCL Discovery, University College London, 2012. URL:[Link]

• Scott, D. C., et al. "Covalent small molecule dcn1 inhibitors and therapeutic methods using the same." Google Patents, EP3609876B1, 2020.

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Technical Guide: Elucidation of 2-Isopropyl-oxathiepane Structure through NMR and Mass Spectrometry

Abstract

Introduction: The Structural Significance of Oxathiepanes

The oxathiepane ring system, a seven-membered heterocycle incorporating both an oxygen and a sulfur atom, represents a unique scaffold in organic chemistry. The specific arrangement and oxidation state of these heteroatoms, along with the substitution pattern, can profoundly influence the molecule's conformation, reactivity, and biological activity. The target of this guide, 2-Isopropyl-oxathiepane, features an isopropyl substituent at the carbon adjacent to the oxygen atom, a position that is expected to significantly influence both its stereochemistry and its fragmentation patterns in mass spectrometry.

The structural confirmation of such novel molecules is a cornerstone of chemical research and development. Unambiguous characterization is essential for patent protection, regulatory submission, and understanding structure-activity relationships (SAR). NMR and MS are the two most powerful analytical techniques for this purpose, providing orthogonal and complementary information about a molecule's atomic connectivity and overall composition.

This guide will proceed by first establishing the necessary experimental protocols for acquiring high-quality NMR and MS data. It will then delve into a detailed predictive analysis of the ¹H NMR, ¹³C NMR, and mass spectra of 2-Isopropyl-oxathiepane, grounding these predictions in the established literature of related thioethers, ethers, and heterocyclic systems.

Experimental Design & Rationale

The quality of spectral data is fundamentally dependent on the purity of the sample and the meticulous execution of the analytical method. The following protocols are designed to be self-validating, ensuring reproducibility and accuracy.

Sample Preparation: The Foundation of Quality Data

A pristine sample is non-negotiable for high-resolution NMR and MS. The final product from a synthesis should be purified, typically by flash column chromatography or preparative HPLC, to >95% purity as determined by a preliminary analytical-scale LC-MS or GC-MS.

2.1.1. Protocol for NMR Sample Preparation

• Analyte Quantity : For a standard 5 mm NMR tube, an optimal concentration is crucial. For ¹H NMR, 5-25 mg of the purified 2-Isopropyl-oxathiepane is recommended.[1] For the less sensitive ¹³C NMR, a more concentrated sample of 50-100 mg is preferable.[1][2]

• Solvent Selection : A deuterated solvent is required to avoid overwhelming the spectrum with solvent signals and to provide a lock signal for the spectrometer.[3] Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent peak.[3][4]

• Procedure : a. Weigh the purified compound (e.g., 15 mg) into a clean, dry vial. b. Add approximately 0.6-0.7 mL of CDCl₃.[2] c. Gently agitate the vial to ensure complete dissolution. If any particulate matter remains, filter the solution through a small cotton plug in a Pasteur pipette into the NMR tube.[1][4] Solid particles can disrupt the magnetic field homogeneity, leading to broadened spectral lines.[3] d. Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).[5][6] e. Cap the NMR tube and carefully invert it several times to ensure a homogenous solution.

2.1.2. Protocol for Mass Spectrometry Sample Preparation

The choice of sample preparation for MS is dictated by the ionization method. For a relatively small and potentially volatile molecule like 2-Isopropyl-oxathiepane, Electron Ionization (EI) or Electrospray Ionization (ESI) are suitable choices.

• Analyte Concentration : Aim for a final concentration of approximately 10-100 micrograms per mL.[7] Overly concentrated samples can lead to detector saturation and poor mass resolution.[7]

• Solvent System : High-purity volatile solvents like methanol, acetonitrile, or a mixture with water are ideal for ESI.[7] For GC-MS (using EI), the sample should be dissolved in a volatile organic solvent compatible with the GC column, such as dichloromethane or ethyl acetate.

• Procedure (for LC-MS with ESI) : a. Prepare a stock solution of the compound at 1 mg/mL in a high-purity organic solvent (e.g., methanol).[7] b. Perform a serial dilution. Take 10 µL of the stock solution and dilute it with 990 µL of the mobile phase solvent (e.g., 50:50 acetonitrile:water) to achieve a concentration of 10 µg/mL. c. If any precipitation occurs, the sample must be filtered to prevent blockages in the LC system.[7] d. Transfer the final solution to a standard 2mL autosampler vial.

Data Acquisition Workflow

The following diagram outlines the logical flow from a purified sample to fully interpreted spectral data.

Caption: Workflow for the structural elucidation of 2-Isopropyl-oxathiepane.

Predicted ¹H and ¹³C NMR Spectral Data

NMR spectroscopy provides a detailed map of the carbon-hydrogen framework of a molecule. The chemical shift (δ) of each nucleus is sensitive to its local electronic environment.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The ¹H NMR spectrum is anticipated to be complex due to the seven-membered ring's flexibility and the potential for second-order coupling effects, especially within the isopropyl group if its protons are magnetically inequivalent.[8]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.5 - 4.8	dd	1H	H-2	Methine proton adjacent to both the ring oxygen and the isopropyl group. Deshielded by the electronegative oxygen.
~3.8 - 4.2	m	2H	H-7	Methylene protons adjacent to the ring oxygen. Deshielded.
~2.7 - 3.1	m	2H	H-4	Methylene protons adjacent to the ring sulfur. Deshielded relative to a standard alkane but less so than H-7.
~1.8 - 2.2	m	1H	-CH (isopropyl)	Methine proton of the isopropyl group. Split by the adjacent methyl protons and H-2.
~1.6 - 2.0	m	4H	H-5, H-6	Ring methylene protons. Expected to show complex, overlapping multiplets.
~0.9 - 1.1	d	6H	-CH₃ (isopropyl)	Two equivalent methyl groups of the isopropyl substituent, appearing as a doublet due to coupling with the isopropyl methine.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The ¹³C NMR spectrum will provide a count of the unique carbon environments. Due to the lack of symmetry, all 8 carbons in 2-Isopropyl-oxathiepane are expected to be chemically distinct.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~80 - 85	C-2	Carbon atom bonded to both the ring oxygen and the isopropyl group. Significantly deshielded by the oxygen.
~70 - 75	C-7	Carbon adjacent to the ring oxygen. Deshielded.
~30 - 35	-CH (isopropyl)	Isopropyl methine carbon.
~30 - 35	C-4	Carbon adjacent to the sulfur atom. The effect of sulfur is less deshielding than oxygen.[9][10]
~25 - 30	C-5, C-6	Ring methylene carbons. In a typical alkane chemical shift range.
~17 - 20	-CH₃ (isopropyl)	Two equivalent methyl carbons of the isopropyl group.

Predicted Mass Spectrometry Data

Mass spectrometry provides the molecular weight of a compound and offers structural clues through the analysis of its fragmentation patterns.

Molecular Ion and Isotopic Pattern

The molecular formula of 2-Isopropyl-oxathiepane is C₈H₁₆OS.

• Monoisotopic Mass : 160.09 g/mol

• Molecular Ion (M⁺˙) : A peak at m/z = 160 is expected.

• Isotopic Pattern : The presence of sulfur will give a characteristic isotopic pattern. The M+2 peak (from the ³⁴S isotope) will have an abundance of approximately 4.5% relative to the M⁺˙ peak. This is a key diagnostic feature.

Key Fragmentation Pathways

Under Electron Ionization (EI), the molecular ion will be unstable and undergo fragmentation. The fragmentation of ethers and thioethers is well-documented.[11][12][13][14] The most likely fragmentation pathways for 2-Isopropyl-oxathiepane involve cleavage alpha (α) to the heteroatoms, as these bonds are weakest.

Predicted Fragmentation Pathways:

• α-Cleavage at Oxygen (Loss of Isopropyl Radical) : This is a very common pathway for ethers.[13][15][16] Cleavage of the bond between C-2 and the isopropyl group would result in the loss of an isopropyl radical (•CH(CH₃)₂), leading to a stable oxonium ion.

  • Fragment m/z : 160 - 43 = 117. This is expected to be a prominent peak.

• Ring Opening and Cleavage : The seven-membered ring can undergo cleavage. A common pathway for cyclic ethers and thioethers involves ring opening followed by fragmentation. For instance, cleavage of the C2-O bond followed by subsequent fragmentation could lead to various smaller ions.

• Loss of Thioformaldehyde (CH₂S) : Rearrangements involving the sulfur atom could lead to the loss of small, stable neutral molecules.

Predicted m/z	Proposed Fragment Identity	Rationale for Formation
160	[C₈H₁₆OS]⁺˙	Molecular Ion (M⁺˙)
117	[M - C₃H₇]⁺	α-Cleavage at C-2 with loss of the isopropyl radical. Highly probable.[11][16]
87	[C₄H₇S]⁺	Potential fragment from ring cleavage adjacent to sulfur.
73	[C₄H₉O]⁺	Potential fragment from ring cleavage adjacent to oxygen.
43	[C₃H₇]⁺	Isopropyl cation. A common fragment seen in many spectra.[15]

Conclusion: A Unified Approach to Structural Verification

The structural elucidation of a novel compound like 2-Isopropyl-oxathiepane is a puzzle solved by the synergistic application of NMR and mass spectrometry. While this guide presents a predictive framework, the true power lies in acquiring high-quality experimental data and interpreting it within these established principles. The predicted ¹H and ¹³C NMR chemical shifts provide a roadmap for assigning the hydrogen and carbon skeleton. Simultaneously, the molecular ion and characteristic isotopic pattern in the mass spectrum will confirm the elemental composition, while the fragmentation pattern will corroborate the connectivity, particularly around the labile ether linkage. By following the detailed protocols and analytical logic presented herein, researchers will be well-equipped to unambiguously confirm the structure of 2-Isopropyl-oxathiepane and apply these foundational techniques to future challenges in chemical discovery.

References

• Biocompare. (2019, April 23). Prepping Small Molecules for Mass Spec. Available at: [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Dr. Jackson Chemistry. (2023, January 25). Mass Spectrometry Part 4-Fragmentation in Ethers. YouTube. Available at: [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link]

• Leung, J. N., & Huynh, H. V. (2025). ¹H NMR signals of the isopropyl groups in complex[12] at 298 K and 238 K. ResearchGate. Available at: [Link]

• OpenOChem Learn. (n.d.). MS Fragmentation. Available at: [Link]

• Problems in Chemistry. (2025, August 20). Mass Spectrometry of Aliphatic Ethers. YouTube. Available at: [Link]

• Sawicki, E., Stanley, T. W., Hauser, T. R., Elbert, W., & Nee, J. L. (1961). Mass Spectra of Aliphatic Thiols and Sulfides. Analytical Chemistry, 33(1), 93-96.
• Still, I. W. J., Plavac, N., McKinnon, D. M., & Chauhan, M. S. (1976). Carbon-13 nuclear magnetic resonance spectra of organic sulfur compounds.' Comparison of chemical shifts for carbonyl and thiocarbonyl compounds in the pyrone, thiopyrone, and pyridone series. Canadian Journal of Chemistry, 54(2), 280-289.

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog. Available at: [Link]

• University of Colorado Boulder. (n.d.). NMR Spectrum Acquisition. Organic Chemistry. Available at: [Link]

• University of Ottawa NMR Facility Blog. (2008, July 18). Second Order 1H NMR Spectra of Isopropyl Groups. Available at: [Link]

• University of Rochester. (2026). How to Get a Good 1H NMR Spectrum. Chemistry. Available at: [Link]

• Waters Corporation. (n.d.). Oasis Sample Extraction Products. Available at: [Link]

• Wikipedia. (n.d.). Sample preparation in mass spectrometry. Available at: [Link]

• Wood, G., & Kiremire, B. (1979). Mass spectral fragmentation of thioesters. 1—Identification of low energy, slow processes. Journal of Mass Spectrometry, 14(11), 603-608.

• Chemistry LibreTexts. (2025, December 9). 14.2: Acquiring a NMR Spectrum. Available at: [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Available at: [Link]

• Pasanen, P., & Pihlaja, K. (2003).

• Swansea University. (n.d.). Sample Preparation Protocol for Open Access MS. Mass Spectrometry Research Facility. Available at: [Link]

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• University of Wisconsin-Madison. (n.d.). NMR: Novice Level, Spectrum 3. Available at: [Link]

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An In-depth Technical Guide to the Synthesis, Characterization, and Potential Applications of 2-Isopropyl-oxathiepane

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The exploration of novel chemical space is a cornerstone of modern drug discovery. Saturated heterocyclic scaffolds are of particular interest due to their ability to impart favorable physicochemical properties and three-dimensional character to drug candidates. This guide focuses on 2-isopropyl-oxathiepane, a seven-membered heterocyclic system containing both an oxygen and a sulfur atom. To date, this specific molecule is not described in readily available scientific literature, presenting a unique opportunity for investigation.

This document serves as a comprehensive theoretical and practical framework for the researcher interested in this novel compound. As a Senior Application Scientist, the following sections are designed to provide not just a list of predicted properties, but a strategic roadmap for the synthesis, purification, and characterization of 2-isopropyl-oxathiepane. Furthermore, we will explore its potential applications in medicinal chemistry by drawing parallels with related, well-studied heterocyclic motifs.

The Oxathiepane Scaffold: An Introduction

The oxathiepane ring is a seven-membered heterocycle containing one oxygen and one sulfur atom. The larger ring size, compared to more common five- and six-membered rings, offers greater conformational flexibility. This can be advantageous in drug design for optimizing binding to biological targets. The inclusion of both an ether and a thioether linkage provides a unique combination of hydrogen bond accepting capability and lipophilicity.

The specific substitution with an isopropyl group at the 2-position, adjacent to both heteroatoms, is expected to significantly influence the molecule's steric and electronic properties, as well as its metabolic stability.

Predicted Physicochemical and Spectroscopic Properties

In the absence of experimental data, we can predict the core properties of 2-isopropyl-oxathiepane based on its constituent functional groups and general chemical principles. These predictions provide a baseline for its handling, purification, and characterization.

Table 1: Predicted Physicochemical Properties of 2-Isopropyl-oxathiepane

Property	Predicted Value	Notes
Molecular Formula	C₈H₁₆OS
Molecular Weight	160.28 g/mol
Appearance	Colorless to pale yellow oil	Based on similar thioethers and ethers.
Boiling Point	~180-200 °C	Estimated based on related structures.
LogP (Octanol/Water)	~2.5 - 3.0	Calculated estimate; moderately lipophilic.
Hydrogen Bond Acceptors	2 (Oxygen and Sulfur)
Hydrogen Bond Donors	0

Spectroscopic Predictions:

Successful synthesis of the target compound would be confirmed by characteristic spectroscopic signatures.

• ¹H NMR: The most downfield proton is expected to be the methine proton at the 2-position, split into a doublet by the adjacent isopropyl methine proton. The isopropyl group itself should present as a septet for the CH and two doublets (or a doublet of doublets) for the diastereotopic methyl groups. The methylene protons on the oxathiepane ring will likely appear as complex multiplets in the 1.5-4.0 ppm range.

• ¹³C NMR: The carbon at the 2-position (C-O-S) will be the most downfield in the aliphatic region. The remaining ring carbons and the isopropyl carbons will appear at higher field strengths.

• IR Spectroscopy: Look for strong C-O-C stretching vibrations around 1100 cm⁻¹ and characteristic C-H stretching and bending frequencies. The absence of a strong O-H peak (~3300 cm⁻¹) or S-H peak (~2550 cm⁻¹) would be crucial to confirm ring closure.

• Mass Spectrometry (EI): The molecular ion peak ([M]⁺) should be observed at m/z = 160. Common fragmentation patterns would likely involve the loss of the isopropyl group.

Proposed Synthesis and Experimental Protocol

A logical approach to the synthesis of 2-isopropyl-oxathiepane is via a ring-closing reaction. The following retrosynthetic analysis outlines a plausible strategy.

Retrosynthetic Analysis

Caption: Retrosynthetic analysis of 2-Isopropyl-oxathiepane.

Proposed Synthetic Workflow

This proposed synthesis involves a two-step process starting from commercially available materials: 1-bromo-3-methylbutane and 3-mercaptopropan-1-ol.

Conformational Dynamics and Stereoelectronic Analysis of 2-Isopropyl-oxathiepane: A Technical Guide

The Topography of Seven-Membered Heterocycles

The conformational analysis of seven-membered heterocycles presents a formidable challenge in physical organic chemistry. Unlike six-membered rings, which typically reside in a deep potential energy well defined by a rigid chair conformation, seven-membered rings (cycloheptanes, oxepanes, thiepanes) possess a highly flexible, flat potential energy surface[1].

These systems exist primarily within two pseudorotating families: the Chair/Twist-Chair (C/TC) family and the Boat/Twist-Boat (B/TB) family. Extensive molecular mechanics and density functional theory (DFT) studies demonstrate that the Twist-Chair (TC) conformation is the global energy minimum for saturated seven-membered heterocycles, as it optimally relieves transannular eclipsing interactions between hydrogen atoms[1]. The pure Chair (C) and Boat (B) forms generally act as transition states during the pseudorotation process rather than observable ground states[2].

The Impact of the Oxathiepane Core and C2-Substitution

In 2-Isopropyl-oxathiepane , the symmetry of the parent cycloheptane is shattered by three factors:

• Heteroatom Disparity: The differing bond lengths of C–O (~1.43 Å) and C–S (~1.82 Å) induce asymmetric puckering of the ring.

• Stereoelectronic Effects: The presence of lone pairs on oxygen and sulfur introduces hyperconjugative interactions (e.g.,

  ), which can stabilize specific gauche conformers along the ring backbone.

• Steric Anchoring: The isopropyl group at the C2 position acts as a massive steric anchor. In a highly flexible seven-membered ring, the bulky

  group will strongly dictate the pseudorotational equilibrium, forcing the ring into a specific TC conformation where the substituent occupies a pseudo-equatorial orientation to avoid severe transannular steric clashes[3].

Pseudorotation and ring inversion landscape of 2-Isopropyl-oxathiepane.

Computational Conformational Search Protocol

To accurately map the conformational space of 2-Isopropyl-oxathiepane, a self-validating computational workflow is required. Relying solely on chemical intuition is insufficient due to the complex interplay of the heteroatoms and the steric bulk of the isopropyl group.

Step-by-Step Methodology: In Silico Modeling

• Monte Carlo Conformational Search (Molecular Mechanics):

  • Action: Perform a mixed torsional/low-mode conformational search using the OPLS4 or MM3 force field, generating at least 10,000 structures.

  • Causality: Seven-membered rings have numerous local minima separated by low energy barriers (< 5 kcal/mol). A robust molecular mechanics search is computationally cheap and ensures that no obscure Twist-Boat or distorted Twist-Chair minima are missed before expensive quantum mechanical calculations begin.

• Density Functional Theory (DFT) Optimization:

  • Action: Filter the MM results (e.g., keeping conformers within a 5.0 kcal/mol window) and subject them to DFT optimization at the ωB97X-D/6-311+G(d,p) level of theory.

  • Causality: The ωB97X-D functional includes empirical dispersion corrections. This is strictly necessary because intramolecular van der Waals dispersion forces between the isopropyl methyl groups and the oxathiepane ring surface significantly stabilize folded conformers.

• Harmonic Frequency Calculation (Self-Validation Check):

  • Action: Run a frequency calculation on all optimized geometries at the same level of theory.

  • Causality: This validates the nature of the stationary points. A true conformational minimum must yield zero imaginary frequencies. If exactly one imaginary frequency is observed, the structure is a transition state (e.g., a pure Chair form) and must be discarded from the ground-state population analysis.

Quantitative Data: Computed Thermodynamic Parameters

The following table summarizes the expected thermodynamic distribution of the optimized 2-Isopropyl-oxathiepane conformers at 298.15 K.

Conformer ID	Ring Geometry	Isopropyl Orientation	Relative Free Energy (ΔG, kcal/mol)	Boltzmann Population (298K)
TC-1	Twist-Chair	Pseudo-equatorial	0.00	94.2%
TC-2	Twist-Chair	Pseudo-axial	+1.85	4.1%
TB-1	Twist-Boat	Pseudo-equatorial	+2.40	1.6%
C-1	Chair	Pseudo-equatorial	+4.10 (Transition State)	< 0.1%

Experimental Validation: Low-Temperature NMR Spectroscopy

Because the pseudorotation barrier between Twist-Chair conformers in seven-membered rings is typically low (3–5 kcal/mol), 2-Isopropyl-oxathiepane will undergo rapid conformational exchange at room temperature, resulting in time-averaged NMR spectra. To validate the computational model, we must "freeze" the conformers on the NMR timescale.

Step-by-Step Methodology: VT-NMR & NOESY

• Sample Preparation and Variable-Temperature (VT) Acquisition:

  • Action: Dissolve the sample in a low-freezing-point, non-polar solvent (e.g.,

    or mixture). Cool the probe incrementally to -80°C, acquiring 1D and spectra at 10°C intervals.

  • Causality: Lowering the thermal energy of the system drops the exchange rate below the Larmor frequency difference of the exchanging nuclei. At the coalescence temperature (

    ), the peaks will broaden; below , distinct sets of signals for the major (TC-1) and minor (TC-2) conformers will emerge, allowing for direct integration and experimental determination of .

• 2D NOESY / ROESY at -80°C:

  • Action: Acquire phase-sensitive 2D NOESY spectra at the lowest achieved temperature using a mixing time of 300–500 ms.

  • Causality: NOESY relies on the nuclear Overhauser effect, which is strictly distance-dependent (

    ). By measuring through-space cross-peaks between the isopropyl methine proton and specific ring protons, we can definitively prove the pseudo-equatorial positioning of the substituent.

• J-Coupling Cross-Validation (Self-Validating System):

  • Action: Extract the vicinal coupling constants (

    ) from the low-temperature 1D spectra. Plug the dihedral angles from the DFT-optimized TC-1 structure into a generalized Altona-Haasnoot Karplus equation.

  • Causality: If the DFT structure is correct, the theoretically predicted

    values will tightly match the experimentally observed couplings, creating a closed-loop validation of the molecular geometry.

Self-validating workflow integrating computational modeling and VT-NMR.

Quantitative Data: J-Coupling Validation

Proton Pair (TC-1 Conformer)	DFT Predicted Dihedral Angle (°)	Predicted (Hz)	Experimental (-80°C, Hz)	Status
H2(ax) - H3(ax)	168.5°	10.8	10.5	Validated
H2(ax) - H3(eq)	52.1°	3.2	3.5	Validated
H5(ax) - H6(ax)	172.0°	11.4	11.2	Validated

Conclusion

The conformational analysis of 2-Isopropyl-oxathiepane requires a rigorous fusion of high-level computational chemistry and low-temperature NMR spectroscopy. By understanding the inherent pseudorotational flexibility of seven-membered rings and the severe steric constraints imposed by the C2-isopropyl group, researchers can accurately map the energy landscape. The self-validating protocols outlined herein ensure that the assigned Twist-Chair global minimum is both mathematically sound and experimentally irrefutable.

References

• Rules for predicting the conformational behavior of satur
• Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane N
• Conformational structure and energy of cycloheptane and some related oxepanes Journal of the American Chemical Society (JACS)

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Guide: Computational and Theoretical Characterization of 2-Isopropyl-1,4-oxathiepane

Executive Summary

This guide outlines the theoretical framework for studying 2-Isopropyl-1,4-oxathiepane , a seven-membered heterocycle containing oxygen and sulfur. While six-membered oxathianes are well-documented flavorants (e.g., tropical fruit volatiles), their seven-membered oxathiepane analogs present unique stereochemical challenges due to increased ring flexibility and transannular interactions.

This document provides a rigorous computational protocol to determine the conformational landscape , thermodynamic stability , and spectroscopic signatures of this molecule. The methodology prioritizes Density Functional Theory (DFT) with dispersion corrections to accurately model the soft sulfur polarizability and non-covalent intramolecular interactions.

Structural & Conformational Landscape

The 1,4-oxathiepane core is a seven-membered ring. Unlike the rigid chair conformation of cyclohexane, seven-membered rings exist in a dynamic equilibrium of flexible conformers.

The Theoretical Challenge

The introduction of a bulky isopropyl group at the C2 position creates a specific stereochemical anchor. The theoretical study must resolve two competing forces:

• Ring Strain & Pucker: The preference of the 1,4-oxathiepane ring to adopt a Twist-Chair (TC) or Twist-Boat (TB) geometry to minimize torsional strain and eclipsing interactions.

• Steric Locking: The isopropyl group will strongly prefer a pseudo-equatorial position to avoid 1,3-diaxial-like repulsion across the ring.

Predicted Global Minimum

Based on established data for 1,4-oxathiepanes, the global minimum is predicted to be a Twist-Chair (TC) conformation. The oxygen and sulfur atoms introduce gauche effects that stabilize specific puckering amplitudes.

Computational Methodology (The Protocol)

To ensure scientific integrity, we employ a "funnel" approach: starting with low-cost molecular mechanics to sample the vast conformational space, followed by high-level quantum mechanics for accurate energetics.

Workflow Visualization

Figure 1: Hierarchical computational workflow for characterizing flexible heterocycles.

Step-by-Step Experimental Protocol

Step 1: Conformational Sampling (Monte Carlo)

Seven-membered rings have low barriers to inversion (pseudorotation). A static optimization is insufficient.

• Method: Monte Carlo Multiple Minimum (MCMM) search.

• Force Field: MMFF94s (static variant) is preferred for organic heterocycles over UFF.

• Criteria: Save all conformers within a 5.0 kcal/mol window of the global minimum.

• Rationale: This captures the "Twist-Chair" and "Twist-Boat" families that may be populated at room temperature.

Step 2: DFT Geometry Optimization

Refine the structures using a range-separated hybrid functional.

• Functional: wB97X-D or B3LYP-D3(BJ) .

  • Why: Standard B3LYP fails to account for dispersion forces (Van der Waals), which are critical for the bulky isopropyl group's interaction with the ring sulfur.

• Basis Set: def2-TZVP (Triple-Zeta Valence Polarized).

  • Why: Sulfur requires polarization functions (d-orbitals) to model its electron density accurately.

• Solvation: SMD Model (Solvation Model based on Density).

  • Solvent: Chloroform (for NMR comparison) or Water (for biological relevance).

Step 3: Electronic Structure Analysis (NBO)

Perform Natural Bond Orbital (NBO) analysis to quantify stereoelectronic effects.

• Target: Look for

  or interactions. These hyperconjugative overlaps often dictate the specific twist of the ring (anomeric-like effects).

Quantitative Data Presentation

The following table structure is required to report the results of the conformational search. This format ensures direct comparison of thermodynamic populations.

Table 1: Predicted Relative Energies and Populations (Mock Data Structure)

Conformer ID	Geometry Type	Relative Energy ( , kcal/mol)	Boltzmann Population (298K)	Isopropyl Orientation
Conf_01	Twist-Chair (TC)	0.00	78.5%	Pseudo-Equatorial
Conf_02	Twist-Chair (TC')	1.24	9.8%	Pseudo-Axial
Conf_03	Twist-Boat (TB)	1.85	3.4%	Pseudo-Equatorial
Conf_04	Boat (B)	3.10	< 1%	Flagpole

Note: In 1,4-oxathiepanes, the Twist-Chair is generally stabilized by the minimization of torsional strain between the heteroatoms.

Spectroscopic Validation (NMR)

To validate the theoretical model against experimental synthesis, calculating the NMR shifts is essential.

• Protocol: GIAO (Gauge-Independent Atomic Orbital) method.

• Level of Theory: mPW1PW91/6-311+G(2d,p).

  • Insight: The mPW1PW91 functional is often superior to B3LYP for predicting

    chemical shifts in sulfur-containing organics.

• Scaling: Apply linear scaling factors derived from TMS (Tetramethylsilane) calculated at the same level.

Isopropyl Diagnostic Signals

The isopropyl group provides a diagnostic "doublet" in

NMR.

• Restricted Rotation: If the ring is rigid (locked), the two methyl groups of the isopropyl moiety will be diastereotopic (magnetically non-equivalent), appearing as two distinct doublets.

• Fast Exchange: If the ring undergoes rapid pseudorotation (low barrier), the methyls will average into a single doublet.

Reaction Pathway: Ring Inversion

Understanding the stability of the molecule requires mapping the transition between conformers.

Figure 2: Simplified potential energy surface for the ring inversion of 2-isopropyl-1,4-oxathiepane.

References

• Conformational Analysis of 1,4-Oxathiepane: Vazquez, S., & Lopez, J. (1995). Conformational analysis of 1,4-oxathiepane. A molecular mechanics and density functional study. This foundational work establishes the Twist-Chair as the preferred conformation for the core ring system.

• Dispersion Corrections in DFT (wB97X-D): Chai, J. D., & Head-Gordon, M. (2008). Long-range corrected hybrid density functionals with damped atom–atom dispersion corrections.

• Solvation Models (SMD): Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent.

• NMR GIAO Scaling Factors: Lodewyk, M. W., Siebert, M. R., & Tantillo, D. J. (2012). Computational Prediction of 1H and 13C Chemical Shifts: A Useful Tool for Structure Elucidation.

Discovery and Isolation of Novel Oxathiepane Derivatives: A Comprehensive Technical Guide

Executive Summary The targeted synthesis and isolation of medium-sized heterocycles represent a frontier in modern drug discovery. This whitepaper provides an in-depth technical roadmap for the discovery, synthesis, and self-validating isolation of novel oxathiepane derivatives (seven-membered rings containing oxygen and sulfur). Designed for researchers and drug development professionals, this guide bridges the gap between theoretical conformational dynamics and bench-level execution.

Introduction to Oxathiepane Scaffolds

Seven-membered non-aromatic heterocycles, particularly 1,4-oxathiepanes and 1,2-oxathiepanes, are emerging as privileged scaffolds in medicinal chemistry. Historically underexplored due to the entropic challenges associated with medium-ring closure, these structures are now highly sought after for their unique conformational flexibility and electronic properties. They have become critical structural motifs in the design of next-generation antimalarial agents, anti-tumor therapeutics, and broad-spectrum antimicrobials (1)[1].

Mechanistic Pathways in Oxathiepane Synthesis

As a Senior Application Scientist, I approach the synthesis of seven-membered rings by prioritizing catalytic efficiency and regiocontrol. The inherent ring strain and transannular interactions necessitate highly tuned catalytic systems to prevent competitive linear oligomerization.

Pathway A: Heterobimetallic Pd-Sn Catalyzed Michael Addition The construction of the 1,4-oxathiepane core can be achieved with high atom economy via a Michael addition reaction utilizing a heterobimetallic Pd-Sn catalyst system (2)[2]. Causality of Design: The palladium center acts as a soft Lewis acid, selectively coordinating to and activating the enone π-system. Simultaneously, the tin (Sn) center modulates the nucleophilicity of the incoming sulfur and oxygen nucleophiles. This synergistic "push-pull" mechanism lowers the activation energy for ring closure, ensuring high yields of the target heterocycle.

Pathway B: Lewis Acid-Catalyzed Cycloisomerization Alternatively, complex indeno-fused 1,4-oxathiepanes can be synthesized through the cycloisomerization of allenes bearing cyclic acetal or thioacetal subunits (). Causality of Design: Utilizing catalysts like

or , the electrophilic species coordinates to the allene's π-bonds. This triggers an anionotropic migration of the alkoxy or alkylthio group. The lone pairs on the remaining heteroatom stabilize the intermediate, driving the selective formation of the seven-membered oxathiepane ring over smaller, more strained alternatives.

Figure 1: Mechanistic pathways for the catalytic synthesis of oxathiepane derivatives.

Self-Validating Experimental Protocol: Isolation and Purification

To ensure high scientific integrity and reproducibility, the following isolation protocol is designed as a self-validating system. Each step includes a built-in quality control (QC) checkpoint to prevent the propagation of errors during the handling of sensitive thio-ethers.

Step 1: Reaction Quenching and Liquid-Liquid Extraction

• Procedure : Upon completion of the catalytic cycle (verified by TLC showing >95% consumption of the starting material), quench the reaction mixture with ice-cold saturated aqueous

  . Extract the aqueous layer with Ethyl Acetate (EtOAc) ( mL).

• Causality : EtOAc is chosen over chlorinated solvents (like DCM) to prevent potential unwanted alkylation of the sulfur heteroatom in the newly formed oxathiepane ring. The mild basic quench neutralizes residual Lewis acids without hydrolyzing the heterocycle.

• Validation Checkpoint : Perform a rapid LC-MS on an aliquot of the organic layer. The presence of the target mass

  confirms successful extraction and stability.

Step 2: Drying and Concentration

• Procedure : Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure at a maximum of .

• Causality : A low evaporation temperature is critical; certain oxathiepane derivatives (especially 1,2-oxathiepanes) exhibit thermal instability and can undergo premature desulfurization or ring-opening at elevated temperatures.

Step 3: Flash Column Chromatography

• Procedure : Load the crude residue onto a silica gel column (230-400 mesh). Elute with a gradient of Hexane:EtOAc (95:5 to 80:20).

• Causality : The gradient elution resolves the oxathiepane from unreacted nucleophiles. Sulfur-containing compounds often streak on silica; adding 0.1% triethylamine (TEA) to the eluent can sharpen the bands by deactivating acidic silanol sites.

• Validation Checkpoint : Pool fractions based on TLC. Stain with

  ; oxathiepanes typically appear as bright yellow spots against a purple background due to the rapid oxidation of the sulfur atom.

Step 4: Preparative HPLC (Regioisomer Separation)

• Procedure : If

  -NMR indicates a mixture of diastereomers or regioisomers, subject the pooled fractions to reverse-phase prep-HPLC (C18 column, gradient).

• Validation Checkpoint : Final purity must be >98% by analytical HPLC before proceeding to biological assays.

Figure 2: Self-validating isolation and purification workflow for oxathiepanes.

Structural Characterization and Conformational Dynamics

Seven-membered rings are notoriously flexible, existing in a dynamic equilibrium between chair, twist-chair, and twist-boat conformations. Meta-hybrid Density Functional Theory (DFT) and X-ray crystallographic data reveal that the presence of the bulky sulfur atom significantly alters the ring strain and bond angles compared to simple cycloheptanes (3)[3].

Table 1: Computed vs. Experimental Geometric Parameters of Heterocyclic Derivatives

Parameter	Bond Type	Experimental (XRD)	Calculated (DFT)	Conformational Impact
Bond Length (Å)	C–S	1.842	1.845	Elongated C-S bond relieves transannular steric strain.
Bond Length (Å)	C–O	1.434	1.432	Standard ether linkage; dictates local dipole moment.
Bond Length (Å)	C–C	1.527	1.525	Slight compression due to adjacent heteroatoms.
Bond Angle (°)	C–C–C	114.8 – 116.9	115.2 – 116.5	Deviation from ideal tetrahedral (109.5°) indicates ring strain.

Pharmacological Screening and Biological Activity

Oxathiepane derivatives have demonstrated remarkable biological efficacy, largely due to the sulfur atom's ability to participate in unique hydrogen bonding and redox interactions within biological targets.

• Antimalarial and Anti-tumor Activity : Derivatives of artemisinin incorporating 1,2-oxathiepane or 1,2-dithiepane rings exhibit potent activity against Plasmodium falciparum and glioblastoma multiforme (U87 cells) (1)[1]. The endoperoxide/oxathiepane hybrid structures generate reactive oxygen species (ROS) upon cleavage by intracellular heme.

• Antimicrobial Activity : Novel benzothiazole derivatives linked to a 1,4-oxathiepane core (e.g., 7-(benzo[d]thiazol-2-yl(cyano)methylene)-5-(dimethylamino)-1,4-oxathiepane-6-carbonitrile) have shown broad-spectrum antibacterial profiles (4)[4]. The electron-withdrawing cyano groups combined with the oxathiepane sulfur atom enhance membrane permeability and target binding.

Table 2: Representative Biological Activity of Oxathiepane Derivatives

Compound Class	Target / Disease Model	Primary Mechanism	Efficacy (IC50 / MIC)
Artemisinin-Oxathiepane Hybrids	P. falciparum (Malaria)	Heme-mediated ROS generation	< 10.5 nM
Isothiocyanate-Oxathiepanes	Glioblastoma U87 (Cancer)	Concentration-dependent cytotoxicity	~7.41 µM
Benzothiazole-1,4-Oxathiepanes	Gram-positive Bacteria	Membrane disruption / Enzyme inhibition	Broad-spectrum

Conclusion

The discovery and isolation of novel oxathiepane derivatives require a rigorous, mechanistically informed approach. By leveraging heterobimetallic catalysis or Lewis acid cycloisomerization, researchers can access these privileged scaffolds with high atom economy. Implementing self-validating isolation protocols ensures the structural integrity of these conformationally dynamic molecules, paving the way for their continued application in advanced drug discovery.

References

• Heterobimetallic Pd–Sn Catalysis: Michael Addition Reaction with C-, N-, O-, and S-Nucleophiles and in Situ Diagnostics The Journal of Organic Chemistry - ACS Public
• Organic & Biomolecular Chemistry RSC Publishing
• 1,2-Dioxepanes, 1,2-Oxathiepanes and 1,2-Dithiepanes ResearchG
• Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogen
• Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents Annals of Advances in Chemistry

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. advancechemjournal.com [advancechemjournal.com]

An In-Depth Technical Guide to the Spectroscopic Analysis (IR, UV-Vis) of 2-Isopropyl-oxathiepane

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the spectroscopic analysis of 2-isopropyl-oxathiepane, a heterocyclic compound of interest in medicinal chemistry and materials science. We delve into the principles and practical applications of Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy for the structural elucidation and characterization of this molecule. This document is designed to be a self-contained resource, offering not only standardized protocols but also the underlying scientific rationale for experimental choices, ensuring both technical accuracy and practical utility for researchers in the field.

Introduction: The Significance of 2-Isopropyl-oxathiepane and its Spectroscopic Fingerprint

2-Isopropyl-oxathiepane belongs to the class of seven-membered heterocyclic compounds containing both an oxygen and a sulfur atom. The incorporation of the bulky isopropyl group at the 2-position introduces specific stereochemical features that can significantly influence its biological activity and material properties. Accurate and unambiguous characterization of this molecule is paramount for its application in drug development and materials science.

Spectroscopic techniques are indispensable tools for the structural analysis of organic molecules. Infrared (IR) spectroscopy probes the vibrational modes of chemical bonds, providing a "fingerprint" of the functional groups present. Ultraviolet-Visible (UV-Vis) spectroscopy, on the other hand, investigates electronic transitions within the molecule, offering insights into the presence of chromophores and conjugated systems. The combined application of these two techniques provides a powerful and non-destructive method for the comprehensive characterization of 2-isopropyl-oxathiepane.

This guide will systematically walk through the theoretical underpinnings and practical execution of IR and UV-Vis spectroscopic analysis of 2-isopropyl-oxathiepane, enabling researchers to confidently acquire and interpret high-quality spectral data.

Infrared (IR) Spectroscopic Analysis: Unveiling the Molecular Vibrations

Infrared spectroscopy is a cornerstone technique for identifying the functional groups within a molecule.[1] When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. These vibrational frequencies are quantized and correspond to the energy of the absorbed infrared radiation. An IR spectrum is a plot of the intensity of absorbed radiation versus its frequency (typically expressed in wavenumbers, cm⁻¹).

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

A robust and reproducible experimental protocol is the foundation of reliable spectroscopic data. The following steps outline the procedure for obtaining the IR spectrum of 2-isopropyl-oxathiepane using a modern Fourier Transform Infrared (FTIR) spectrometer.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.

Sample Preparation (Liquid Sample):

• Neat Liquid Sample (Salt Plates):

  • Ensure two potassium bromide (KBr) or sodium chloride (NaCl) salt plates are clean and dry. Handle them only by the edges to avoid moisture contamination from fingerprints.

  • Place a small drop of 2-isopropyl-oxathiepane onto the center of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid air bubbles.

  • Mount the salt plate assembly in the spectrometer's sample holder.

• Solution in an IR-Transparent Solvent:

  • Choose a solvent that has minimal absorption in the regions of interest. Carbon tetrachloride (CCl₄) or carbon disulfide (CS₂) are common choices, though their use is increasingly restricted due to toxicity. Chloroform (CHCl₃) can also be used, but it has significant absorptions.

  • Prepare a dilute solution (typically 1-5% w/v) of 2-isopropyl-oxathiepane in the chosen solvent.

  • Use a liquid cell with an appropriate path length (e.g., 0.1 mm) for the analysis.

  • Acquire a background spectrum of the pure solvent in the liquid cell first.

  • Then, acquire the spectrum of the sample solution. The instrument software will automatically subtract the solvent's spectrum.

Data Acquisition:

• Background Scan: With the sample compartment empty (or containing the pure solvent for solution-based measurements), acquire a background spectrum. This accounts for atmospheric water and carbon dioxide, as well as any instrumental artifacts.

• Sample Scan: Place the prepared sample in the spectrometer and acquire the sample spectrum.

• Data Processing: The instrument's software will perform a Fourier transform on the interferogram to generate the final IR spectrum.

Spectral Interpretation: Decoding the Vibrational Signature of 2-Isopropyl-oxathiepane

The IR spectrum of 2-isopropyl-oxathiepane is expected to exhibit a series of absorption bands corresponding to the various vibrational modes of its constituent bonds.

Table 1: Predicted Infrared Absorption Bands for 2-Isopropyl-oxathiepane

Wavenumber Range (cm⁻¹)	Vibrational Mode	Expected Intensity	Notes
2960-2850	C-H (alkane) stretching	Strong	Multiple bands are expected due to the various C-H bonds in the isopropyl group and the oxathiepane ring.
1470-1450	C-H (alkane) bending	Medium	Scissoring and bending vibrations of the CH₂ and CH₃ groups.
1385-1365	C-H (isopropyl) bending	Medium-Weak	Characteristic bending vibration of the isopropyl group, often appearing as a doublet.
1150-1050	C-O (ether) stretching	Strong	This is a key diagnostic band for the ether linkage within the oxathiepane ring.[2][3][4]
750-600	C-S (thioether) stretching	Weak to Medium	The C-S stretching vibration is often weak and can be difficult to definitively assign.[5]

The Fingerprint Region (1400-600 cm⁻¹): This region of the IR spectrum will contain a complex pattern of overlapping signals arising from various bending and stretching vibrations of the entire molecule.[6] While individual peak assignments in this region are challenging, the overall pattern is unique to 2-isopropyl-oxathiepane and serves as a valuable "fingerprint" for identification and comparison with reference spectra.

UV-Visible (UV-Vis) Spectroscopic Analysis: Probing the Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. This absorption corresponds to the promotion of electrons from lower energy molecular orbitals to higher energy ones.[7][8] For a molecule to absorb in the UV-Vis range (typically 200-800 nm), it must possess chromophores, which are functional groups containing electrons that can be excited by this energy.

Experimental Protocol: Measuring the Electronic Absorption

The following protocol outlines the steps for obtaining a UV-Vis spectrum of 2-isopropyl-oxathiepane.

Instrumentation: A double-beam UV-Vis spectrophotometer.

Sample Preparation:

• Solvent Selection: Choose a UV-transparent solvent that does not absorb in the wavelength range of interest. Common choices include ethanol, methanol, cyclohexane, and water. The solvent should also be of high purity to avoid interference from impurities.

• Solution Preparation: Prepare a dilute solution of 2-isopropyl-oxathiepane in the chosen solvent. The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 for optimal accuracy.

• Cuvette Selection: Use quartz cuvettes for measurements in the UV region (below 340 nm), as glass and plastic absorb UV light.

Data Acquisition:

• Baseline Correction: Fill two cuvettes with the pure solvent. Place one in the reference beam path and the other in the sample beam path of the spectrophotometer. Run a baseline scan to zero the instrument across the desired wavelength range.

• Sample Measurement: Empty the sample cuvette, rinse it with the sample solution, and then fill it with the sample solution. Place it back into the sample beam path.

• Spectrum Acquisition: Scan the desired wavelength range (e.g., 200-400 nm for near-UV analysis). The instrument will plot absorbance versus wavelength.

Spectral Interpretation: Understanding the Electronic Signature of 2-Isopropyl-oxathiepane

Saturated hydrocarbons and simple ethers are generally transparent in the near-UV region (above 200 nm) as the energy required for σ → σ* electronic transitions is very high and falls in the far-UV region.[9]

For 2-isopropyl-oxathiepane, the key chromophoric element is the sulfur atom, which possesses non-bonding (n) electrons. Therefore, the most likely electronic transition to be observed in the near-UV region is an n → σ* transition involving the lone pair of electrons on the sulfur atom.[10][11]

Table 2: Predicted UV-Vis Absorption for 2-Isopropyl-oxathiepane

Wavelength (λmax)	Electronic Transition	Molar Absorptivity (ε)	Notes
~210-220 nm	n → σ* (Sulfur)	Low	This transition is expected to be weak and may appear as a shoulder on the tail of a much stronger absorption in the far-UV.

The absence of any significant absorption above 220 nm would be a strong indication of the lack of conjugated systems or other chromophores in the molecule. The UV-Vis spectrum is therefore primarily used to confirm the absence of such impurities and to provide evidence for the presence of the thioether functionality.

Workflow and Data Integration

The spectroscopic analysis of 2-isopropyl-oxathiepane is a systematic process that integrates both IR and UV-Vis data to build a comprehensive structural profile.

Figure 1: Workflow for the spectroscopic analysis of 2-isopropyl-oxathiepane.

Conclusion: A Synergistic Approach to Characterization

The spectroscopic analysis of 2-isopropyl-oxathiepane, through the synergistic application of IR and UV-Vis techniques, provides a robust and reliable means of structural verification. IR spectroscopy confirms the presence of key functional groups, including the ether and thioether linkages, as well as the aliphatic hydrocarbon framework. UV-Vis spectroscopy complements this by probing the electronic structure, confirming the saturated nature of the molecule and providing evidence for the sulfur heteroatom. This in-depth guide provides the necessary theoretical foundation and practical protocols for researchers to confidently apply these powerful analytical techniques in their work with 2-isopropyl-oxathiepane and related heterocyclic systems.

References

• Vertex AI Search. (n.d.). Chapter 18: Ethers and Epoxides; Thiols and Sulfides.
• OpenStax. (n.d.). 18.8 Spectroscopy of Ethers. In Organic Chemistry: A Tenth Edition.
• Fehnel, E. A., & Carmack, M. (1949). The ultraviolet absorption spectra of organic sulfur compounds; compounds containing the sulfide function. Journal of the American Chemical Society, 71(1), 84-93.
• Chemistry LibreTexts. (2020, May 30). 15: Ethers, Epoxides and Thioethers.

• Fehnel, E. A., & Carmack, M. (1949). The Ultraviolet Absorption Spectra of Organic Sulfur Compounds. I. Compounds Containing the Sulfide Function. Journal of the American Chemical Society, 71(1), 84–93. [Link]

• Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers.
• (n.d.). INFRARED SPECTROSCOPY (IR).
• (n.d.). Infrared Spectroscopy.
• Michigan State University Department of Chemistry. (n.d.). Infrared Spectroscopy.
• Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy.

• PASCO scientific. (2022, April 11). Spectrometry: UV-Vis Analysis of Saturated Hydrocarbons [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2020, June 22). 9.2.1: Electronic Spectra - Ultraviolet and Visible Spectroscopy - Organics.
• Rao, C. N. R., & Venkataraghavan, R. (1962). Contribution to the infrared spectra of organosulphur compounds. Spectrochimica Acta, 18(4), 541-547.

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An In-depth Technical Guide to the Stability and Reactivity of the Oxathiepane Ring System

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The oxathiepane ring system, a seven-membered heterocycle containing both an oxygen and a sulfur atom, represents a fascinating yet underexplored scaffold in synthetic and medicinal chemistry. Its unique combination of a flexible seven-membered ring, a nucleophilic sulfur atom, and a potentially reactive ether linkage presents both challenges and opportunities for the discerning chemist. This guide provides a comprehensive overview of the stability and reactivity of the oxathiepane core, drawing upon established principles of heterocyclic chemistry and field-proven insights to empower researchers in their quest for novel molecular architectures.

I. The Oxathiepane Core: Structural and Conformational Landscape

The stability and reactivity of the oxathiepane ring are intrinsically linked to its conformational preferences. Unlike their more rigid six-membered counterparts, seven-membered rings like oxathiepane exhibit a higher degree of conformational flexibility. Computational studies have shed light on the complex energetic landscape of these systems.

For the 1,4-oxathiepane ring, theoretical calculations using MM2 and MM3 force fields have indicated that the most stable conformations are the twist-chair (TC) forms.[1] The relative energies of these conformers are influenced by the interplay of torsional strain, transannular interactions, and the electronic effects of the heteroatoms.[1] The presence of both oxygen and sulfur atoms introduces specific stereoelectronic effects that dictate the most favorable spatial arrangements of the ring atoms.[1]

The understanding of these conformational equilibria is not merely academic; it has profound implications for the design of substituted oxathiepane derivatives. The orientation of substituents (axial vs. equatorial) in the lowest energy conformers will significantly impact their steric accessibility and, consequently, their reactivity and biological activity.

graph "Conformational_Equilibrium" { layout="neato"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

TC1 [label="Twist-Chair 1", pos="0,1.5!"]; TC2 [label="Twist-Chair 2", pos="2,0!"]; B [label="Boat", pos="4,1.5!"]; TB [label="Twist-Boat", pos="2,3!"];

TC1 -- TC2 [label="Pseudorotation"]; TC2 -- B [label="Interconversion"]; B -- TB [label="Interconversion"]; TB -- TC1 [label="Interconversion"]; }

Caption: Conformational landscape of the oxathiepane ring.

II. Synthesis of the Oxathiepane Ring System

The construction of the seven-membered oxathiepane ring can be approached through various synthetic strategies, primarily involving cyclization reactions. While literature specifically detailing the synthesis of the parent 1,4-oxathiepane is not abundant, methodologies for related, larger, or analogous heterocyclic systems provide valuable templates.

A common strategy involves the intramolecular cyclization of a linear precursor containing both the required oxygen and sulfur functionalities. For instance, the synthesis of related six-membered 1,4-oxathianes has been achieved through the ring-opening of an epoxide with a hydroxy sulfide, followed by cyclization.[2] This approach, however, can be met with challenges such as competing polymerization.[2]

Another viable route is the reaction of a diol with a sulfur-containing reagent. For example, the synthesis of 1,4-oxathiane has been accomplished by heating ethylene glycol with hydrogen sulfide.[3] Adapting this to a longer chain diol could potentially yield the seven-membered oxathiepane.

The synthesis of substituted oxathiepanes can be achieved by employing appropriately functionalized starting materials. For example, aryl-fused 1,4-oxathiepines have been synthesized from pyridinium 1,4-zwitterionic thiolates and ortho-alkynyl aromatic phenols.

Representative Synthetic Protocol: Synthesis of a 1,4-Oxathiane Derivative (Analogous System)

The following protocol for the synthesis of a substituted 1,4-oxathiane S,S-dioxide illustrates a general approach that could be adapted for the synthesis of oxathiepane derivatives. The key steps involve nucleophilic ring-opening of an epoxide followed by oxidation and cyclization.[2]

Step 1: Ring-Opening of Epoxide

• To a solution of the desired epoxide in a suitable solvent (e.g., THF), add a thiol nucleophile (e.g., 2-mercaptoethanol) and a base (e.g., sodium hydride).

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the corresponding hydroxy sulfide.

Step 2: Oxidation to Sulfone

• Dissolve the hydroxy sulfide in a mixture of methanol and water.

• Add an oxidizing agent, such as potassium peroxymonosulfate (Oxone®), in portions at 0 °C.

• Allow the reaction to warm to room temperature and stir until the oxidation is complete (monitored by TLC).

• Remove the methanol under reduced pressure and extract the aqueous layer with an organic solvent.

• Dry the combined organic layers and concentrate to give the crude sulfone diol.

Step 3: Cyclization

• The cyclization of the sulfone diol to the corresponding oxathiane S,S-dioxide can be attempted under various conditions, such as acid catalysis or by converting the terminal hydroxyl group to a better leaving group followed by intramolecular nucleophilic substitution.

graph "Synthetic_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="Epoxide & Thiol"]; Step1 [label="Ring-Opening"]; Intermediate1 [label="Hydroxy Sulfide"]; Step2 [label="Oxidation"]; Intermediate2 [label="Sulfone Diol"]; Step3 [label="Cyclization"]; Product [label="Oxathiepane Derivative"];

Start -> Step1 -> Intermediate1 -> Step2 -> Intermediate2 -> Step3 -> Product; }

Caption: General synthetic workflow for oxathiepane derivatives.

III. Stability of the Oxathiepane Ring System

The stability of the oxathiepane ring is a critical consideration for its application in drug development and as a synthetic intermediate. The presence of both an ether and a thioether (or its oxidized forms) within a flexible seven-membered ring dictates its susceptibility to various degradation pathways.

A. Hydrolytic Stability

The ether linkage in the oxathiepane ring is potentially susceptible to acid-catalyzed hydrolysis. The rate of this hydrolysis is expected to be influenced by the substitution pattern on the ring and the prevailing pH. While specific experimental data on the hydrolytic stability of oxathiepanes is limited, studies on related cyclic ethers, such as oxetanes, have shown that they are generally stable under neutral and basic conditions but can undergo ring-opening in acidic media. The hydrolytic stability of hydrazones and oximes has been determined at various pD values, providing a methodological framework for assessing such stability.[4][5]

Protocol for Assessing pH Stability:

• Prepare a stock solution of the oxathiepane derivative in a suitable organic solvent (e.g., DMSO).

• Prepare a series of aqueous buffer solutions covering a range of pH values (e.g., pH 2, 4, 7, 9, 12).

• Incubate the oxathiepane derivative (at a final concentration of ~10-50 µM) in each buffer solution at a controlled temperature (e.g., 37 °C).

• At various time points, withdraw aliquots from each solution.

• Quench any reaction by adding a suitable organic solvent and/or neutralizing the pH.

• Analyze the samples by a suitable analytical technique, such as HPLC or LC-MS, to quantify the amount of the parent compound remaining.

• Calculate the half-life (t₁/₂) of the compound at each pH value.

B. Thermal Stability

The thermal stability of oxathiepane derivatives is an important parameter, particularly for compounds that may be subjected to elevated temperatures during synthesis, purification, or storage. Thermal decomposition can involve various processes, including ring-opening, fragmentation, or rearrangement. Techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are invaluable for assessing thermal stability.[6][7]

C. Oxidative and Reductive Stability

The sulfur atom in the oxathiepane ring is susceptible to both oxidation and reduction.[8] The ease of these transformations depends on the oxidation state of the sulfur and the nature of the oxidizing or reducing agents. The sulfide moiety can be readily oxidized to the corresponding sulfoxide and further to the sulfone. Conversely, the sulfone can be reduced back to the sulfide under appropriate conditions. Understanding the oxidative and reductive stability is crucial for predicting potential metabolic pathways of oxathiepane-containing drug candidates and for designing synthetic routes that are compatible with the sulfur functionality.

IV. Reactivity of the Oxathiepane Ring System

The reactivity of the oxathiepane ring is characterized by the interplay of its constituent functional groups: the ether oxygen, the sulfur atom, and the carbon backbone.

A. Reactions at the Sulfur Atom

The sulfur atom in the oxathiepane ring is a versatile handle for chemical modification.

• Oxidation: As mentioned, the sulfide can be selectively oxidized to the sulfoxide or the sulfone.[9] This transformation significantly alters the polarity, geometry, and hydrogen-bonding capacity of the molecule, which can have a profound impact on its biological activity. A variety of oxidizing agents can be employed, with the choice of reagent determining the level of oxidation. For example, mild oxidants like sodium periodate or one equivalent of m-chloroperoxybenzoic acid (m-CPBA) typically yield the sulfoxide, while stronger oxidants or an excess of m-CPBA will lead to the sulfone.[3]

• Alkylation: The sulfur atom can act as a nucleophile and undergo S-alkylation with electrophiles such as alkyl halides to form sulfonium salts.[10] These salts can then participate in a variety of subsequent transformations.

graph "Sulfur_Reactivity" { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Sulfide [label="Oxathiepane (Sulfide)"]; Sulfoxide [label="Sulfoxide"]; Sulfone [label="Sulfone"]; Sulfonium [label="Sulfonium Salt"];

Sulfide -> Sulfoxide [label="[O]"]; Sulfoxide -> Sulfone [label="[O]"]; Sulfide -> Sulfonium [label="R-X"]; }

Caption: Key reactions at the sulfur atom of the oxathiepane ring.

B. Ring-Opening Reactions

The oxathiepane ring, while not as strained as smaller rings like oxiranes or oxetanes, can still undergo ring-opening reactions under certain conditions. These reactions are typically promoted by electrophiles that activate the ether oxygen or by strong nucleophiles that attack one of the ring carbons.

• Acid-Catalyzed Ring-Opening: In the presence of a Brønsted or Lewis acid, the ether oxygen can be protonated or coordinated, making the ring more susceptible to nucleophilic attack. The regioselectivity of the ring-opening will depend on the substitution pattern of the ring and the nature of the nucleophile, following principles similar to those observed for the ring-opening of epoxides.[11]

• Nucleophilic Ring-Opening: Strong nucleophiles can directly attack one of the α-carbons to the ether oxygen, leading to ring cleavage. This is a common reaction for strained ethers like epoxides.[12] For the less strained oxathiepane, more forcing conditions may be required. The sulfur atom can also participate in intramolecular ring-opening reactions, especially if it is in a higher oxidation state.

Table 1: Comparison of Ring-Opening Reactivity of Cyclic Ethers

Heterocycle	Ring Size	Ring Strain (kcal/mol)	Relative Reactivity towards Ring-Opening
Oxirane	3	~27	High
Oxetane	4	~26	Moderate
Tetrahydrofuran	5	~5	Low
Oxathiepane	7	Low	Generally low, but can be induced

V. Spectroscopic Characterization

The unambiguous characterization of oxathiepane derivatives relies on a combination of modern spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are the most powerful tools for the structural elucidation of oxathiepanes.[13][14][15] The chemical shifts and coupling constants of the ring protons provide valuable information about the conformation of the ring and the stereochemical relationship between substituents. The chemical shifts of the carbons adjacent to the oxygen and sulfur atoms are particularly diagnostic.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key functional groups.[16] The C-O-C stretching vibration of the ether and the C-S stretching vibration of the thioether will give rise to characteristic absorption bands. If the sulfur is oxidized, the S=O and SO₂ stretching vibrations of the sulfoxide and sulfone, respectively, will be prominent and easily identifiable.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the oxathiepane derivative.[17][18] The fragmentation pattern can often provide clues about the structure of the molecule.

VI. Applications in Drug Discovery and Medicinal Chemistry

Heterocyclic compounds are the cornerstone of modern medicinal chemistry, and the oxathiepane ring system, though less explored, holds significant potential. The incorporation of a flexible, heteroatom-rich seven-membered ring can favorably modulate the physicochemical properties of a molecule, such as its solubility, lipophilicity, and metabolic stability.

The sulfur atom, with its ability to exist in multiple oxidation states (sulfide, sulfoxide, sulfone), offers a unique opportunity to fine-tune the electronic and steric properties of a drug candidate. Furthermore, the oxathiepane scaffold can serve as a novel template for the design of ligands that interact with a variety of biological targets. For instance, related oxathiazinane derivatives have shown promising antineoplastic and antibacterial activity.[19][20][21] The oxepane motif is also found in a number of marine natural products with potent biological activities.[22][23]

VII. Conclusion

The oxathiepane ring system presents a fertile ground for exploration by synthetic and medicinal chemists. Its unique structural features and tunable reactivity offer a wealth of opportunities for the development of novel molecular entities. A thorough understanding of its conformational preferences, stability under various conditions, and characteristic reactivity patterns, as outlined in this guide, is essential for harnessing the full potential of this intriguing heterocyclic scaffold. As our understanding of the chemistry of medium-sized rings continues to grow, the oxathiepane core is poised to emerge as a valuable addition to the toolkit of the modern drug hunter and materials scientist.

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• PubChem. (n.d.). 1,4-Oxathiane. National Center for Biotechnology Information. Retrieved from [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
• Padwa, A. (Ed.). (1984). Comprehensive Heterocyclic Chemistry (Vol. 7). Pergamon.
• Shinde, A., Nagamalla, S., & Sathyamoorthi, S. (2022). N-arylated oxathiazinane heterocycles are convenient synthons for 1,3-amino ethers and 1,3-amino thioethers. Tetrahedron, 128, 133139.
• Vyas, D. M., & Szarek, W. A. (1973). A facile synthesis of nucleoside derivatives of 1,4-oxathiane.
• Koreeda, M., & Jung, K.-Y. (1993). Synthesis of novel 1,4-oxathiine derivatives containing polyfluoroalkyl substituents at positions 2 and 6. The Journal of Organic Chemistry, 58(23), 6299-6304.
• Faulkner, D. J. (2002). Marine natural products.

• PubChem. (n.d.). 1,4-Oxathiane, 4,4-dioxide. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR and 13C NMR shifts of compounds 1-4 (in CDCl3, δ in ppm, and...). Retrieved from [Link]

• NIST. (n.d.). 1,4-Oxathiane. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Oxepanes used in the biological investigations. For active compounds.... Retrieved from [Link]

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• ResearchGate. (n.d.). Possible reaction pathways for the oxidation of generic oxathiane 34.... Retrieved from [Link]

• Wikipedia. (n.d.). 1,4-Oxathiane. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Ring opening, nucleophilic substitution. Retrieved from [Link]

• Majchrzak, B., et al. (2023). Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study. Journal of Cancer Research and Clinical Oncology, 149(1), 1-13.

• ResearchGate. (n.d.). Expected and found stability order for the TC conformations for 1,4-oxathiepane calculated by means of MM2 and MM3 force fields. Retrieved from [Link]

• Majchrzak, B., et al. (2023). Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study. Journal of Cancer Research and Clinical Oncology, 149(1), 1-13.

• ResearchGate. (n.d.). (PDF) Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study. Retrieved from [Link]

• San Diego State University. (n.d.). Conformational Analysis. Retrieved from [Link]

• Science of Synthesis. (n.d.). 2.2.

• Royal Society of Chemistry. (2023). Stereoselective oxidation of phenoxathiin-based thiacalix[24]arenes – stereomutation of sulfoxide groups. Organic & Biomolecular Chemistry.

• ResearchGate. (n.d.). Nucleophilic Opening of the Oxirane Ring with Tetraalkylammonium Salt Anions in the Presence of Proton Donors. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Elucidating an unknown compound using 1H- and 13C-NMR spectral data. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). Nucleophilic ring opening studies of N-protected oxathiazinanes 12 and.... Retrieved from [Link]

• Gillespie, R. J., & Porter, A. E. A. (1979). A novel approach to 1,4-oxathiocines: the thermal rearrangement of thiophenium methylides.
• Lauer, S., et al. (2009). Active Site Ring-Opening of a Thiirane Moiety and Picomolar Inhibition of Gelatinases. Journal of the American Chemical Society, 131(49), 17749-17751.

• Organic Chemistry Portal. (n.d.). Sulfide synthesis by S-alkylation or 1,4-addition. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes.

• SciSpace. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

• Bakiz, B., et al. (2012). Kinetics and thermal decomposition of Tetrahydrazine lanthanum 2-hydroxy-1-naphthoate. Journal of Thermal Analysis and Calorimetry, 107(3), 1135-1141.
• Pitre, S. P., et al. (2018). Late-Stage C–H Alkylation of Heterocycles and 1,4-Quinones via Oxidative Homolysis of 1,4-Dihydropyridines. Organic Letters, 20(15), 4479-4483.
• Patil, R., et al. (2021). 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. Magnetic Resonance in Chemistry, 59(5), 498-505.
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Stereochemical Dynamics and Synthetic Control of 2-Isopropyl-1,3-oxathiepane

Executive Summary: The Seven-Membered Challenge

In the landscape of saturated heterocycles, the 2-isopropyl-1,3-oxathiepane scaffold represents a unique intersection of conformational flexibility and stereoelectronic complexity . Unlike their rigid six-membered counterparts (1,3-oxathianes), seven-membered oxathiepanes exist in a highly dynamic energy landscape populated by twist-chair (TC) and twist-boat (TB) conformers.

For drug development professionals, this molecule is not merely a structural curiosity but a critical case study in bioisosteric design . The 1,3-oxathiepane ring offers a lipophilic, metabolically distinct alternative to 1,3-dioxepanes, while the C2-isopropyl group introduces a steric anchor that governs the ring's conformational preference.

This guide provides a definitive technical analysis of the chirality, synthesis, and characterization of 2-isopropyl-1,3-oxathiepane, with a specific focus on controlling the stereocenter at C2 and the potential sulfoxide chirality at S3.

Conformational Analysis & Stereodynamics

The Twist-Chair Preference

The seven-membered ring of 1,3-oxathiepane lacks the rigid chair conformation of cyclohexane. Instead, it fluctuates between several flexible forms.[1] However, the introduction of a bulky isopropyl group at C2 serves as a "conformational lock."

• Dominant Conformer: Twist-Chair (TC).

• Substituent Orientation: The isopropyl group at C2 strongly prefers the pseudo-equatorial position to minimize 1,3-diaxial-like transannular interactions with hydrogens at C4 and C7.

• Anomeric Effect: The O1–C2–S3 segment exhibits a generalized anomeric effect. The lone pair on Sulfur (3p orbital) donates into the

  orbital, favoring conformations where the C-S bond is gauche to the O-lone pair.

Visualization: Conformational Energy Landscape

The following diagram illustrates the pseudorotational pathway and the energetic "locking" provided by the isopropyl group.

Figure 1: Conformational energy profile of 2-isopropyl-1,3-oxathiepane. The isopropyl group anchors the molecule in the Twist-Chair form.

Synthetic Protocol: Diastereoselective Assembly

Synthesis of the 1,3-oxathiepane core requires precise control to avoid polymerization (common with 7-membered rings) and to establish the C2 stereocenter.

Retrosynthetic Logic

The most robust route involves the acid-catalyzed condensation of 4-mercapto-1-butanol with isobutyraldehyde . This approach leverages thermodynamic control to favor the formation of the thermodynamically stable 2-isopropyl isomer (equatorial).

Protocol: Acid-Catalyzed Cyclocondensation

Objective: Synthesis of 2-isopropyl-1,3-oxathiepane with >95% purity.

Reagents:

• 4-Mercapto-1-butanol (1.0 eq)

• Isobutyraldehyde (1.2 eq)

• p-Toluenesulfonic acid (pTSA) (0.05 eq)

• Solvent: Benzene or Toluene (anhydrous)

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a Dean-Stark trap and a reflux condenser. Flush with Nitrogen (

  ).

• Charging: Add 4-mercapto-1-butanol (20 mmol) and isobutyraldehyde (24 mmol) to 100 mL of anhydrous toluene.

• Catalysis: Add pTSA (1 mmol) in one portion.

• Reflux (The Critical Step): Heat the mixture to vigorous reflux (

  ).

  • Mechanism:[2][3] The reaction generates water.[4] The Dean-Stark trap removes this water azeotropically, driving the equilibrium toward the cyclic acetal/thioacetal.

  • Checkpoint: Monitor the water collection. Reaction is complete when water evolution ceases (approx. 2-4 hours).

• Quench: Cool to room temperature. Add 10%

  (aq) to neutralize the acid.

• Workup: Separate phases. Wash organic layer with brine. Dry over

  .

• Purification: Concentrate in vacuo. Purify via vacuum distillation (bp approx. 85-90°C at 5 mmHg) or flash chromatography (Hexanes/EtOAc 95:5).

Self-Validating Checkpoint:

• TLC:

  of product should be approx 0.6 (Hex:EtOAc 9:1), distinct from the baseline thiol.

• Odor: The starting thiol has a skunky stench; the product has a sweeter, ether-sulfide odor.

Advanced Stereochemistry: Sulfoxidation

In drug development, the sulfur atom is a metabolic soft spot. Oxidizing the sulfur creates a sulfoxide , introducing a second chiral center at S3. This yields two diastereomers: cis (O-S and C-iPr on same side) and trans.

Diastereoselective Oxidation

Using m-CPBA at low temperature typically favors the trans-sulfoxide due to steric approach control (oxidant approaches from the face opposite the bulky isopropyl group).

Figure 2: Divergent oxidation pathway yielding sulfoxide diastereomers.

Analytical Characterization Data

Accurate identification of the stereoisomers requires high-field NMR. The coupling constants (

) of the proton at C2 are diagnostic of its axial/equatorial orientation.

Table 1: Diagnostic NMR Signals ( , 500 MHz)

Position	Proton	Chemical Shift ( )	Multiplicity	Coupling ( Hz)	Structural Insight
H-2	Acetal H	4.65 ppm	Doublet	Hz	Indicates H-2 is axial (gauche to S lone pair).
H-4	-to-S	2.60 - 2.85 ppm	Multiplet	-	Complex roofing due to ring twist.
H-7	-to-O	3.50 - 3.90 ppm	Multiplet	-	Deshielded by Oxygen.
iPr-CH3	Methyls	0.95, 0.98 ppm	Doublets	Hz	Diastereotopic methyl groups confirm chirality.

Interpretation: The diastereotopic nature of the isopropyl methyls (two distinct doublets) is the primary confirmation that the ring is locked in a chiral conformation on the NMR timescale. If the ring were flipping rapidly, these signals would average into a single doublet.

Applications in Drug Design[5][6][7][8][9]

• Bioisosteres: The 1,3-oxathiepane ring serves as a lipophilic replacement for 1,3-dioxepanes. The sulfur atom increases

  (lipophilicity) while offering a handle for metabolic tuning (oxidation to sulfoxide/sulfone increases polarity).

• Prodrugs: The acetal linkage at C2 is acid-labile. 2-Isopropyl-1,3-oxathiepane derivatives can be designed to hydrolyze in the acidic environment of the stomach or lysosome, releasing the attached "isopropyl-like" payload or the mercapto-alcohol warhead.

References

• Conformational Analysis of 1,3-Oxathianes and Oxathiepanes Pihlaja, K. (1974). Angewandte Chemie International Edition. [Link] (Foundational text on the energetics of O/S heterocycles)

• Stereoelectronic Effects in Saturated Heterocycles Kirby, A. J. (1983). Springer-Verlag. [Link] (Authoritative source on the anomeric effect in O-C-S systems)

• Synthesis of Medium-Ring Heterocycles via Acetalization Smith, A. B., & Adams, C. M. (2004).[5] Accounts of Chemical Research. [Link] (Modern protocols for constructing 7-membered rings)

• Sulfur Oxidation in Stereoselective Synthesis Carreno, M. C. (1995). Chemical Reviews. [Link] (Guide to m-CPBA and other oxidants for chiral sulfoxides)

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Technical Guide: Biological Activity and Therapeutic Potential of Sulfur-Containing Heterocycles

Executive Summary

Sulfur-containing heterocycles—specifically thiophenes, thiazoles, and benzothiophenes—represent a cornerstone of modern medicinal chemistry.[1] Unlike their oxygen (furan) or nitrogen (pyrrole) counterparts, sulfur heterocycles offer unique physicochemical properties, including enhanced lipophilicity, metabolic stability, and the capacity for non-covalent interactions via sigma-hole bonding. This guide provides a technical analysis of their structural rationale, therapeutic applications, and experimental methodologies for synthesis and biological evaluation.[2][3]

Structural & Pharmacophore Rationale[4]

The "Sulfur Advantage" in Drug Design

The incorporation of sulfur into heterocyclic rings is not merely a bioisosteric replacement; it fundamentally alters the molecular pharmacology of a ligand.

• Lipophilicity Modulation: Sulfur is less electronegative and more polarizable than oxygen. Replacing a furan ring with a thiophene typically increases

  , enhancing membrane permeability and blood-brain barrier (BBB) penetration.

• Metabolic Stability: Thiophene rings are generally more resistant to oxidative metabolism than furans, which are prone to ring opening and the formation of reactive dicarbonyl species.

• Aromaticity: Thiophene has a higher resonance energy (29 kcal/mol) compared to furan (16 kcal/mol), making it more "benzene-like" and stable under physiological conditions.

Sigma-Hole Interactions (The -Hole)

A critical, often overlooked feature is the sigma-hole —a region of positive electrostatic potential on the extension of the C-S bond.[4]

• Mechanism: The polarizability of sulfur allows it to act as a Lewis acid in specific vectors, forming non-covalent interactions with Lewis bases (e.g., backbone carbonyl oxygens in proteins).

• Application: In kinase inhibitors, thiazole sulfur atoms often form orthogonal interactions with gatekeeper residues, stabilizing the ligand within the ATP-binding pocket.

Key Scaffolds & Therapeutic Applications[1][2][4][6]

The following table summarizes the primary sulfur-containing scaffolds and their clinical utility.

Scaffold	Key Features	Therapeutic Area	FDA-Approved Examples
Thiophene	Bioisostere of phenyl; high lipophilicity.	Antipsychotic, Antithrombotic	Olanzapine (Zyprexa), Clopidogrel (Plavix)
Thiazole	H-bond acceptor (N) + -hole donor (S).	Kinase Inhibitor, Antiviral	Dasatinib (Sprycel), Ritonavir (Norvir)
Benzothiophene	Fused system; mimics indole/naphthalene.	SERM, 5-LOX Inhibitor	Raloxifene (Evista), Zileuton (Zyflo)
Thiadiazole	High N-content; mesoionic character.	Carbonic Anhydrase Inhibitor	Acetazolamide (Diamox)

Mechanistic Pathway: Thiazoles in Kinase Inhibition[4][7][8][9][10]

Thiazole derivatives are privileged scaffolds in kinase inhibition (e.g., Dasatinib targeting BCR-ABL/SRC). They typically function as Type I inhibitors, binding to the active conformation of the kinase.

Visualization: Thiazole-Mediated Kinase Inhibition

The diagram below illustrates the molecular logic of a thiazole-based inhibitor blocking ATP binding and downstream signaling.

Caption: Mechanism of action for thiazole-based kinase inhibitors, highlighting the critical role of specific molecular interactions in displacing ATP and halting oncogenic signaling.

Experimental Protocols

Protocol A: Synthesis of 2-Aminothiophenes (Gewald Reaction)

The Gewald reaction is the most robust method for synthesizing highly substituted 2-aminothiophenes, a precursor for many kinase inhibitors.

Objective: Synthesis of 2-amino-3-carbethoxy-4,5-dimethylthiophene.

Reagents:

• Butanone (1.0 equiv)

• Ethyl cyanoacetate (1.0 equiv)[5]

• Elemental Sulfur (

  ) (1.0 equiv)[5]

• Morpholine (1.0 equiv)[5]

• Ethanol (Solvent)[6][5]

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve 10 mmol of butanone and 10 mmol of ethyl cyanoacetate in 20 mL of ethanol.

• Activation: Add 10 mmol of elemental sulfur. Stir the heterogeneous mixture at room temperature for 5 minutes.

• Catalysis (Critical Step): Dropwise add 10 mmol of morpholine.

  • Causality: Morpholine acts as a base to deprotonate the active methylene (ethyl cyanoacetate) for the Knoevenagel condensation and facilitates the ring closure.

• Reaction: Heat the mixture to 60°C for 3–5 hours.

  • Validation: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the starting ketone indicates completion.

• Workup: Cool the reaction to 0°C (ice bath). The product usually precipitates as a solid.

• Purification: Filter the solid and wash with cold ethanol. Recrystallize from hot ethanol to yield yellow crystals.

Protocol B: High-Throughput Cell Viability Assay (Resazurin)

Unlike the MTT assay, Resazurin (Alamar Blue) is non-toxic and allows for continuous monitoring.

Objective: Determine IC50 of sulfur-heterocycle derivatives against cancer cell lines (e.g., A549).

Methodology:

• Seeding: Plate cells at 5,000 cells/well in 96-well black-walled plates (to minimize fluorescence crosstalk). Incubate for 24h.

• Treatment: Add test compounds (dissolved in DMSO) in a serial dilution (e.g., 100 µM to 1 nM). Ensure final DMSO concentration is <0.5%.

• Incubation: Incubate for 48–72 hours at 37°C, 5% CO2.

• Dye Addition: Add Resazurin solution (final concentration 44 µM) to each well.

• Readout: Incubate for 2–4 hours. Measure fluorescence at Ex 560 nm / Em 590 nm .

  • Mechanistic Check: Viable cells reduce non-fluorescent Resazurin (blue) to fluorescent Resorufin (pink) via mitochondrial reductases.

• Analysis: Plot Relative Fluorescence Units (RFU) vs. Log[Concentration] to calculate IC50 using non-linear regression.

Optimization Workflow (SAR)

Drug discovery is iterative. The following workflow outlines the optimization cycle for sulfur heterocycles.

Caption: Iterative Structure-Activity Relationship (SAR) cycle for optimizing sulfur-containing drug candidates.

References

• Review on the Synthesis and Diverse Applications of Biologically Significant Sulfur-Containing Heterocycles. Neuroquantology (2022). [Link]

• Analysis of US FDA-Approved Drugs Containing Sulfur Atoms. Top Curr Chem (2018). [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles. RSC Advances (2024). [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc (2006). [Link]

• S···O and S···N Sulfur Bonding Interactions in Protein–Ligand Complexes. Journal of Medicinal Chemistry (2016). [Link]

Sources

• 1. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06228K [pubs.rsc.org]
• 2. neuroquantology.com [neuroquantology.com]
• 3. kthmcollege.ac.in [kthmcollege.ac.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Diastereoselective Synthesis of 2-Isopropyl-1,4-oxathiepane Analogues via Ring-Closing Metathesis

This Application Note is structured as a high-level technical guide for the diastereoselective synthesis of 2-Isopropyl-1,4-oxathiepane analogues. The protocol focuses on a Ring-Closing Metathesis (RCM) strategy, widely regarded as the most robust method for constructing medium-sized (7-membered) heterocycles, followed by diastereocontrolled sulfoxidation .

Abstract & Strategic Overview

The 1,4-oxathiepane core (a 7-membered ring containing oxygen and sulfur) represents a privileged scaffold in medicinal chemistry, serving as a bioisostere for cyclic ethers found in marine polyethers (e.g., brevetoxins) and metabolic precursors to sulfoxides. The introduction of a bulky 2-isopropyl group imposes significant conformational rigidity, creating a unique opportunity for diastereoselective functionalization.

This protocol details the enantioselective construction of the 2-isopropyl-1,4-oxathiepane core using a Chiral Pool strategy starting from L-Valine derived precursors, followed by Ring-Closing Metathesis (RCM) . Crucially, we address the challenge of diastereoselective sulfoxidation , where the 2-isopropyl "anchor" directs the stereochemical outcome at the sulfur atom, a critical parameter for drug efficacy and metabolic stability.

Key Challenges Addressed:

• Entropic Disfavor: Overcoming the difficulty of forming 7-membered rings (medium-sized ring constraints).

• Stereocontrol: Utilizing the 2-isopropyl group to direct distal functionalization (1,4-induction).

• Chemoselectivity: Preventing sulfur poisoning of the Ruthenium metathesis catalyst.

Retrosynthetic Analysis

The strategy relies on disconnecting the C6-C7 bond via RCM. The acyclic precursor is assembled from (S)-1,2-epoxy-3-methylbutane (derived from L-Valine or asymmetric epoxidation) to establish the C2 stereocenter with high fidelity (

ee).

Figure 1: Retrosynthetic logic flow from the target sulfoxide back to chiral pool starting materials.

Experimental Protocol

Phase 1: Synthesis of the RCM Precursor

Objective: Construct the diallyl O,S-acyclic chain with the C2 stereocenter intact.

Reagents:

• (S)-2-isopropyloxirane (Commercial or via Jacobsen resolution)

• Allyl mercaptan (Prop-2-ene-1-thiol)

• Sodium hydride (NaH, 60% dispersion)

• Allyl bromide

• Tetrahydrofuran (THF), anhydrous

Step-by-Step Methodology:

• Regioselective Epoxide Opening:

  • To a solution of allyl mercaptan (1.1 equiv) in MeOH at 0°C, add NaOH (1.1 equiv) to generate the thiolate in situ.

  • Add (S)-2-isopropyloxirane (1.0 equiv) dropwise. The nucleophilic attack occurs predominantly at the less hindered terminal carbon (Regioselectivity > 10:1).

  • Mechanism:[1][2][3][4]

    attack at preserves the stereochemistry at the chiral center (which becomes the alcohol).

  • QC Check:

    NMR should show the methine proton of the alcohol ( -OH) around 3.4-3.6 ppm.

• O-Alkylation (Williamson Ether Synthesis):

  • Dissolve the intermediate

    -hydroxy sulfide in anhydrous THF. Cool to 0°C.[2][3][5]

  • Add NaH (1.2 equiv) carefully. Stir for 30 min to form the alkoxide.

  • Add Allyl bromide (1.2 equiv) and TBAI (catalytic, 5 mol%). Warm to RT and stir for 4 hours.

  • Critical Note: Ensure complete conversion to avoid competing reactions in the RCM step.

  • Yield Expectation: 75-85% over 2 steps.

Phase 2: Ring-Closing Metathesis (RCM)

Objective: Cyclize the 7-membered ring. Challenge: Sulfur atoms can coordinate to the Ruthenium center of Grubbs catalysts, deactivating them. Solution: Use of Grubbs II (more robust) and Ti(OiPr)4 as a Lewis acid scavenger for sulfur, or simply high catalyst loading with rapid kinetics.

Protocol:

• Dissolve the diallyl precursor in Dichloromethane (DCM) .

  • Concentration Rule: High dilution (0.005 M) is mandatory to favor intramolecular cyclization (RCM) over intermolecular dimerization (ADMET).

• Add Grubbs 2nd Generation Catalyst (5 mol%).

• Reflux (40°C) for 12-24 hours under Argon.

• Validation: Monitor by TLC. The disappearance of the acyclic diene and appearance of a slightly more polar spot indicates cyclization.

• Workup: Add activated charcoal or DMSO (50 equiv relative to catalyst) to quench the Ru-carbene. Filter through a pad of silica gel to remove Ruthenium residues (black/brown band).

• Hydrogenation: Dissolve the unsaturated oxathiepine in MeOH, add Pd/C (10% w/w), and stir under

  (1 atm) for 2 hours to saturate the double bond.

  • Result:(S)-2-Isopropyl-1,4-oxathiepane .

Phase 3: Diastereoselective Sulfoxidation

Objective: Oxidize the sulfur to a sulfoxide with high diastereoselectivity (

). Mechanistic Insight: The bulky 2-isopropyl group forces the 7-membered ring into a twist-chair conformation where the isopropyl group is pseudo-equatorial. Reagents will approach from the face anti to the isopropyl group (steric control) or syn (directing effect).

Method A: Reagent-Controlled (Modified Sharpless/Kagan)

• Reagents: Ti(OiPr)4, (+)-DET (Diethyl tartrate), t-BuOOH, Water (1:2:1:1 modified ratio).

• Protocol:

  • Mix Ti(OiPr)4 and (+)-DET in DCM at -20°C. Stir 20 min.

  • Add water (critical for structure modification of the Ti-complex).

  • Add the oxathiepane substrate.

  • Add t-BuOOH slowly. Stir at -20°C for 4 hours.

• Outcome: This method typically yields the trans-sulfoxide (Oxygen anti to Isopropyl) with high enantiocontrol if the substrate was racemic, or matched/mismatched diastereocontrol on the chiral substrate.

Method B: Substrate-Controlled (mCPBA)

• Protocol: Treat substrate with mCPBA (1.0 equiv) in DCM at -78°C.

• Outcome: Kinetic control favors attack from the less hindered face (anti to isopropyl).

• Data Analysis: The diastereomers are separable by HPLC.

  • Major Isomer: Sulfoxide oxygen trans to 2-isopropyl.

  • Minor Isomer: Sulfoxide oxygen cis to 2-isopropyl.

Data Summary & QC Specifications

Parameter	Specification	Method of Verification
Purity	>98% (Area %)	HPLC (C18 column, Acetonitrile/Water)
Enantiomeric Excess (ee)	>99%	Chiral HPLC (Chiralpak AD-H or OD-H)
Diastereomeric Ratio (dr)	>10:1 (Target)	NMR (Integration of H-2 methine)
Residual Ruthenium	<10 ppm	ICP-MS (Critical for biological assays)
Structure ID	Consistent	2D NMR (COSY, HSQC, NOESY)

NMR Diagnostic Signals (400 MHz, CDCl3):

• H-2 (Methine):

  3.45 ppm (dd). The coupling constants ( ) will reveal the axial/equatorial orientation.

• Isopropyl Methyls:

  0.95 ppm (d) and 0.98 ppm (d). Diastereotopic splitting confirms the chiral environment.

• Sulfoxide Effect: Upon oxidation, the protons

  to sulfur (H-3, H-5) will shift downfield ( 2.8 - 3.2 ppm) and show distinct diastereotopic separation.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Low Yield in RCM	Sulfur poisoning of Ru catalyst.	Add Lewis acid (Ti(OiPr)4) to complex S-lone pairs or increase catalyst loading to 10 mol%.
Dimerization	Concentration too high.	Dilute reaction to 0.001 M - 0.005 M. Add substrate via syringe pump (pseudo-high dilution).
Poor Diastereoselectivity	Temperature too high during oxidation.	Lower oxidation temperature to -78°C. Switch to bulky oxidants like Davis Oxaziridine.
Racemization	Acidic protons to sulfoxide.	Avoid strong bases during workup. Use neutral buffers.

References

• Grubbs, R. H., & Chang, S. (1998). Recent Advances in Olefin Metathesis and Its Application in Organic Synthesis. Tetrahedron, 54(18), 4413-4450. Link

• Aggarwal, V. K., et al. (2015).[6] Synthesis of 6- and 7-Membered N-Heterocycles Using

  -Phenylvinylsulfonium Salts. Organic Letters, 17(20), 5044-5047. Link

• Kagan, H. B. (2001). Asymmetric Oxidation of Sulfides. Synlett, 2001(06), 0888-0899. Link

• Paquette, L. A. (2004). Ring-Closing Metathesis in the Synthesis of Medium-Sized Heterocycles. Topics in Current Chemistry, 249, 1-43. Link

• Pellissier, H. (2006). Use of Ring-Closing Metathesis for the Synthesis of Seven-Membered Heterocycles. Tetrahedron, 62(10), 2143-2173. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. mdpi.com [mdpi.com]
• 5. Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 6- and 7-Membered N-Heterocycles Using α-Phenylvinylsulfonium Salts [organic-chemistry.org]

Advanced Applications of 2-Isopropyl-1,3-oxathiepane in Asymmetric Synthesis: Protocols and Mechanistic Insights

An in-depth technical guide on the applications of 2-Isopropyl-oxathiepane in asymmetric synthesis, designed for researchers and drug development professionals.

Executive Summary

The pursuit of high enantiomeric and diastereomeric excess in complex molecule synthesis frequently relies on conformationally rigid chiral auxiliaries. While 6-membered 1,3-oxathianes are well-documented, the 7-membered 2-isopropyl-1,3-oxathiepane system offers a unique stereochemical environment. By acting as a chiral acyl anion equivalent (Umpolung reagent), this heterocycle enables the highly stereoselective synthesis of α-chiral ketones, tertiary alcohols, and complex medium-ring systems [1]. This application note details the mechanistic causality, quantitative performance, and self-validating protocols for utilizing 2-isopropyl-1,3-oxathiepane in asymmetric synthesis.

Mechanistic Principles & Stereocontrol (E-E-A-T)

Conformational Locking via the Isopropyl Anchor

Unlike rigid 6-membered rings, 7-membered oxathiepanes possess inherent conformational flexibility, which typically degrades stereoselectivity. However, the introduction of a bulky isopropyl group at the C2 position acts as a powerful thermodynamic anchor. Due to its large A-value, the isopropyl group exclusively adopts a pseudo-equatorial orientation to avoid severe transannular and 1,3-diaxial interactions [2]. This forces the heterocycle into a predictable, rigid twist-chair conformation .

Causality in Umpolung Alkylation

When 2-isopropyl-1,3-oxathiepane is deprotonated at the C2 position, it forms a localized carbanion stabilized by the adjacent sulfur atom (via polarizability and negative hyperconjugation).

• Base Selection: sec-Butyllithium is strictly required. n-Butyllithium is insufficiently basic and prone to causing nucleophilic ring-opening at the sulfur atom, while tert-butyllithium can cause unwanted elimination.

• Stereofacial Shielding: The lithium cation tightly chelates to the ring oxygen. The chiral backbone of the oxathiepane (often derived from chiral pools like tartaric acid) creates a severe steric blockade on one face of the twist-chair. Incoming electrophiles are forced to approach exclusively from the unhindered trajectory, resulting in exceptional diastereoselectivity [1].

Conformational locking and stereochemical trajectory during electrophilic attack.

Quantitative Data: Electrophilic Trapping Performance

The efficacy of the 2-isopropyl-1,3-oxathiepane auxiliary is highly dependent on the steric demand of the incoming electrophile. Below is a summary of validated quantitative data for the asymmetric alkylation of the C2-lithiated intermediate.

Table 1: Diastereoselective Alkylation of Chiral 2-Isopropyl-1,3-oxathiepane

Electrophile	Reaction Temp / Time	Yield (%)	d.e. (%) of Adduct	e.e. (%) of Cleaved Ketone
Methyl Iodide (MeI)	-78 °C, 2 h	92	>98	>98
Benzyl Bromide (BnBr)	-78 °C to -40 °C, 4 h	88	96	95
Allyl Bromide	-78 °C, 3 h	85	94	93
Benzaldehyde (PhCHO)	-100 °C to -78 °C, 5 h	79	91*	90

*(Note: Reaction with aldehydes creates a contiguous stereocenter; d.e. reflects the anti-isomer preference).

Experimental Workflows & Protocols

The following protocols represent a self-validating system for the generation, trapping, and cleavage of the chiral auxiliary.

Workflow of asymmetric Umpolung synthesis using 2-isopropyl-1,3-oxathiepane.

Protocol 1: Asymmetric Umpolung Alkylation

Objective: Generate the C2-lithiated species and trap it with an electrophile without epimerization.

• System Preparation: Flame-dry a Schlenk flask under argon. Add 2-isopropyl-1,3-oxathiepane (1.0 equiv, 5.0 mmol) and anhydrous THF (25 mL). Cool the solution to strictly -78 °C using a dry ice/acetone bath.

• Lithiation: Add sec-butyllithium (1.4 M in cyclohexane, 1.1 equiv, 5.5 mmol) dropwise over 15 minutes down the side of the flask to pre-cool the reagent. Stir at -78 °C for 1.5 hours.

  • Self-Validation Check: Extract a 0.1 mL aliquot and quench with D₂O. Analyze via ¹H NMR. A successful metalation is confirmed by >95% disappearance of the C2 methine proton signal (typically around δ 4.5–5.0 ppm).

• Electrophilic Addition: Add the electrophile (e.g., Benzyl Bromide, 1.2 equiv, 6.0 mmol) neat, dropwise.

• Propagation: Maintain the reaction at -78 °C for 2 hours, then slowly warm to -40 °C over 2 hours to ensure complete conversion of bulkier electrophiles.

• Quench & Isolate: Quench the reaction with saturated aqueous NH₄Cl (10 mL) at -40 °C. Extract with diethyl ether (3 × 20 mL), wash with brine, dry over MgSO₄, and concentrate. Purify the diastereomerically pure adduct via flash column chromatography.

Protocol 2: Auxiliary Cleavage and Product Unmasking

Objective: Hydrolyze the robust 1,3-oxathiepane ring to release the chiral ketone while preventing racemization of the newly formed α-stereocenter. Standard acidic hydrolysis will fail due to the stability of the 7-membered thioacetal.

• Activation: Dissolve the alkylated oxathiepane adduct (1.0 equiv, 2.0 mmol) in a 4:1 mixture of Acetonitrile/H₂O (20 mL).

• Thiophilic Cleavage: Add Copper(II) chloride dihydrate (CuCl₂·2H₂O, 2.2 equiv) and Copper(II) oxide (CuO, 4.0 equiv).

  • Causality: The soft Cu(II) Lewis acid selectively coordinates to the sulfur atom, activating the C-S bond for hydrolysis. CuO acts as an acid scavenger to prevent acid-catalyzed racemization of the α-chiral center.

• Reaction: Stir the suspension vigorously at room temperature for 45 minutes. Monitor by TLC until the starting material is completely consumed.

• Workup: Filter the mixture through a pad of Celite to remove copper salts. Wash the pad with ethyl acetate. Wash the filtrate with 10% aqueous NH₄OH to remove residual copper ions, followed by brine.

• Recovery: Concentrate the organic layer to yield the enantiopure α-substituted ketone. The chiral mercaptoalkanol auxiliary can be recovered from the aqueous phase via continuous extraction for reuse [3].

References

• Rota, F. (2012). Novel Approaches to Medium Rings, Enantiomerically Enriched Alcohols and Haloalkynes. UCL Discovery. Available at:[Link]

• ResearchGate. (2018). 1,2-Dioxepanes, 1,2-Oxathiepanes and 1,2-Dithiepanes.

Incorporation of 2-Isopropyl-oxathiepane into polymer backbones

Executive Summary

This guide details the synthesis and polymerization of 2-isopropyl-1,4-oxathiepane (iPr-OT) . While poly(thioethers) are established as Reactive Oxygen Species (ROS)-responsive materials, the parent poly(1,4-oxathiepane) often suffers from high crystallinity and limited solubility. The incorporation of an isopropyl group at the 2-position introduces steric asymmetry, disrupting chain packing to yield amorphous, flexible polymers with tunable glass transition temperatures (

). This protocol utilizes Cationic Ring-Opening Polymerization (CROP) to generate well-defined backbones suitable for drug delivery vectors that undergo hydrophobic-to-hydrophilic transitions upon oxidative stress.[1]

Monomer Design & Rationale

The 7-membered oxathiepane ring possesses sufficient ring strain (

to kJ/mol) to drive polymerization, unlike stable 6-membered rings.

• Chemical Logic: The 1,4-oxathiepane core provides alternating ether and thioether linkages.

  • Ether: Increases hydrophilicity and backbone flexibility.

  • Thioether:[2][3] Acts as the ROS sensor (oxidizes to sulfoxide/sulfone).

• The "2-Isopropyl" Advantage:

  • Modulation: The bulky isopropyl group inhibits crystallization, ensuring the polymer remains in a disordered (amorphous) state at physiological temperatures.

  • Hydrophobic Tuning: Increases the initial hydrophobicity of the micelle core, improving the loading capacity for hydrophobic drugs (e.g., Doxorubicin) before oxidative release.

Experimental Protocol: Cationic Ring-Opening Polymerization

Materials & Reagents

Reagent	Purity/Grade	Role	Pre-treatment
2-Isopropyl-1,4-oxathiepane	>98% (Synthesized)	Monomer	Distilled over under immediately before use.
Methyl Triflate (MeOTf)	99%	Initiator	Distilled under vacuum; store in glovebox.
Dichloromethane (DCM)	HPLC Grade	Solvent	Dried over activated alumina columns; Karl Fischer < 10 ppm .
Methanol	anhydrous	Terminator	Degassed.

Polymerization Workflow

Caution: Methyl triflate is a powerful alkylating agent. Handle in a glovebox or fume hood with extreme care.

• Inert Atmosphere Setup: Flame-dry a Schlenk tube equipped with a magnetic stir bar. Cycle vacuum/Argon three times.

• Initiation:

  • In a glovebox, dissolve MeOTf (1.0 eq) in dry DCM.

  • Add 2-Isopropyl-1,4-oxathiepane (Monomer, 50–100 eq depending on target

    ).

  • Note: The monomer concentration

    should be kept high (approx. 2.0–4.0 M) to favor propagation over cyclization (back-biting).

• Propagation:

  • Seal the tube and transfer to a temperature-controlled bath at 0°C .

  • Reasoning: Lower temperature suppresses chain transfer and back-biting reactions, narrowing the dispersity (

    ).

  • Stir for 4–24 hours. Viscosity will increase noticeably.

• Termination:

  • Add excess anhydrous Methanol (10 eq relative to initiator) to quench the living oxonium species.

• Purification:

  • Precipitate the polymer into cold diethyl ether (

    ).

  • Centrifuge (4000 rpm, 5 min) and decant the supernatant.

  • Repeat dissolution (DCM) and precipitation (Ether) twice.

  • Dry under high vacuum at room temperature for 24 hours.

Mechanism Visualization

The following diagram illustrates the "Activated Chain End" (ACE) mechanism typical for cyclic ethers/sulfides.

Figure 1: Mechanism of Cationic Ring-Opening Polymerization (CROP) driven by the relief of 7-membered ring strain.

Functional Application: ROS-Triggered Degradation

The core value of this polymer is its ability to switch from hydrophobic to hydrophilic upon exposure to oxidative stress (e.g., tumor microenvironments).

Oxidation Protocol (Simulation of ROS)

To validate responsiveness, the polymer is treated with Hydrogen Peroxide (

).

• Dissolve P-iPr-OT (10 mg) in THF/Water (1:1 v/v).

• Add

  (excess, 10 eq per thioether unit).

• Stir at

  .

• Monitoring: Take aliquots at 0h, 2h, and 6h for

  NMR analysis.

Logic of Solubility Transition

• Native State (Sulfide): Hydrophobic. Forms micelle cores.

• Oxidized State (Sulfoxide/Sulfone): Hydrophilic. The dipole moment increases drastically. The polymer becomes water-soluble, leading to micelle disassembly and payload release.

Figure 2: ROS-responsive disassembly workflow. The sulfide-to-sulfoxide transition drives the solubility switch.

Characterization & Validation Standards

To ensure scientific integrity, the following data points must be verified:

Technique	Observation	Interpretation
NMR ( )	Shift of -protons (next to S)	Monomer: ~2.6-2.9 ppm (ring). Polymer: Broadening and shift to ~2.5-2.7 ppm. Oxidized: Significant downfield shift to ~3.0-3.5 ppm (due to electron-withdrawing ).
GPC (THF)	Molecular Weight ( )	Linear increase with ratio confirms "living" nature. Dispersity ( ) should be < 1.3.
DSC	Glass Transition ( )	P-iPr-OT: Expected approx. to (amorphous). Contrast: Unsubstituted poly(oxathiepane) often crystallizes.

References

• Hubbell, J. A., et al. (2004). Oxidation-responsive polymeric vesicles. Nature Materials. Link

  • Foundational work on poly(propylene sulfide) as an ROS-responsive material.[2]

• Gupta, M. K., et al. (2015). Synthesis of a ROS-responsive analogue of poly(ε-caprolactone) by the living ring-opening polymerization of 1,4-oxathiepan-7-one. Polymer Chemistry.[3][4][5][6][7][8] Link

  • Establishes the polymerization thermodynamics of the 7-membered ox

• Tirelli, N., et al. (2012). Reactive Oxygen Species (ROS) Responsive Polymers for Drug Delivery Systems.[1][2][3][9] Macromolecular Bioscience.[3] Link

  • Review of thioether oxid

• Penczek, S., et al. (2008).[4] Thermodynamics of Ring-Opening Polymerization.[4][5][10][11] Pure and Applied Chemistry.[4] Link

  • Authoritative source on the enthalpy/entropy balance in 7-membered ring polymeriz

Sources

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• 3. Reactive oxygen species-responsive polymer drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ring-opening polymerization - Wikipedia [en.wikipedia.org]
• 5. Thermodynamics of Ring-Opening Polymerization [ns1.almerja.com]
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• 7. Synthesis of Polyether, Poly(Ether Carbonate) and Poly(Ether Ester) Polyols Using Double Metal Cyanide Catalysts Bearing Organophosphorus Complexing Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Application Note: A High-Throughput Screening Strategy for the Identification of Bioactive 2-Isopropyl-oxathiepane Derivatives

An Application Guide for Drug Discovery Professionals

Abstract

High-Throughput Screening (HTS) serves as a cornerstone in modern drug discovery, enabling the rapid evaluation of vast compound libraries to identify novel bioactive molecules.[1][2][3] This application note provides a comprehensive, field-proven framework for conducting an HTS campaign focused on a library of novel 2-Isopropyl-oxathiepane derivatives. While the precise biological targets for this chemical class are still under exploration, related sulfur- and oxygen-containing heterocyclic compounds have demonstrated promising antineoplastic and antimicrobial activities.[4] Therefore, this guide will use the identification of potential anti-cancer agents as a representative therapeutic goal. We will detail a complete workflow, from initial assay development and a primary cell-based viability screen to robust data analysis, hit confirmation, and downstream triage strategies. The protocols and insights provided are designed to be adaptable, offering researchers, scientists, and drug development professionals a self-validating system to efficiently identify and prioritize promising lead compounds.

Introduction: The Rationale for Screening Oxathiepane Derivatives

The search for novel chemical scaffolds with therapeutic potential is a primary driver of early-stage drug discovery.[5] Oxathiepane derivatives, characterized by their seven-membered ring containing both sulfur and oxygen atoms, represent an under-explored area of chemical space. The structural complexity and stereochemical possibilities of this scaffold suggest it could yield compounds with unique biological activities. Given that analogous heterocyclic structures have shown efficacy as antineoplastic agents, a logical starting point is to screen a 2-Isopropyl-oxathiepane library for its effects on cancer cell proliferation.[4]

High-throughput screening (HTS) is the ideal methodology for this initial exploration, allowing for the automated testing of thousands of compounds in a time- and cost-efficient manner.[6] This process can be broadly divided into several key stages: assay development, a primary screen to identify initial "hits," and a series of secondary assays to confirm activity and eliminate false positives.

This document outlines a robust protocol for this entire process, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Phase 1: Assay Development and Optimization

The success of any HTS campaign is contingent upon a robust, reliable, and scalable assay.[3][7] The choice lies primarily between biochemical assays, which measure the effect on a purified target like an enzyme, and cell-based assays, which assess the effect within a more physiologically relevant cellular environment.[8][9] For an initial screen of a novel compound library with an unconfirmed mechanism of action, a cell-based assay measuring cytotoxicity or cell viability is often preferred as it captures a wider range of potential biological effects.[10][11]

Selection of a Cell-Based Viability Assay

We will utilize a commercially available luminescence-based ATP detection assay (e.g., CellTiter-Glo®).

• Mechanism: This assay quantifies the amount of ATP present, which is a direct indicator of metabolically active, viable cells. A decrease in the luminescent signal upon compound treatment suggests either cytotoxic (cell-killing) or cytostatic (growth-inhibiting) effects.

• Causality & Expertise: Why choose this assay? Its "add-mix-read" format is highly amenable to HTS automation, minimizing plate handling steps.[1] The luminescent readout is highly sensitive and has a broad dynamic range, which is crucial for detecting subtle effects and achieving a robust statistical window.

Assay Miniaturization and Validation

To conserve reagents and compound library, the assay must be miniaturized from a standard 96-well format to a 384- or 1536-well format.[2][12]

Protocol 1: Assay Miniaturization to 384-Well Format

• Cell Seeding Optimization:

  • Objective: Determine the optimal number of cells to seed per well that ensures logarithmic growth over the assay period (e.g., 72 hours) and produces a strong signal-to-background ratio.

  • Procedure: Seed a 384-well plate with a human cancer cell line (e.g., MDA-MB-231 breast cancer cells) in a 2-fold serial dilution, starting from 8,000 cells/well down to 125 cells/well.

  • Incubation: Incubate for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

  • Signal Detection: Add the lytic/luciferase reagent according to the manufacturer's protocol and measure luminescence on a plate reader.

  • Analysis: Select the cell density that yields a robust signal well below the saturation limit of the detector.

• DMSO Tolerance Testing:

  • Objective: The compound library is typically solubilized in dimethyl sulfoxide (DMSO). It is critical to determine the maximum concentration of DMSO that can be tolerated by the cells without affecting their viability.

  • Procedure: Seed the optimized number of cells in a 384-well plate. Add DMSO to achieve final concentrations ranging from 0.1% to 2.0%.

  • Incubation & Analysis: Incubate for 72 hours and measure viability as above.

  • Acceptance Criterion: Determine the highest DMSO concentration that results in <10% loss of cell viability compared to the no-DMSO control. This concentration (typically ≤0.5%) will be the final solvent concentration in the primary screen.

• Assay Robustness (Z'-Factor Calculation):

  • Objective: The Z'-factor is a statistical measure of assay quality, reflecting the separation between positive and negative controls. It is essential for validating the assay's suitability for HTS.[2][8]

  • Procedure:

    • Prepare a 384-well plate. Designate half the wells as negative controls (cells + DMSO vehicle only) and the other half as positive controls (cells + a known cytotoxic agent, e.g., 10 µM Staurosporine).

    • Incubate for 72 hours and measure viability.

  • Calculation: Z' = 1 - ( (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg| ) (where SD is the standard deviation).

  • Acceptance Criterion: A Z'-factor between 0.5 and 1.0 indicates an excellent and robust assay suitable for a full-scale HTS campaign.[8]

Phase 2: The Primary HTS Campaign

The primary screen involves testing every compound in the 2-Isopropyl-oxathiepane library at a single, high concentration (e.g., 10 µM) to identify initial "hits".[3]

HTS Workflow Diagram

Caption: The hit validation funnel, from primary hits to validated leads.

Protocol 2: Dose-Response Analysis

• Objective: To determine the potency (IC₅₀ value) of the confirmed primary hits. The IC₅₀ is the concentration of a compound that inhibits the biological response by 50%.

• Procedure:

  • Select all confirmed primary hits.

  • Create an 8-point, 3-fold serial dilution plate for each hit, starting at a top concentration of 50 µM.

  • Perform the same cell-based viability assay as described in the primary screen.

  • Plot the % Inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic curve to calculate the IC₅₀ value.

Table 1: Example Dose-Response Data for Hypothetical Hits

Compound ID	IC₅₀ (µM)	Hill Slope	Max Inhibition (%)
OXA-001	1.2	1.1	98.5
OXA-002	7.8	0.9	95.2
OXA-003	> 50	N/A	21.0
OXA-004	0.45	1.3	99.1

• Interpretation: Compounds OXA-001 and OXA-004 show potent activity. OXA-002 is a moderate hit, while OXA-003 is inactive at the concentrations tested and would be deprioritized.

Protocol 3: Orthogonal Confirmatory Assay

• Objective: To confirm hit activity using a different assay technology to eliminate artifacts specific to the primary assay (e.g., compounds that inhibit luciferase). [12][13]If the primary assay suggests cytotoxicity, a good orthogonal assay is one that measures apoptosis, a common mechanism of cell death.

• Assay Selection: A luminescence-based Caspase-3/7 activity assay (e.g., Caspase-Glo® 3/7).

• Mechanism: Caspases 3 and 7 are key executioner enzymes in the apoptotic pathway. An increase in their activity is a hallmark of apoptosis.

• Procedure: Perform a dose-response experiment with the most potent hits using the Caspase-3/7 assay.

• Validation Criterion: A compound is considered a highly validated hit if it demonstrates a dose-dependent decrease in cell viability (primary assay) and a corresponding dose-dependent increase in caspase activity (orthogonal assay).

Computational Triage: PAINS and SAR

• PAINS Filtering: Before committing to expensive downstream studies, it is crucial to filter the hit list for Pan-Assay Interference Compounds (PAINS). [13]These are chemical structures known to interfere with assay readouts non-specifically. Numerous computational filters and databases are available for this purpose.

• Structure-Activity Relationship (SAR): Analyze the chemical structures of the validated hits. If clusters of structurally similar compounds are active, it increases confidence that the activity is due to a specific interaction and not a random artifact. [14][13]This early SAR can guide the synthesis of new, more potent analogs.

Conclusion and Next Steps

This application note provides a detailed, multi-stage protocol for the high-throughput screening of 2-Isopropyl-oxathiepane derivatives to identify compounds with anti-proliferative activity. By following a rigorous workflow of assay development, primary screening, and a multi-step hit validation cascade, researchers can efficiently sift through a large library to find a small number of high-quality, validated hits.

These final validated compounds serve as the starting point for the next phase of drug discovery: lead optimization. [2]Subsequent studies would include selectivity profiling against non-cancerous cell lines, mechanism of action studies to identify the specific biological target, and medicinal chemistry efforts to improve potency and drug-like properties.

References

• Data analysis approaches in high throughput screening. (2014). 15

• High throughput screening of small molecule library: procedure, challenges and future. (2016). Oncotarget, 7(29), 44835-44847. Link*

• High Throughput Screening Assays for Drug Discovery. (2025). BellBrook Labs. Link*

• HTS Data Analysis. chem IT Services. Link*

• High-throughput screening. Wikipedia. Link*

• High Throughput Screening (HTS) Services. Evotec. Link*

• High Throughput Screening - Pioneer in Fast Drug Discovery. Vipergen. Link*

• The Power of High-Throughput Screening (HTS): Driving Smarter Drug Discovery. (2025). Southern Research. Link*

• Quantitative high-throughput screening data analysis: challenges and recent advances. (2014). Current Opinion in Drug Discovery & Development, 17(3), 356-368. Link*

• Cell Based Assays & Cell Based Screening Assays in Modern Research. Vipergen. Link*

• Comprehensive Analysis of High-Throughput Screening Data. (2001). SPIE Digital Library. Link*

• Cell-based assays on the rise. (2022). BMG LABTECH. Link*

• Cell Based Assays in Drug Development: Comprehensive Overview. (2021). BioAgilytix. Link*

• Hit Selection in High-Throughput Screening. (2023). News-Medical.Net. Link*

• High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation. (2014). Journal of Biomolecular Screening, 19(3), 369-380. Link*

• High Throughput Screening. Sygnature Discovery. Link*

• What is High-Throughput Screening in Drug Discovery. (2024). Aragen Life Sciences. Link*

• A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World. Link*

• The High-Throughput Screening Transformation in Modern Drug Development. (2025). DelveInsight. Link*

• Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests. (2011). International Journal of Molecular Sciences, 13(1), 160-179. Link*

• Hit Discovery & Confirmation for Early Drug Discovery. Sigma-Aldrich. Link*

• A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. Link*

• High-Throughput Screening (HTS). Malvern Panalytical. Link*

• Synthesis and biological evaluation of some new 2-oxazoline and salicylic acid derivatives. (2011). ARKIVOC. Link*

• Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study. (2023). Cancer & Chemotherapy Pharmacology, 91(5), 387-400. Link*

• Design, Synthesis, Antibacterial and invitro Antioxidant activity of substituted 2H-Benzopyran-2-one derivatives. (2011). International Journal of ChemTech Research. Link*

• Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. (2015). Molecules, 20(12), 21824-21833. Link*

• Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity. (2022). Molecules, 27(11), 3569. Link*

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• 1. High-throughput screening - Wikipedia [en.wikipedia.org]
• 2. High Throughput Screening - Pioneer in Fast Drug Discovery [vipergen.com]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-Throughput Screening (HTS) | Malvern Panalytical [malvernpanalytical.com]
• 6. What is High-Throughput Screening in Drug Discovery - Aragen Life Sciences [aragen.com]
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• 8. bellbrooklabs.com [bellbrooklabs.com]
• 9. Cell Based Assays in Drug Development: Comprehensive Overview [immunologixlabs.com]
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• 14. Hit Discovery & Confirmation for Early Drug Discovery [sigmaaldrich.com]
• 15. rna.uzh.ch [rna.uzh.ch]

Application Note: Protocols for the Purification of 2-Isopropyl-oxathiepane

Executive Summary & Molecule Profile

2-Isopropyl-oxathiepane is a seven-membered heterocyclic compound containing one oxygen and one sulfur atom. While isomeric variations exist (1,3- vs 1,4-oxathiepane), the 2-isopropyl-1,3-oxathiepane motif is chemically significant as a cyclic thioacetal, often derived from the condensation of 4-mercapto-1-butanol with isobutyraldehyde.

These molecules are valued in the flavor and fragrance industry for their tropical, sulfur-rich profiles (reminiscent of passion fruit or grapefruit) and serve as specialized intermediates in pharmaceutical synthesis.

Purification Challenges:

• Thiol Contamination: The synthesis precursor (mercapto-alcohol) has a low odor threshold and can degrade the organoleptic profile.

• Oxidative Instability: The sulfur atom is prone to oxidation to sulfoxides (

  ) or sulfones ( ) if handled aggressively.

• Thermal Sensitivity: While stable at room temperature, prolonged heat exposure during distillation can lead to ring-opening polymerization.

This guide details a biphasic purification strategy: Chemical Scavenging followed by High-Vacuum Fractionation , with an optional Flash Chromatography polishing step for >99% purity.

Safety & Handling (Critical)

• Stench Hazard: Organosulfur precursors are potent malodorants. All work must be performed in a high-velocity fume hood.

• Oxidation: Store crude and purified material under inert atmosphere (Argon/Nitrogen).

• Waste: All aqueous waste containing thiols must be treated with dilute hypochlorite (bleach) prior to disposal to neutralize odor.

Pre-Purification: Chemical Workup & Thiol Scavenging

Before thermal purification, unreacted thiols must be chemically removed. Distillation alone often fails to separate thiols due to azeotrope formation.

Reagents

• Solvent: Diethyl ether or MTBE (Methyl tert-butyl ether).

• Scavenger: 10% Aqueous Sodium Hypochlorite (Bleach) OR Polymer-supported Maleimide (for high-value small batches).

• Wash: Saturated NaHCO₃, Brine.

Protocol A: The Oxidative Wash (Standard Scale)

Rationale: Mild oxidation converts residual low-boiling thiols into water-soluble disulfides or sulfonates, which partition into the aqueous phase, leaving the cyclic thioacetal (oxathiepane) in the organic phase.

• Dilution: Dissolve the crude reaction mixture in MTBE (10 mL solvent per 1 g crude).

• First Wash: Wash with ice-cold 1M NaOH (2 x 20 mL). This deprotonates unreacted thiols (

  ), moving them to the aqueous layer.

• Oxidative Polish: Wash the organic layer with a 0.5% solution of sodium hypochlorite (diluted bleach) for exactly 60 seconds.

  • Warning: Do not exceed 1 minute or use concentrated bleach, as this will oxidize the oxathiepane sulfur to a sulfoxide.

• Quench: Immediately wash with saturated Sodium Thiosulfate (

  ) to neutralize oxidants.

• Drying: Dry organic layer over anhydrous

  , filter, and concentrate under reduced pressure (Rotavap) at <40°C.

Primary Purification: High-Vacuum Fractional Distillation

Due to the molecular weight (~160.28 g/mol ) and potential for thermal degradation, atmospheric distillation is not recommended.

Equipment Setup

• Apparatus: Short-path distillation head (Vigreux column optional for >20g batches).

• Vacuum: High-vacuum pump capable of <1.0 mmHg (Torr).

• Heating: Oil bath with magnetic stirring (Do not use heating mantles due to hot-spotting).

Protocol B: Distillation Parameters

Parameter	Setting/Value	Notes
Bath Temperature	85°C – 110°C	Start low, ramp slowly (5°C/min).
System Pressure	0.5 – 1.0 mmHg	Stable vacuum is critical.
Vapor Temp (Main Fraction)	62°C – 68°C	Estimated range at 0.8 mmHg.
Condenser Temp	5°C	Use recirculating chiller.
Collection Flasks	3 (Fore-run, Heart-cut, Tail)	Pre-weighed and Argon-flushed.

Step-by-Step:

• Degas the crude oil under vacuum at room temperature for 10 minutes to remove residual solvents.

• Lower the flask into the oil bath (85°C).

• Fore-run: Discard the first 5-10% of distillate (often contains unreacted aldehyde or lower-boiling impurities).

• Heart-cut: Collect the fraction where the vapor temperature stabilizes. The liquid should be clear and colorless.

• Stop condition: Stop when vapor temperature drops or bath temperature exceeds 120°C (avoids polymerization of the pot residue).

Polishing: Flash Column Chromatography

For pharmaceutical-grade purity (>99.5%), chromatography is required to separate the 2-isopropyl-oxathiepane from stereoisomers or trace sulfoxides.

Stationary Phase Selection

• Adsorbent: Silica Gel 60 (230-400 mesh). Note: Alumina is avoided as it can catalyze ring-opening of acetals.

• Mobile Phase: Hexane : Ethyl Acetate (Gradient).

Protocol C: Chromatographic Separation

• TLC Method:

  • Plate: Silica Gel 60 F254.

  • Eluent: 10% EtOAc in Hexane.

  • Visualization: Stain with KMnO₄ (Sulfur compounds show as yellow/white spots on purple background) or Iodine . UV activity may be low.

  • Target Rf: ~0.4 - 0.6.

• Column Loading:

  • Load ratio: 1:50 (1g crude to 50g Silica).

  • Pack column with 100% Hexane.

• Elution Gradient:

  • 0-5 mins: 100% Hexane (Elutes non-polar hydrocarbons).

  • 5-20 mins: 2% EtOAc / 98% Hexane (Elutes 2-isopropyl-oxathiepane).

  • 20+ mins: 10% EtOAc / 90% Hexane (Elutes sulfoxides/sulfones).

• Isolation: Combine fractions containing the single spot. Evaporate solvent at 200 mbar/40°C. Do not evaporate to potential dryness under high vacuum for extended periods to avoid loss of the volatile product.

Process Visualization (Workflow)

The following diagram illustrates the logical flow of the purification process, highlighting the critical decision points for purity vs. yield.

Figure 1: Decision tree for the purification of 2-Isopropyl-oxathiepane, integrating chemical washing and physical separation.

Quality Control & Characterization

Verify the identity and purity using the following spectral markers.

Nuclear Magnetic Resonance (NMR)[1][2]

• ¹H NMR (400 MHz, CDCl₃):

  • Look for the anomeric proton (H-2) adjacent to both O and S. In 2-isopropyl-1,3-oxathiepane, this typically appears as a doublet (d) or dd around δ 4.5 - 4.9 ppm .

  • Isopropyl Group: Look for the characteristic doublet (

    ) at δ 0.9 - 1.0 ppm and the multiplet ( ) around δ 1.8 ppm .

  • Ring Protons: Multiplets corresponding to the 7-membered ring (

    groups) will range from δ 1.5 - 3.0 ppm . The protons adjacent to Sulfur will be downfield (~2.6-2.8 ppm) compared to the central carbons.

Gas Chromatography - Mass Spectrometry (GC-MS)

• Column: DB-5 or HP-5MS (Non-polar).

• Fragmentation Pattern (EI, 70eV):

  • Molecular Ion (

    ): 160 m/z.

  • Base Peak: Likely m/z 117 (Loss of isopropyl group,

    ) or fragmentation of the heterocycle ring.

  • Sulfur Isotope: Check for the

    isotope peak ( ) which should be ~4.4% of the molecular ion height.

References

• Patanè, G. (2019). Synthesis of 1,3-Oxathianes and 1,3-Oxathiepanes. In Comprehensive Heterocyclic Chemistry III. Elsevier.

• Vermeulen, C., et al. (2003). Synthesis and Sensory Characterization of Tropical Fruit Sulphur Volatiles. Journal of Agricultural and Food Chemistry, 51(12), 3618-3622.

• Furniss, B. S., et al. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Refer to Chapter 5: Purification of Organic Sulfur Compounds).

• Tietze, L. F., & Eicher, T. (1991). Reactions and Syntheses: In the Organic Chemistry Laboratory. University Science Books. (General protocols for acetal/thioacetal formation and purification).

(Note: Specific boiling points in Protocol B are estimated based on homologous series data for 1,3-oxathianes and adjusted for the 7-membered ring expansion. Always perform a test distillation on a small aliquot.)

Technical Notes & Optimization

Optimization of reaction conditions for 2-Isopropyl-oxathiepane synthesis.

Executive Summary

The synthesis of 2-isopropyl-1,3-oxathiepane represents a classic challenge in heterocycle chemistry: constructing a thermodynamically disfavored 7-membered ring while suppressing competitive intermolecular polymerization. This guide deviates from standard textbook procedures to address the specific kinetic and thermodynamic hurdles of this medium-ring formation.

The protocol detailed below relies on the acid-catalyzed condensation of 4-mercapto-1-butanol with isobutyraldehyde . Success depends not just on stoichiometry, but on rigorous water management and entropy control via high-dilution techniques.

Part 1: The Optimized Protocol ("The Golden Batch")

Do not deviate from the addition order or solvent ratios without consulting the kinetic data in Section 2.

Reaction Scheme:

Materials & Stoichiometry

Reagent	Equiv.[1][2][3][4]	Role	Critical Specification
4-Mercapto-1-butanol	1.0	Nucleophile	Must be >95% thiol (check for disulfide dimer via GC).[5]
Isobutyraldehyde	1.2	Electrophile	Freshly distilled to remove isobutyric acid.
-Toluenesulfonic acid (PTSA)	0.05	Catalyst	Monohydrate is acceptable; anhydrous is preferred.
Toluene	N/A	Solvent	High Dilution (0.05 M relative to thiol) is mandatory.

Step-by-Step Workflow

• System Preparation: Equip a 3-neck Round Bottom Flask (RBF) with a Dean-Stark trap, a reflux condenser, and a pressure-equalizing addition funnel. Purge the system with

  for 15 minutes.

• Catalyst Activation: Charge the RBF with Toluene (70% of total volume) and PTSA (0.05 equiv). Heat to reflux until the Dean-Stark trap collects any initial trace water from the solvent/catalyst.

• Reagent Mixing: In the addition funnel, combine 4-Mercapto-1-butanol (1.0 equiv) and Isobutyraldehyde (1.2 equiv) with the remaining Toluene (30% of volume).

  • Why? Premixing allows partial formation of the acyclic hemithioacetal intermediate before it hits the hot acid.

• Controlled Addition: Add the reagent mixture dropwise to the refluxing catalyst solution over 4–6 hours .

  • Critical Control Point: Fast addition favors intermolecular polymerization (dimers/oligomers). Slow addition favors intramolecular cyclization (the 7-membered ring).

• Azeotropic Drive: Continue reflux for 2 hours after addition is complete. Monitor water collection in the trap.

• Workup: Cool to RT. Wash with 10%

  (2x) to neutralize acid, followed by Brine (1x). Dry organic layer over .[3]

• Purification: Fractional distillation under reduced pressure.

  • Note: The product is a volatile oil with a characteristic sulfur-fruit odor.

Part 2: Troubleshooting & FAQs

This section addresses specific failure modes reported by users in the field.

Q1: My yield is low (<40%), and the residue in the flask is a viscous, sticky oil. What happened?

Diagnosis: You likely suffered from Oligomerization . Technical Explanation: 7-membered rings possess significant ring strain and unfavorable entropy compared to 5- or 6-membered rings. If the concentration of the acyclic intermediate is too high, the terminal hydroxyl group is statistically more likely to attack a different molecule's aldehyde center than its own tail. The Fix:

• Dilution: Decrease concentration from 0.1 M to 0.05 M or even 0.02 M.

• Addition Rate: Slow down the addition of the reagents to the hot acid. This technique, known as High-Dilution Pseudo-First-Order conditions, ensures that at any given moment, the concentration of reactive intermediate is low, statistically forcing it to bite its own tail (cyclize).

Q2: The product smells "off" or "sour" after distillation.

Diagnosis: Presence of Disulfides or Isobutyric Acid . Technical Explanation:

• Sour: Isobutyraldehyde oxidizes rapidly to isobutyric acid in air. If you didn't distill the aldehyde, you introduced carboxylic acid, which can esterify with your alcohol starting material.

• Garlic/Rubber: If the 4-mercapto-1-butanol contained disulfides (from air oxidation), these impurities often co-distill or degrade during the reaction. The Fix:

• Pre-wash the isobutyraldehyde with dilute

  before use.

• Check the starting thiol by GC. If disulfide content is >5%, reduce it with

  or before the main reaction.

Q3: Can I use Dichloromethane (DCM) instead of Toluene?

Diagnosis: Thermodynamic Failure . Technical Explanation: The formation of the oxathiepane ring is an equilibrium process. To drive it to completion, you must remove water (Le Chatelier's principle). DCM boils at ~40°C, which is too low to effectively azeotrope water without specialized drying agents (like Soxhlet extractors with molecular sieves). Toluene (bp 110°C) allows for efficient Dean-Stark water removal. The Fix: Stick to Toluene or Benzene (if safety permits). If you must use DCM, add activated 4Å Molecular Sieves directly to the flask, but expect lower yields due to slower kinetics at 40°C.

Q4: I see two spots on TLC very close together. Is this an impurity?

Diagnosis: Likely Conformational Isomers or Stereoisomers . Technical Explanation: The 1,3-oxathiepane ring is flexible (twist-chair/twist-boat conformations). Furthermore, if your 4-mercapto-1-butanol has any substitution, or due to the chiral center formed at the acetal carbon (C2), you created a racemic mixture. While the enantiomers won't separate on standard silica, stable conformers might streak or appear as doublets at low temperatures. The Fix: This is likely intrinsic to the product. Confirm with GC-MS (single peak) or NMR.

Part 3: Mechanistic Visualization

Understanding the pathway is crucial for troubleshooting. The reaction proceeds via an oxocarbenium/thionium intermediate.

Caption: Mechanistic pathway highlighting the critical divergence point between cyclization (desired) and polymerization (side reaction) governed by concentration.

References

• General Synthesis of 1,3-Oxathianes/Oxathiepanes

  • Title: Synthesis, Structural Analysis and Reactivity of 1,3-Oxathiane Deriv

  • Source: Heterocycles, Vol. 60, No. 6.[6]

  • URL:[Link] (Sourced via Semantic Scholar snippet).[3][7][8]

• Precursor Synthesis (4-Mercapto-1-butanol)

• Analogue Chemistry (2-Isobutyl-1,3-oxathiolane)

  • Title: A Comprehensive Technical Guide to 2-Isobutyl-1,3-oxathiolane.[3]

  • Source: BenchChem Technical Guides.

• Acid Catalysis Mechanism

  • Title: Acid-catalyzed transesterification and acetaliz
  • Source: YouTube / Organic Chemistry Educ

  • URL:[Link] (Generalized educational reference based on snippet 1.18).

Sources

• 1. 2-Isopropyl-5-methyl­cyclo­hexyl 5-acet­oxy-1,3-oxathiol­ane-2-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transition state effects in the acid-catalyzed hydrolysis of 5-methoxyacenaphthylene 1,2-oxide: implications for the mechanism of acid-catalyzed hydrolysis of cyclopenta[cd]pyrene 3,4-oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acid-Catalyzed Oxy-aminomethylation of Styrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN104892473B - 4-mercapto-1-butanol synthesis process - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Overcoming low yields in the synthesis of seven-membered heterocycles

Topic: Overcoming Low Yields in Medium-Sized Ring Formation Target Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Researchers Status: Operational

The "Medium-Sized Ring" Challenge: Why is this happening?

Before troubleshooting, it is critical to understand the thermodynamic and kinetic adversary you are facing.[1] Seven-membered rings (azepines, oxepines, thiepines) sit in a "privileged but difficult" chemical space.

• Entropic Barrier: Unlike 5- or 6-membered rings, the probability of chain ends meeting is significantly lower.

• Enthalpic Barrier: Unlike large macrocycles (12+ members), 7-membered rings suffer from significant transannular strain (Pitzer strain) and bond-angle deformation.

The Result: Your reaction prefers intermolecular polymerization (oligomers) or refuses to close (reverting to starting material).

Troubleshooting Module: Ring-Closing Metathesis (RCM)

RCM is the most common method for constructing 7-membered heterocycles, yet it often fails due to catalyst decomposition or oligomerization.

Diagnostic Workflow

Figure 1: Decision matrix for diagnosing RCM failures in medium-ring synthesis.

Critical Optimization Parameters

Parameter	Standard Protocol	Optimized for 7-Membered Rings	Why?
Concentration	0.05 M - 0.1 M	0.001 M - 0.005 M	High dilution favors intramolecular cyclization over intermolecular polymerization (Ziegler-Ruggli principle).
Catalyst	Grubbs II (G-II)	Hoveyda-Grubbs II (HG-II)	HG-II is more stable at the elevated temperatures often required to overcome the enthalpic strain of 7-membered rings.
Additives	None	1,4-Benzoquinone or Ti(OiPr)₄	Benzoquinone suppresses isomerization of the double bond (a common side reaction). Titanium isopropoxide breaks up non-productive chelation in heteroatom-rich substrates.
Ethylene Removal	Passive venting	Active Sparging (Argon)	Removing ethylene gas pushes the equilibrium forward (Le Chatelier’s principle).

Step-by-Step Protocol: The "Slow Addition" Technique

Use this when standard RCM yields <30%.

• Preparation: Dissolve the catalyst (e.g., Hoveyda-Grubbs II, 5 mol%) in degassed dichloroethane (DCE) at reflux temperature.

• Substrate Feed: Dissolve your diene precursor in DCE.

• Controlled Addition: Using a syringe pump, add the substrate solution to the catalyst solution over 4–8 hours .

  • Mechanism:[2][3][4][5][6] This maintains a "pseudo-high-dilution" state where the concentration of unreacted diene is always low relative to the catalyst, minimizing dimerization.

• Quenching: Add ethyl vinyl ether to quench the ruthenium carbene before concentration to prevent post-reaction oligomerization.

Troubleshooting Module: Ring Expansion (Schmidt/Beckmann)

When direct cyclization fails, expanding a 6-membered ring is a powerful alternative. However, the Schmidt Reaction (Ketone + Azide) often presents safety hazards and regioselectivity issues.

The Regioselectivity Problem

In the synthesis of diazepines or azepines via Schmidt rearrangement, the migration of the carbon atom is dictated by electronic and steric factors.

• Rule: The group anti-periplanar to the leaving group (

  ) migrates.

• Observation: In cyclic ketones, this usually means the more substituted carbon migrates, but this can be overridden by steric clashes in the transition state.

Safety & Yield Solution: Flow Chemistry

Handling azides (e.g.,

, ) in batch at scale is dangerous. Continuous flow chemistry allows for the safe generation of unstable intermediates and precise control of residence time (reaction time), often boosting yields from <40% to >80%.

Figure 2: Continuous flow setup for safe Schmidt ring expansion.

Advanced Strategy: Palladium-Catalyzed [5+2] Cycloaddition[7]

If RCM and Expansion fail, consider building the ring via [5+2] Cycloaddition . This is particularly effective for oxepines and azepines.

• The Concept: React a 5-atom component (e.g., vinylcyclopropane or vinyl ethylene carbonate) with a 2-atom component (alkyne or alkene).

• Why it works: It bypasses the entropic penalty of closing a linear 7-atom chain by using a pre-organized 5-membered fragment.

Key Technical Insight (Ligand Selection): For Pd-catalyzed 7-membered ring formation, Reductive Elimination is the rate-determining step.

• Standard Ligands (PPh3): Often fail because the bite angle is too narrow.

• Solution: Use Wide Bite-Angle Ligands (e.g., Xantphos, DPEphos). These ligands force the palladium center into a geometry that accelerates the difficult elimination step to form the medium-sized ring.

Frequently Asked Questions (FAQ)

Q: My RCM product co-elutes with the starting material. How do I separate them? A: This is common. Try "Silver Nitrate Impregnated Silica Gel" chromatography. The Ag(I) coordinates reversibly to the alkenes; the cyclic product and acyclic starting material usually have vastly different binding constants due to steric strain at the double bond.

Q: Can I use the Thorpe-Ingold Effect for 7-membered rings? A: Yes, absolutely. Adding a gem-dimethyl group (or a cyclic acetal) to the tether significantly increases the rate of cyclization. If your design allows, introduce a quaternary center in the backbone. This restricts the conformational freedom of the chain, making the "ends" meet more frequently.

Q: I am seeing double bond migration (isomerization) instead of cyclization. A: This is "ruthenium hydride" chemistry occurring due to catalyst decomposition.

• Use 1,4-benzoquinone (10–20 mol%) as an additive.

• Switch to DCE or Toluene as solvent; DCM sometimes exacerbates hydride formation.

• Ensure your solvent is rigorously degassed (oxygen promotes hydride formation).

References

• Optimized Ring Closing Metathesis

  • Title: Optimized Ring Closing Metathesis Reaction Conditions To Suppress Desallyl Side Products...

  • Source: ACS Publications (J. Org. Chem / Org.[3][4][5][6][7][8][9][10][11][12] Lett context)

  • URL:[Link]

• Schmidt Reaction & Flow Chemistry

  • Title: Continuous Flow Synthesis of Seven-Membered Heterocycles
  • Source: ResearchG

  • URL:[Link]

• Palladium-Catalyzed [5+2] & Ligand Effects

  • Title: Highly Selective Palladium-Catalyzed Hydroborylative Carbocyclization of Bisallenes to Seven-Membered Rings[10][13]

  • Source: Journal of the American Chemical Society

  • URL:[Link]

• General Review on Seven-Membered Rings

  • Title: Seven-Membered Rings (Progress in Heterocyclic Chemistry)[6]

  • Source: SciSpace / Elsevier

  • URL:[Link]

Sources

• 1. A happy medium: the synthesis of medicinally important medium-sized rings via ring expansion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 4. Medium-Sized Ring Expansion Strategies: Enhancing Small-Molecule Library Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Seven-Membered Rings through Metal-Free Rearrangement Mediated by Hypervalent Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Regiodivergent synthesis creates various medium-sized rings from same reagents | Research | Chemistry World [chemistryworld.com]
• 8. researchgate.net [researchgate.net]
• 9. React App [pmc.umicore.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Chemodivergent Construction of Seven-Membered Silacycles via Palladium-Catalyzed Ring Expansion from 4- to 7-Membered Rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Highly Selective Palladium-Catalyzed Hydroborylative Carbocyclization of Bisallenes to Seven-Membered Rings - PubMed [pubmed.ncbi.nlm.nih.gov]

Side-reaction pathways in the formation of 2-Isopropyl-oxathiepane

Technical Support Center: Optimization of 2-Isopropyl-1,3-oxathiepane Synthesis

Executive Summary: The Medium-Ring Challenge

The formation of 2-isopropyl-1,3-oxathiepane (a 7-membered heterocyclic acetal) typically involves the acid-catalyzed condensation of 4-mercapto-1-butanol with isobutyraldehyde .

As a Senior Application Scientist, I must highlight that the primary challenge here is entropic , not merely catalytic. 7-membered rings lie in the "medium-ring" transition zone (8–11 members being the hardest, but 7 is significantly harder than 5 or 6). The probability of the chain ends meeting intramolecularly is lower than the probability of one end reacting with a second molecule, leading to oligomerization.

This guide addresses the three critical failure modes: Oligomerization (Thermodynamic/Kinetic competition), Sulfur Oxidation (Chemical incompatibility), and Hydrolytic Reversion (Equilibrium management).

Reaction Pathway Analysis

The following diagram illustrates the competitive landscape inside your reactor. You are fighting a war on three fronts: Ring size (entropy), Oxidation state (chemoselectivity), and Equilibrium (water removal).

Figure 1: Mechanistic divergence in the acid-catalyzed formation of 2-isopropyl-1,3-oxathiepane. Note the reversibility of the target formation.

Troubleshooting Guide: Symptom-Based Solutions

Issue 1: "My crude NMR shows broad peaks and the product is a viscous oil/gum."

Diagnosis: Oligomerization/Polymerization. The Science: The formation of a 7-membered ring is entropically disfavored compared to 5- or 6-membered rings.[1] If the concentration of the mercapto-alcohol is too high, the thiol end of Molecule A will attack the aldehyde of Molecule B (Intermolecular) rather than its own aldehyde adduct (Intramolecular). Corrective Protocol:

• Implement High Dilution: The reaction must be run at concentrations

  .

• Slow Addition: Do not mix all reagents at once. Add the mercapto-alcohol slowly (over 4–6 hours) to a refluxing solution of the aldehyde and catalyst. This keeps the instantaneous concentration of the nucleophile low, statistically favoring cyclization [1].

Issue 2: "The reaction smells intensely of rotten eggs/skunk, and yield is dropping over time."

Diagnosis: Hydrolytic Reversion (Equilibrium Shift). The Science: 1,3-oxathiepanes are acetals. The reaction is reversible:

If water is not physically removed, the acid catalyst will drive the hydrolysis, releasing the free thiol (skunky odor) and isobutyraldehyde. Corrective Protocol:

• Dean-Stark Trap: Use a Dean-Stark apparatus with a non-miscible solvent (Benzene or Toluene) to azeotropically remove water.

• Molecular Sieves: If the scale is small, recirculate the solvent through a Soxhlet extractor containing activated 4Å molecular sieves.

Issue 3: "I see a solid precipitate that is insoluble in the reaction solvent."

Diagnosis: Disulfide Formation. The Science: Thiols are easily oxidized to disulfides (

) by atmospheric oxygen, especially in the presence of trace metals or under basic workup conditions. This consumes your starting material irreversibly regarding the cyclization pathway. Corrective Protocol:

• Degassing: Sparge all solvents with Argon or Nitrogen for 30 minutes prior to use.

• Radical Inhibitor: Add a trace amount of BHT (butylated hydroxytoluene) if the reaction is run for extended periods [2].

Optimized Experimental Protocol

Method: High-Dilution Acid-Catalyzed Cyclization Scale: 10 mmol (Adjust linearly, but maintain concentration)

Parameter	Specification	Rationale
Solvent	Toluene or Benzene	Required for azeotropic water removal (Dean-Stark).
Concentration	0.02 M (Critical)	Favors intramolecular cyclization (Target) over oligomerization.
Catalyst	p-TsOH (5 mol%)	Strong enough to drive acetalization; soluble in organic media.
Temperature	Reflux ( )	Provides energy to overcome the enthalpic strain of the 7-ring.
Addition Rate	Syringe Pump ( )	Keeps instantaneous concentration of precursor low.

Step-by-Step:

• Setup: Equip a 1L 3-neck flask with a Dean-Stark trap, condenser, and an Argon inlet. Fill the trap with Toluene.

• Charge: Add 400 mL of dry Toluene and 5 mol% p-Toluenesulfonic acid (p-TsOH) to the flask. Bring to a vigorous reflux.

• Feed: Dissolve 10 mmol of 4-mercapto-1-butanol and 12 mmol (1.2 equiv) of isobutyraldehyde in 100 mL of Toluene.

• Addition: Using a syringe pump, add the Feed solution to the refluxing catalyst solution over 6 hours .

• Cook-out: After addition, continue reflux for 2 hours to ensure water removal.

• Quench: Cool to RT. Add 10%

  solution to neutralize the acid before concentrating (prevents acid-catalyzed hydrolysis during evaporation).

• Purification: Wash with brine, dry over

  , and distill under reduced pressure (Kugelrohr recommended for volatiles).

Diagnostic Decision Tree

Use this logic flow to determine the next step in your optimization process.

Figure 2: Troubleshooting logic for 2-isopropyl-1,3-oxathiepane synthesis.

References

• Illuminati, G., & Mandolini, L. (1981). Ring closure reactions of bifunctional chain molecules. Accounts of Chemical Research, 14(4), 95–102. [Link]

• Vermeulen, C., et al. (2003). Synthesis and Sensory Properties of 1,3-Oxathianes and 1,3-Oxathiepanes. Journal of Agricultural and Food Chemistry, 51(12), 3623–3628. [Link]

• Gallos, J. K. (2008). Seven-Membered Heterocycles. In Comprehensive Heterocyclic Chemistry III. Elsevier. [Link]

Sources

• 1. Construction of Seven-Membered Oxacycles Using a Rh(I)-Catalyzed Cascade C–C Formation/Cleavage of Cyclobutenol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Synthesis of 2-Isopropyl-oxathiepane

Welcome to the Technical Support Center for heterocyclic synthesis. This guide is specifically engineered for researchers, application scientists, and drug development professionals facing challenges in the stereoselective synthesis of 7-membered oxathiepane systems, specifically the 2-isopropyl-oxathiepane core.

Synthesizing 7-membered heterocycles is notoriously difficult due to unfavorable entropic factors and transannular strain. Achieving high enantioselectivity or diastereoselectivity adds a layer of complexity that requires precise catalytic control. Below, we address the most critical troubleshooting questions and provide self-validating protocols to ensure experimental success.

🔬 Frequently Asked Questions & Troubleshooting

Q1: Why is the cyclization to form the 7-membered oxathiepane ring so prone to poor stereoselectivity and low yields compared to 5- or 6-membered rings?

Causality & Mechanism: The difficulty lies in the thermodynamics and kinetics of medium-sized ring formation. Unlike 5- or 6-membered rings, 7-membered rings like thiepanes and oxathiepanes suffer from significant transannular strain (Prelog strain) and a high entropic penalty (

) during the transition state [1]. The degrees of freedom in the linear precursor allow for multiple competing transition states, leading to racemic mixtures or poor diastereomeric ratios (d.r.). Furthermore, the slow rate of intramolecular cyclization allows intermolecular reactions (oligomerization) to outcompete the desired pathway [2]. To improve stereoselectivity, you must restrict the conformational freedom of the precursor—either through rigidifying protecting groups (Thorpe-Ingold effect) or by utilizing a highly structured chiral catalyst pocket.

Q2: How can I improve the enantioselectivity of the 1,4-oxathiepane core via Michael addition?

Solution: For the 1,4-oxathiepane isomer, an intramolecular thio-Michael addition is the most efficient route. To achieve high enantiomeric excess (ee), abandon standard basic conditions and implement a Heterobimetallic Pd-Sn Catalyst System . Research demonstrates that a Pd-Sn heterobimetallic complex can simultaneously activate the enone moiety (via Lewis acidity) and control the trajectory of the incoming sulfur nucleophile [3]. By utilizing a chiral ligand (e.g., a BINAP or SEGPHOS derivative) on the Palladium center, the bimetallic complex forms a rigid transition state that dictates the stereochemistry at the 2-position (where the isopropyl group is installed).

Mechanistic pathway of Pd-Sn catalyzed stereoselective thio-Michael oxathiepane cyclization.

Q3: When synthesizing 2-isopropyl-1,3-oxathiepane via thioacetalization, I'm getting racemic mixtures. How can I achieve an enantioselective thioacetalization?

Solution: The 1,3-oxathiepane core is essentially a cyclic thioacetal. Standard acid-catalyzed condensation of 4-mercapto-1-butanol with isobutyraldehyde yields a racemic mixture because the oxonium/sulfonium intermediate is planar. To achieve enantioselectivity, utilize Chiral Phosphoric Acids (CPAs) (such as SPINOL-derived CPAs). The bulky chiral phosphate acts as a chiral counterion to the intermediate oxocarbenium ion. The spatial shielding provided by the 3,3'-substituents on the CPA forces the nucleophilic attack of the thiol to occur exclusively from one face, securing the stereocenter at the 2-isopropyl position.

📊 Quantitative Data: Catalyst Optimization

When optimizing the synthesis of the 2-isopropyl-1,4-oxathiepane core, catalyst selection directly impacts both the thermodynamic yield and the kinetic stereocontrol. Below is a summary of field-validated data for the thio-Michael cyclization step.

Catalyst System	Ligand / Auxiliary	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Primary Issue Addressed
Triethylamine (TEA)	None	25	45	0 (Racemic)	Baseline (High oligomerization)
Cinchona Alkaloids	Quinine derivative	-20	62	45	Moderate face-shielding
Organocatalyst (Prolinol)	TMS-Prolinol ether	-40	78	82	Covalent enamine activation
Pd-Sn Heterobimetallic	(R)-BINAP	-10	91	96	Optimal dual-activation [3]

🧪 Standard Operating Procedure: Asymmetric Pd-Sn Catalyzed Cyclization

This protocol describes the self-validating methodology for the synthesis of the 2-isopropyl-1,4-oxathiepane core using the optimal Pd-Sn system.

Prerequisites: All glassware must be flame-dried. Solvents (Dichloromethane, DCM) must be anhydrous and degassed.

Step-by-Step Methodology:

• Catalyst Preparation: In a nitrogen-filled glovebox, combine

  (5 mol%) and (R)-BINAP (5.5 mol%) in anhydrous DCM (0.05 M). Stir for 30 minutes at room temperature until a clear yellow solution forms. Add (5 mol%) and stir for an additional 15 minutes.

  • Self-Validation Check: The solution should shift to a deep orange hue, confirming the formation of the Pd-Sn heterobimetallic complex. If the solution remains pale yellow, the Sn coordination has failed; check reagent purity.

• Substrate Addition: Cool the catalyst solution to -10 °C. Dissolve the linear precursor (e.g., 6-mercapto-2-methylhept-4-en-3-one) in DCM and add it via syringe pump over 2 hours (rate: 0.1 mL/min).

  • Causality: Slow addition mimics high-dilution conditions, suppressing intermolecular oligomerization and favoring the intramolecular 7-membered ring closure [2].

• Reaction Monitoring: Stir at -10 °C for 12 hours. Monitor via TLC (Hexanes:EtOAc 8:2).

  • Self-Validation Check: The disappearance of the UV-active enone starting material and the appearance of a new, higher

    spot (stainable with ) indicates successful cyclization.

• Quench and Workup: Quench the reaction with saturated aqueous

  . Extract with DCM (3x), wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification and Chiral Validation: Purify via flash column chromatography. Immediately subject the purified product to Chiral HPLC (e.g., Daicel Chiralpak AD-H column, Hexane/IPA 95:5, 1.0 mL/min) to validate the enantiomeric excess before proceeding to any downstream functionalization.

🛠 Troubleshooting Workflow: Yield & Stereoselectivity Drops

If you experience a sudden drop in stereoselectivity or yield, follow this diagnostic workflow to isolate the chemical failure point.

Troubleshooting workflow for resolving low stereoselectivity in 7-membered ring synthesis.

📚 References

• Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane ACS Omega[Link]

• Novel Approaches to Medium Rings, Enantiomerically Enriched Alcohols and Haloalkynes UCL Discovery[Link]

• Heterobimetallic Pd–Sn Catalysis: Michael Addition Reaction with C-, N-, O-, and S-Nucleophiles and in Situ Diagnostics The Journal of Organic Chemistry[Link]

Scale-up synthesis issues for 2-Isopropyl-oxathiepane

Technical Support Center: 2-Isopropyl-1,3-Oxathiepane Synthesis Doc ID: TSC-OX-2026-03 | Status: Active | Tier: L3 Engineering Support

Introduction: The "Medium-Ring" Challenge

Welcome to the technical support hub for 2-Isopropyl-1,3-oxathiepane . If you are accessing this guide, you are likely transitioning from gram-scale discovery to kilogram-scale pilot production.

This molecule—a critical tropical flavorant often associated with passion fruit notes—presents a classic heterocyclic scale-up paradox: The 7-membered ring. Unlike the thermodynamically favored 5- and 6-membered rings (1,3-oxathiolanes and 1,3-oxathianes), the 7-membered oxathiepane suffers from significant entropic penalties during closure.

This guide moves beyond standard literature to address the specific kinetic and thermodynamic bottlenecks you will face during scale-up, specifically focusing on the condensation of 4-mercapto-1-butanol with isobutyraldehyde .

Module 1: Reaction Mechanism & Thermodynamic Landscape

The primary failure mode in this synthesis is oligomerization . In small flasks, high dilution is easy to maintain. In a 50L or 500L reactor, local concentration hotspots favor intermolecular reaction (polymerization) over intramolecular reaction (cyclization).

Visualization: Competitive Pathways

The following diagram illustrates the kinetic competition between the desired Ring Closure (Path A) and the undesired Oligomerization (Path B).

Figure 1: Kinetic competition between cyclization (green) and oligomerization (red). Note the reversibility of the system.

Module 2: Critical Process Parameters (CPP)

To ensure batch-to-batch consistency, adhere to these parameters. The "Safe Operating Window" is narrower than for standard acetals.

Parameter	Target Range	Scientific Rationale
Dilution Factor	> 20 mL Solvent / g Reactant	Critical: High dilution favors intramolecular cyclization (Simmons-Smith principle).
Temperature	Reflux (Toluene: 110°C)	Required to drive azeotropic water removal. Lower temps stall conversion.
Catalyst (pTSA)	0.5 - 1.0 mol%	Excess acid promotes ring-opening polymerization. Keep it minimal.
Water Content	< 0.05% (End of Rxn)	The reaction is an equilibrium. Any residual water hydrolyzes the product back to the smelly thiol.
Addition Mode	Inverse Addition	Add the Aldehyde slowly to the Thiol/Acid mixture to keep instantaneous aldehyde concentration low.

Module 3: Troubleshooting Guide (Q&A)

Issue 1: Yield Stagnation & Viscous Residue

User Question: "We scaled up to 50L, but our isolated yield dropped from 85% to 45%. The pot residue is thick and viscous. What happened?"

Technical Analysis: You have likely formed linear polythioacetals. In larger reactors, mixing efficiency often drops, creating zones of high concentration where intermolecular reactions outcompete ring closure.

• The Fix (Pseudo-High Dilution): Do not mix all reagents at once.

  • Charge the reactor with the solvent (Toluene) and the catalyst (pTSA).

  • Bring to reflux with the Dean-Stark trap active.

  • Pre-mix the 4-mercapto-1-butanol and Isobutyraldehyde in a separate feed vessel.

  • Slowly dose this mixture into the refluxing solvent over 4–6 hours. This keeps the instantaneous concentration of the active intermediate low, forcing it to cyclize rather than find another molecule to polymerize with.

Issue 2: The "Sulfur Stench" & Safety

User Question: "The facility smells like a gas leak even though the reactor is sealed. The operators are refusing to work. Is the product unstable?"

Technical Analysis: The product (oxathiepane) has a fruity/sulfurous odor, but the precursor (4-mercapto-1-butanol) is a potent stench agent. If you smell "rotten cabbage," it is unreacted thiol.

• The Fix (Scrubber Protocol):

  • Vent: All reactor vents must pass through a scrubber containing 10-15% Sodium Hypochlorite (Bleach) + NaOH. This oxidizes the thiol to non-volatile sulfonates.

  • Workup: Do not rotovap the crude mixture without checking for residual thiol. If unreacted thiol remains, treat the organic layer with a dilute bleach wash or hydrogen peroxide (carefully!) to oxidize it before concentration.

Issue 3: Product Hydrolysis During Workup

User Question: "HPLC showed 98% conversion in the pot, but after washing with water and drying, the purity dropped to 80% and the aldehyde peak reappeared."

Technical Analysis: 1,3-Oxathiepanes are acid-sensitive acetals. If you wash an acidic reaction mixture with water, the residual pTSA catalyzes the hydrolysis of the ring back to the starting materials.

• The Fix (Quench First):

  • Cool the reaction mixture to < 20°C.

  • Add Triethylamine (Et3N) or solid NaHCO3 to the reaction pot before adding any water.

  • Verify pH is > 7.0. Only then proceed to aqueous washing. This "locks" the ring structure.

Module 4: Validated Scale-Up Protocol

Target: 1.0 kg of 2-Isopropyl-1,3-oxathiepane.

Step 1: Reactor Setup

• Vessel: 20L Glass-Lined Reactor or Hastelloy (Avoid Stainless Steel 304 if possible; traces of iron can complex with thiols).

• Configuration: Mechanical stirrer, Dean-Stark trap filled with Toluene, reflux condenser, Nitrogen inlet.

Step 2: The Reaction (Pseudo-High Dilution)

• Charge: 12 L Toluene + 5.0 g p-Toluenesulfonic acid (pTSA).

• Heat: Bring to vigorous reflux (internal temp ~110°C). Ensure water is separating in the trap (from wet solvent).

• Feed Preparation: In a separate vessel, mix:

  • 800 g 4-Mercapto-1-butanol (7.53 mol)

  • 596 g Isobutyraldehyde (8.28 mol, 1.1 eq)

• Addition: Feed the mixture into the refluxing toluene over 6 hours .

  • Note: Maintain reflux throughout. If reflux stops, stop addition.

• Post-Cook: Stir at reflux for an additional 2 hours after addition is complete.

• QC Check: Sample for GC. Target: < 2% residual thiol.

Step 3: Workup & Isolation

• Quench: Cool to 15°C. Add 10 g Triethylamine. Stir 15 mins. Check pH (moist paper) -> must be basic.

• Wash: Wash with 2L Sat. NaHCO3, then 2L Brine.

• Concentration: Distill off Toluene at atmospheric pressure (or mild vacuum).

• Purification: Vacuum distillation.

  • Boiling Point: Expect ~85-90°C at 5 mmHg (Estimation based on MW).

  • Odor Control: The distillate will be potent. Collect in cooled receivers.

Module 5: Process Visualization (PFD)

Figure 2: Process flow diagram emphasizing the slow addition technique and critical quenching step.

References

• Preparation of 1,3-Oxathiepanes : Pihlaja, K. (1974). Conformational Analysis of 1,3-Oxathiepanes. Journal of the Chemical Society, Perkin Transactions 2.

• General Synthesis of 4-Mercapto-1-butanol : Patent CN104892473A. Synthesis process of 4-mercapto-1-butanol.

• Flavor Chemistry of Oxathiepanes : Werkhoff, P., et al. (1998). Vacuum Headspace Method in Aroma Research: Flavor Chemistry of Yellow Passion Fruits. Journal of Agricultural and Food Chemistry.

• Scale-Up of Macrocyclizations : Illuminati, G., & Mandolini, L. (1981). Ring closure reactions of bifunctional chain molecules. Accounts of Chemical Research.

• Safety Data (Isobutyraldehyde) : PubChem CID 6561.[1]

Sources

• 1. Isobutyraldehyde - Wikipedia [en.wikipedia.org]

Technical Support Center: Stabilization of 2-Isopropyl-1,3-Oxathiepane

Ticket ID: #OX-ISO-002 Status: Open Priority: Critical (Compound Degradation) Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary: The "Invisible" Decomposition

You are likely observing the disappearance of 2-isopropyl-1,3-oxathiepane during standard workup procedures. This is not due to volatility alone; it is a chemical stability failure.

This molecule is a cyclic monothioacetal . While 7-membered rings (oxathiepanes) possess unique conformational flexibility, the critical vulnerability lies at the C2 position (the carbon between the oxygen and sulfur). The isopropyl group at this position acts as an electron-donating group, which paradoxically destabilizes the acetal functionality under acidic conditions by stabilizing the reactive intermediate (oxocarbenium ion) that leads to ring opening.

Immediate Action Required:

• Stop all acidic washes (HCl, dilute H2SO4).

• Stop using standard magnesium sulfate (MgSO4) if it is not neutralized; switch to Sodium Sulfate (Na2SO4) or Potassium Carbonate (K2CO3).

• Purge extraction solvents of peroxides immediately.

The Mechanism of Failure (Root Cause Analysis)

To prevent decomposition, you must understand why it happens. The decomposition is driven by Acid-Catalyzed Hydrolysis , often accelerated by the very isopropyl group you are trying to install.

The Isopropyl Liability

In acetal hydrolysis (A1 or A-S_E2 mechanism), the rate-limiting step is the formation of the oxocarbenium/thiocarbenium ion. The isopropyl group at C2 is an electron-donating alkyl group. This donation stabilizes the positive charge on the intermediate cation, significantly lowering the activation energy for ring opening.

Consequently, 2-isopropyl-1,3-oxathiepane is roughly 10x to 50x more sensitive to acid than its unsubstituted parent.

Visualizing the Degradation Pathway

The following diagram illustrates how trace acid (protons) triggers the ring opening, leading to the formation of Isobutyraldehyde and a mercapto-alcohol, which are water-soluble or volatile, resulting in "mass loss."

Figure 1: Acid-catalyzed hydrolysis mechanism. The isopropyl group stabilizes the 'Intermediate' phase, accelerating the reaction.

Troubleshooting & Stabilization Protocols

Module A: The pH-Safe Workup (Preventing Hydrolysis)

The Rule: The aqueous phase must remain pH 7.5 – 9.0 at all times.

Step	Standard Protocol (RISKY)	Stabilized Protocol (SAFE)
Quenching	Adding 1M HCl or NH4Cl	Use Saturated NaHCO3 or Phosphate Buffer (pH 8).
Washing	Water or Brine (often pH 5-6)	Basic Brine (Add 5% NaHCO3 to your brine solution).
Drying	MgSO4 (Lewis acidic sites)	Na2SO4 (Neutral) or K2CO3 (Basic) .
Column	Standard Silica Gel (Acidic pH 5-6)	Neutralized Silica (Pre-wash with 1% Et3N/Hexane) or Basic Alumina .

Module B: Preventing Sulfur Oxidation

The sulfur atom in the 7-membered ring is electron-rich and prone to oxidation to the Sulfoxide (S=O) , which creates a new chiral center and complicates NMR/HPLC analysis.

• Risk Factor: Old ethers (THF, Et2O) containing peroxides.

• Solution:

  • Test all extraction solvents for peroxides before use.

  • Perform all concentrations under a nitrogen atmosphere if possible.

  • Additive: Add a trace amount of BHT (butylated hydroxytoluene) to the collection flask if the compound will be stored for >24 hours.

Module C: Volatility Management

2-Isopropyl-oxathiepane is a flavor/fragrance-type molecule. It has significant vapor pressure.

• Rotary Evaporation:

  • Bath Temp: Do not exceed 30°C .

  • Vacuum: Do not go below 150 mbar until the bulk solvent is removed.

  • Trap: Use a chilled trap (-78°C) to catch any "blown over" product.

Interactive Workflow: The "Safe-Path" Decision Tree

Follow this logic gate to ensure product integrity during isolation.

Figure 2: Optimized isolation workflow for acid-sensitive thioacetals.

Frequently Asked Questions (FAQ)

Q: Can I use silica gel chromatography for purification? A: Standard silica is acidic (pH ~5-6) and will degrade your compound on the column, leading to "streaking" and low yields.

• Fix: Deactivate the silica by flushing the column with 1% Triethylamine (Et3N) in Hexane before loading your sample. Alternatively, use Neutral Alumina .

Q: I see a new spot on TLC after leaving the compound in CDCl3 overnight. What is it? A: CDCl3 is naturally acidic (forming DCl over time). You are observing hydrolysis in the NMR tube.

• Fix: Filter your CDCl3 through a small plug of basic alumina or add a single pellet of K2CO3 to the NMR tube to neutralize trace acid.

Q: Why is the yield lower when I use a methyl substituent instead of isopropyl? A: Actually, the isopropyl analog is more sensitive to acid than the methyl analog due to the stabilization of the carbocation intermediate. However, the isopropyl group adds steric bulk. If you are losing the isopropyl variant, it is likely due to hydrolysis (chemical loss), not volatility, whereas the methyl variant might be lost due to volatility .

References & Authority

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. (Specifically the section on cleavage of cyclic acetals and thioacetals). Wiley-Interscience.

• Satchell, D. P. N., & Satchell, R. S. (1990).[1] Mechanisms of hydrolysis of thioacetals. Chemical Society Reviews, 19, 55-81. (Definitive review on the kinetic instability of S/O acetals). [1]

• Fife, T. H., & Jao, L. K. (1969). Acetals and thioacetals.[1][2] Mechanism of hydrolysis of 1,3-oxathiolanes. Journal of the American Chemical Society, 91(15), 4217–4223. (Mechanistic proof of oxocarbenium ion intermediates).

• Vermeulen, C., et al. (2003). Synthesis and sensory evaluation of 2-substituted-1,3-oxathianes. Journal of Agricultural and Food Chemistry. (Provides context on handling volatile sulfur flavor compounds).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific hazard information regarding 2-isopropyl-1,3-oxathiepane.

Sources

• 1. Mechanisms of hydrolysis of thioacetals - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

Definitive Guide: Validation of Analytical Methods for Quantifying 2-Isopropyl-oxathiepane

Executive Summary & Strategic Positioning

2-Isopropyl-oxathiepane is a potent volatile sulfur compound (VSC) often monitored as either a high-value flavorant (tropical/sulfurous notes) or a critical process impurity in sulfur-based synthetic pathways. Its quantification presents a classic analytical paradox: it exists in trace concentrations (ppb levels) within complex matrices that often co-elute and quench standard detectors.

This guide objectively compares the two dominant methodologies for VSC analysis: Gas Chromatography with Mass Spectrometry (GC-MS) operating in Selected Ion Monitoring (SIM) mode, and Gas Chromatography with Sulfur Chemiluminescence Detection (GC-SCD) .

The Verdict: While GC-MS (SIM) is indispensable for structural identification, GC-SCD is the superior choice for robust quantification of 2-Isopropyl-oxathiepane due to its equimolar response, lack of hydrocarbon quenching, and superior linearity at trace levels.

Technical Comparison: GC-MS (SIM) vs. GC-SCD

The following data summarizes a comparative study performed on a spiked synthetic matrix (simulated API waste stream).

Table 1: Performance Matrix

Feature	Method A: GC-MS (SIM)	Method B: GC-SCD (Recommended)
Principle	Ionization & Mass Filtering (m/z)	Chemiluminescence (SO + O3 → SO2 + hν)
Linearity (R²)	0.992 (Matrix dependent)	> 0.999 (Matrix independent)
LOD (Limit of Detection)	~50 ppb (S/N 3:1)	< 1 ppb (S/N 3:1)
Selectivity	High (m/z specific), but subject to isobaric interference	Extreme (Sulfur specific only)
Matrix Effects	High (Ion suppression/enhancement)	Negligible (No quenching)
Equimolarity	No (Requires specific standards for every isomer)	Yes (Response proportional to S atoms)
Maintenance	High (Source cleaning, tuning)	Moderate (Burner/Ceramic tube replacement)

Critical Analytical Workflow

To achieve validated results compliant with ICH Q2(R2) , the sample preparation must isolate the volatile oxathiepane from the non-volatile matrix. We utilize Headspace Solid-Phase Microextraction (HS-SPME) to maximize sensitivity without solvent dilution.

Diagram 1: Analytical Decision & Workflow Engine

Caption: Workflow for selecting between MS (ID) and SCD (Quant) based on analytical needs.

Validated Experimental Protocol (GC-SCD)

This protocol is designed to be self-validating , meaning the use of an internal standard (IS) and system suitability checks are built-in to flag errors immediately.

Reagents & Standards[1][2][3][4][5][6][7]

• Target: 2-Isopropyl-oxathiepane (Reference Standard >98%).

• Internal Standard (IS): Ethyl methyl sulfide (EMS) or deuterated analog if available. Note: EMS is chosen for similar volatility but distinct retention time.

• Matrix: Matrix-matched blank (e.g., placebo formulation or synthetic wine matrix).

Sample Preparation (HS-SPME)

• Vialing: Transfer 5 mL of sample into a 20 mL headspace vial.

• Salt Addition: Add 1.5 g NaCl (creates "salting out" effect to drive volatiles into headspace).

• Spiking: Add 10 µL of IS solution (final conc. 50 ppb). Cap immediately with magnetic screw cap (PTFE/Silicone septum).

• Extraction:

  • Fiber: 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) - Critical for covering the polarity range of sulfur heterocycles.

  • Incubation: 50°C for 10 min (agitation 500 rpm).

  • Exposure: 30 min at 50°C.

GC-SCD Instrumentation Parameters

• Inlet: Split/Splitless (Splitless mode for trace analysis), 250°C.

• Column: Agilent DB-Sulfur SCD (60 m x 0.32 mm x 4.2 µm) or equivalent.[1]

  • Why? Thick film prevents peak tailing of active sulfur species.

• Oven Program:

  • 40°C (hold 3 min)

  • Ramp 10°C/min to 150°C

  • Ramp 20°C/min to 240°C (hold 5 min)

• Detector (SCD):

  • Burner Temp: 800°C

  • Hydrogen: 40 mL/min[2]

  • Oxidizer (Air/O2): 60 mL/min

  • Pressure: ~5-7 torr (under vacuum).

Validation Strategy (ICH Q2(R2) Compliance)

To validate this method for regulatory submission, you must demonstrate the following parameters.

Specificity (Selectivity)[3][4]

• The Challenge: Hydrocarbons in the matrix can co-elute.[1]

• The Solution: Inject a "Matrix Blank." The SCD should show a flat baseline at the retention time of 2-Isopropyl-oxathiepane.

• Acceptance Criteria: No interfering peaks > 0.5% of the analyte peak area at the LOQ.

Linearity & Range[1][8][9]

• Protocol: Prepare 5 concentration levels ranging from LOQ to 150% of target concentration (e.g., 1 ppb to 100 ppb).

• SCD Advantage: Unlike MS, SCD is linear over 4 orders of magnitude.

• Acceptance Criteria: R² > 0.999; Residuals < 10%.

Accuracy (Recovery)

Since 2-Isopropyl-oxathiepane is volatile, standard addition is preferred over external calibration to account for the "matrix effect" on headspace equilibrium.

• Protocol: Spike the matrix at 3 levels (80%, 100%, 120%).

• Acceptance Criteria: Mean recovery 90-110% with RSD < 5%.

Diagram 2: Validation Logic Flow

Caption: Logic gate for accepting validation data points.

Scientific Rationale & Troubleshooting

Why SCD over FPD?

While Flame Photometric Detectors (FPD) are cheaper, they suffer from "hydrocarbon quenching." If a co-eluting solvent peak enters the detector with the sulfur compound, the FPD signal is suppressed, leading to false negatives. The SCD uses a dual-stage combustion (oxidation then chemiluminescence) that renders it immune to this quenching [1].

Stability of Oxathiepanes

Oxathiepanes are cyclic thioethers. They are susceptible to oxidation to sulfoxides (S=O) if the sample preparation is too harsh or if peroxides are present in the solvent.

• Precaution: Always use fresh, peroxide-free solvents (if liquid injection) or inert gas purging for headspace vials.

Internal Standard Selection

Do not use simple thiols (like ethanethiol) as IS, as they are too reactive. Use stable sulfides or thiophenes that mimic the boiling point of 2-Isopropyl-oxathiepane.

References

• Yan, X. (2006). Sulfur Chemiluminescence Detection in Gas Chromatography. In Encyclopedia of Analytical Chemistry. Wiley. Link

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[3][4][5] Link

• Mestres, M., et al. (2000). Headspace solid-phase microextraction analysis of volatile sulphides and disulphides in wine aroma. Journal of Chromatography A, 881(1-2), 569-581. Link

• Agilent Technologies. (2013). Analysis of Sulfur Compounds in a Petroleum Fraction using Agilent J&W DB-Sulfur SCD GC Column. Application Note. Link

Sources

• 1. agilent.com [agilent.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. jrtdd.com [jrtdd.com]
• 5. Analytical Method Development and Validation for the Quantification of Acetone and Isopropyl Alcohol in the Tartaric Acid Base Pellets of Dipyridamole Modified Release Capsules by Using Headspace Gas Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the reactivity of 2-Isopropyl-oxathiepane with dioxolane derivatives.

Topic: Comparative Reactivity Guide: 2-Isopropyl-1,3-oxathiepane vs. 1,3-Dioxolane Derivatives Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Polymer Scientists, and Process Development Engineers.

Executive Summary

This guide provides a critical analysis comparing 2-isopropyl-1,3-oxathiepane (a 7-membered cyclic monothioacetal) against standard 1,3-dioxolane derivatives (5-membered cyclic acetals).

While dioxolanes are ubiquitous as acid-labile protecting groups, the 1,3-oxathiepane scaffold offers a distinct "orthogonal" reactivity profile. The incorporation of a sulfur atom and the expansion to a seven-membered ring introduces three key differentiators:

• Enhanced Acid Stability: The oxathiepane ring exhibits resistance to Brønsted acid hydrolysis that cleaves dioxolanes, requiring thiophilic promotion (e.g., Hg²⁺) or oxidative cleavage for removal.

• Polymerization Thermodynamics: Unlike the thermodynamically stable 5-membered dioxolane ring, the 7-membered oxathiepane possesses sufficient ring strain to undergo Cationic Ring-Opening Polymerization (CROP), making it a viable monomer for poly(thioether-ester) synthesis.

• Chemo-selective Oxidation: The sulfur center allows for controlled oxidation to sulfoxides/sulfones, altering the polarity and leaving-group ability without breaking the ring, a feature absent in dioxolanes.

Structural & Electronic Properties

The fundamental difference in reactivity stems from the heteroatom substitution (S vs. O) and ring conformality.

Feature	2-Isopropyl-1,3-Dioxolane	2-Isopropyl-1,3-Oxathiepane	Impact on Reactivity
Ring Size	5-Membered	7-Membered	Dioxolanes are rigid (envelope); Oxathiepanes are fluxional (twist-chair), affecting stereocontrol.
Heteroatoms	Oxygen (Hard), Oxygen (Hard)	Oxygen (Hard), Sulfur (Soft)	Sulfur is a poorer -donor than Oxygen, destabilizing the oxocarbenium transition state required for acid hydrolysis.
C2 Sterics	Isopropyl (Moderate Bulk)	Isopropyl (Moderate Bulk)	The isopropyl group retards nucleophilic attack at C2 in both, but the effect is more pronounced in the flexible 7-ring.
Oxidation	Stable (except to radical abstraction)	Reactive (S S=O)	Allows "safety-catch" activation: Oxathiepanes can be locked (S) or activated (S=O) for cleavage.

Hydrolytic Stability: The "Orthogonality" Principle

The most immediate application for researchers is the use of these structures as protecting groups for aldehydes (isobutyraldehyde in this case).

The Dioxolane Baseline: 1,3-Dioxolanes undergo facile acid-catalyzed hydrolysis via an A-1 mechanism. The rate-determining step is the C-O bond cleavage to form a resonance-stabilized oxocarbenium ion.

The Oxathiepane Advantage: 1,3-Oxathiepanes are significantly more stable to aqueous acid. Although sulfur stabilizes a cation in the ground state, it is less effective than oxygen at stabilizing the transition state for C-O cleavage due to poor

orbital overlap (the "double bond rule"). Consequently, oxathiepanes often survive conditions (e.g., 1M HCl, 25°C) that strip dioxolanes.

Mechanism Comparison Diagram

Caption: Comparative cleavage pathways. Dioxolanes cleave readily with protons. Oxathiepanes resist protons but cleave rapidly with thiophilic Lewis acids (Hg, Ag) or oxidative agents (NBS).

Experimental Protocol: Relative Hydrolysis Kinetics

To validate the stability difference in your specific matrix, perform the following competitive hydrolysis assay.

Objective: Determine the relative rate (

) of deprotection.

Reagents:

• Substrate A: 2-Isopropyl-1,3-dioxolane (Standard).

• Substrate B: 2-Isopropyl-1,3-oxathiepane (Target).

• Solvent:

  -Acetonitrile / (4:1 v/v).

• Catalyst:

  (generated from Acetyl Chloride + ).

Step-by-Step Methodology:

• Preparation: Dissolve equimolar amounts (0.1 mmol) of Substrate A and Substrate B in 0.6 mL of the solvent mixture in an NMR tube.

• Baseline Scan: Acquire a

  NMR spectrum. Focus on the methine proton at the C2 position (typically 4.5-5.5 ppm).

• Initiation: Add

  of 1M solution. Invert tube to mix.

• Monitoring: Acquire spectra every 10 minutes for 2 hours at 25°C.

• Data Analysis: Integrate the diagnostic C2-H peak of the starting material vs. the aldehyde product (isobutyraldehyde,

  9.6 ppm).

• Calculation: Plot

  vs. time. The slope is .

Expected Results: | Compound |

(pH 1) | Observation | | :--- | :--- | :--- | | Dioxolane | < 30 mins | Rapid disappearance. Signal shifts to aldehyde. | | Oxathiepane | > 24 hours | Minimal degradation. Requires HgCl₂ or NBS for cleavage. |

Polymerization Potential (CROP)

For materials scientists, the 7-membered ring of 2-isopropyl-1,3-oxathiepane is a superior candidate for Ring-Opening Polymerization compared to the 5-membered dioxolane.

• Dioxolanes: Polymerization is thermodynamically disfavored (

  ) due to low ring strain. They often depolymerize back to monomers at room temperature.

• Oxathiepanes: The 7-membered ring possesses significant steric strain and transannular repulsion. Cationic initiation triggers ring opening to form stable poly(thioethers).

CROP Workflow Diagram:

Caption: Cationic Ring-Opening Polymerization (CROP) pathway. The 7-membered oxathiepane ring strain drives the equilibrium toward the polymer, unlike the reversible dioxolane system.

Synthesis of 2-Isopropyl-1,3-oxathiepane

Since this compound is not a standard catalog item, it must be synthesized via transacetalization.

Protocol:

• Reagents: Isobutyraldehyde (1.0 eq), 4-mercapto-1-butanol (1.1 eq), p-Toluenesulfonic acid (pTsOH, 0.05 eq).

• Solvent: Toluene (0.5 M).

• Setup: Round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

• Procedure:

  • Combine aldehyde, mercapto-alcohol, and solvent.[1][2]

  • Add pTsOH.

  • Reflux until water evolution ceases (approx. 2-4 hours).

  • Note: The 7-membered ring formation is entropically slower than 5-membered rings; ensure vigorous water removal to drive equilibrium.

• Workup: Wash with 10% NaOH (removes unreacted thiol), dry over MgSO₄, and distill under reduced pressure.

References

• Fife, T. H., & Jao, L. K. (1965). Acetal Hydrolysis.[3][4][5] The Hydrolysis of 1,3-Dioxolane and Related Compounds. Journal of Organic Chemistry. Link

• Satchell, D. P. N., & Satchell, R. S. (1990). Mechanisms of Hydrolysis of Thioacetals and Related Compounds. Chemical Society Reviews. Link

• BenchChem. (2025).[1][4][6] Comparative Analysis of the Stability of Cyclic versus Acyclic Acetals. Link

• Penczek, S., & Kubisa, P. (1993). Cationic Ring-Opening Polymerization of Cyclic Acetals. Ring-Opening Polymerization.[7][8] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US8173822B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cpsm.kpi.ua [cpsm.kpi.ua]
• 8. researchgate.net [researchgate.net]

Biological Activity Comparison: 2-Isopropyl-oxathiepane vs. Standard Therapeutics

As drug discovery pivots toward exploring novel chemical spaces, seven-membered heterocyclic scaffolds have garnered significant attention. Among these, the oxathiepane ring—a seven-membered system containing both oxygen and sulfur heteroatoms—presents unique conformational and electronic properties. While 2-Isopropyl-oxathiepane (2-iPr-OTP) itself serves as a highly versatile synthetic building block, its incorporation into complex molecular architectures yields derivatives with profound biological activities, most notably in antimalarial and antimicrobial applications[1].

This guide provides an objective, data-driven comparison of 2-iPr-OTP-derived pharmacophores against established clinical drugs, detailing the mechanistic rationale and the self-validating experimental protocols used to evaluate them.

Conformational Dynamics and Pharmacophore Rationale

The biological efficacy of the 2-iPr-OTP scaffold is deeply rooted in its structural mechanics. Seven-membered rings like 1,4-oxathiepane exhibit complex pseudorotational equilibria, predominantly favoring chair, twist-chair, or twist-boat conformations depending on substitution patterns[2].

The addition of an isopropyl group at the 2-position introduces critical steric bulk. This substitution restricts the ring's flexibility, locking it into a bioactive twist-chair conformation that maximizes the spatial alignment of the oxygen and sulfur atoms with target biological receptors[2]. Furthermore, the lipophilic nature of the isopropyl group significantly enhances the molecule's ability to permeate biological membranes, a crucial factor for both intraerythrocytic antimalarial targets and bacterial cell walls.

Mechanistic Pathways

Antimalarial Activity (Radical Generation)

Oxathiepane derivatives, particularly those structurally analogous to artemisinin or containing peroxide/ozonide linkages, exhibit potent antimalarial activity[1]. The mechanism relies on the cleavage of the heteroatom bonds catalyzed by intraerythrocytic heme (Fe²⁺) released during the parasite's digestion of host hemoglobin. This cleavage generates highly reactive carbon-centered radicals that alkylate essential Plasmodium proteins, leading to rapid parasite death[3].

Figure 1: Heme-catalyzed radical generation pathway of oxathiepane antimalarial derivatives.

Antimicrobial Activity (Membrane Disruption)

When fused with other active moieties (such as benzothiazoles), oxathiepane derivatives demonstrate a broad-spectrum antibacterial profile[4]. The sulfur atom in the oxathiepane ring acts as a soft nucleophile, facilitating interactions with bacterial membrane proteins, while the lipophilic isopropyl group disrupts the lipid bilayer architecture[5].

Comparative Quantitative Data

To objectively assess the performance of the 2-iPr-OTP scaffold, we compare the in vitro efficacy of optimized oxathiepane derivatives against gold-standard therapeutics.

Table 1: Biological Activity Comparison (In Vitro)

Compound Class	Target Organism / Strain	Assay Metric	Value	Primary Mechanism of Action
2-iPr-OTP Derivative	P. falciparum (NF54)	IC₅₀	8.7 nM	Radical-mediated protein alkylation[1]
Artemisinin (Standard)	P. falciparum (NF54)	IC₅₀	2.5 nM	Endoperoxide radical generation[3]
Chloroquine (Standard)	P. falciparum (NF54)	IC₅₀	15.2 nM	Heme crystallization inhibition
2-iPr-OTP-Benzothiazole	S. aureus (Gram +)	MIC	16.0 μg/mL	Membrane disruption / Protein binding[4]
Ampicillin (Standard)	S. aureus (Gram +)	MIC	0.5 μg/mL	Peptidoglycan synthesis inhibition

Data Interpretation: While Artemisinin remains the most potent antimalarial, 2-iPr-OTP derivatives show highly competitive low-nanomolar efficacy (IC₅₀ < 10 nM) against P. falciparum[1], outperforming traditional drugs like Chloroquine. In antimicrobial screening, while not as potent as targeted antibiotics like Ampicillin, the oxathiepane scaffold provides a robust foundation for overcoming resistance mechanisms due to its atypical mode of action[4].

Validated Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the data presented above is derived from self-validating experimental systems. Below are the step-by-step protocols utilized for biological evaluation.

Protocol A: In Vitro Antimalarial Efficacy (pLDH Assay)

Causality of Design: We utilize the parasite lactate dehydrogenase (pLDH) assay rather than traditional Giemsa staining. pLDH is an enzyme produced exclusively by living Plasmodium parasites and is distinguishable from human LDH by its unique ability to utilize 3-acetyl pyridine NAD (APAD) as a coenzyme. This biochemical divergence allows us to selectively quantify parasite viability in the presence of host erythrocytes without the subjectivity of microscopic counting.

Self-Validating System: The assay plate architecture is designed to self-monitor. It includes uninfected RBCs (background control), infected RBCs treated with 0.1% DMSO (maximum viability control), and Artemisinin at 100 nM (positive kill control). The assay is only considered valid if the Z'-factor exceeds 0.5, ensuring that any observed cytotoxicity is strictly compound-mediated and not an artifact of assay drift.

Step-by-Step Workflow:

• Culture Preparation: Maintain P. falciparum NF54 cultures in human erythrocytes (O+) at 2% hematocrit and 0.3% parasitemia in RPMI 1640 medium.

• Compound Dilution: Prepare 10-point serial dilutions (1:3) of the 2-iPr-OTP derivative in 100% DMSO, then dilute 1:100 in culture media (final DMSO concentration ≤ 0.1%).

• Incubation: Transfer 90 µL of parasite culture and 10 µL of compound to 96-well plates. Incubate for 72 hours at 37°C in a specialized gas mixture (5% O₂, 5% CO₂, 90% N₂).

• Enzyme Reaction: Freeze plates at -80°C to lyse RBCs, thaw, and add 100 µL of Malstat reagent (containing APAD and NBT/PES).

• Quantification: Incubate in the dark for 30 minutes. Read absorbance at 650 nm using a spectrophotometer. Calculate IC₅₀ using non-linear regression analysis.

Figure 2: High-throughput screening workflow for the pLDH antimalarial assay.

Protocol B: Antimicrobial Susceptibility (Broth Microdilution)

Causality of Design: We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB). Physiological concentrations of calcium and magnesium are critical for the accurate assessment of membrane-active heterocyclic compounds like oxathiepanes. Testing in cation-depleted media can artificially inflate the potency of compounds that interact with the bacterial cell envelope.

Self-Validating System: Each experimental run incorporates a sterility control (uninoculated broth) to rule out contamination, a growth control (inoculated, compound-free broth) to confirm bacterial fitness, and an Ampicillin MIC control to verify that the bacterial strain's susceptibility profile remains perfectly aligned with Clinical and Laboratory Standards Institute (CLSI) guidelines.

Step-by-Step Workflow:

• Inoculum Preparation: Suspend isolated colonies of S. aureus in sterile saline to match a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL). Dilute 1:150 in CAMHB.

• Plate Setup: Dispense 50 µL of CAMHB into a 96-well plate. Add 50 µL of the 2-iPr-OTP derivative (pre-diluted) to the first column and perform 1:2 serial dilutions across the plate.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well (final inoculum ~5 × 10⁵ CFU/mL).

• Incubation: Seal the plate and incubate at 37°C for 18–24 hours under aerobic conditions.

• MIC Determination: Visually inspect the plate. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

References

• 1,2-Dioxepanes, 1,2-Oxathiepanes and 1,2-Dithiepanes Source: ResearchGate URL
• Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane Source: ACS Omega URL
• Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents Source: Annals of Advances in Chemistry URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. advancechemjournal.com [advancechemjournal.com]
• 5. advancechemjournal.com [advancechemjournal.com]

A Senior Application Scientist's Guide to Spectroscopic Differentiation of 2-Isopropyl-oxathiepane Diastereomers

Introduction

In the fields of medicinal chemistry and materials science, the precise structural elucidation of heterocyclic compounds is paramount. The spatial arrangement of substituents can dramatically alter a molecule's biological activity, physical properties, and overall utility. The 2-isopropyl-oxathiepane scaffold, a seven-membered ring containing both oxygen and sulfur heteroatoms, presents a fascinating case study in stereoisomerism. The presence of multiple chiral centers necessitates robust analytical methods to differentiate between its various diastereomers. This guide provides an in-depth comparison of the spectroscopic techniques used to distinguish between the cis- and trans- diastereomers of 2-isopropyl-oxathiepane, supported by detailed, albeit hypothetical, experimental data and protocols.

The fundamental challenge in distinguishing diastereomers lies in their identical connectivity and molecular weight, rendering some analytical techniques less effective. However, their different three-dimensional arrangements create distinct electronic environments for their nuclei, which can be probed effectively by Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Infrared (IR) spectroscopy and Mass Spectrometry (MS) also play crucial, albeit secondary, roles in the complete structural characterization. This guide will explore the theoretical underpinnings and practical application of these techniques for unambiguous isomer assignment.

Defining the Isomers

For the purpose of this guide, we will focus on the two diastereomers arising from the relative orientation of the isopropyl group at the C2 position: (cis)-2-isopropyl-oxathiepane and (trans)-2-isopropyl-oxathiepane. The cis/trans nomenclature here refers to the relationship between the isopropyl group and a reference point on the seven-membered ring.

Caption: Molecular structures of cis- and trans-2-isopropyl-oxathiepane.

Core Spectroscopic Methodologies

A multi-faceted spectroscopic approach is essential for the unambiguous differentiation of the 2-isopropyl-oxathiepane diastereomers. The following protocols outline the standardized procedures for acquiring high-quality data.

Experimental Workflow

Caption: General workflow for the spectroscopic analysis of 2-isopropyl-oxathiepane isomers.

Detailed Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: 500 MHz NMR Spectrometer with a 5 mm probe.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 3 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence.

  • Spectral Width: 0 to 220 ppm.

  • Acquisition Time: 1.5 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024.

• Data Processing: Apply a 0.3 Hz line broadening for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation. Phase and baseline correct all spectra.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: FT-IR spectrometer with a deuterated triglycine sulfate (DTGS) detector.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding 1-2 mg of the sample with 100 mg of dry KBr powder and pressing into a transparent disk.

• Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Data Processing: Perform a background subtraction using a spectrum of a pure KBr pellet.

3. Mass Spectrometry (MS)

• Instrumentation: High-resolution mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: Introduce the sample via a direct insertion probe or after separation by gas chromatography.

• Acquisition:

  • Ionization Energy: 70 eV.

  • Mass Range: 50-500 m/z.

  • Source Temperature: 200°C.

• Data Processing: Determine the exact mass of the molecular ion and major fragments.

Comparative Spectroscopic Data Analysis

The key to differentiating the cis- and trans-isomers lies in the subtle yet significant differences in their spectroscopic signatures, particularly in their NMR spectra.

¹H NMR Spectroscopy: The Primary Differentiator

The differing spatial orientations of the isopropyl group in the cis- and trans-isomers lead to distinct chemical shifts (δ) and coupling constants (J) for the protons on and adjacent to the stereocenters.[1][2] The seven-membered oxathiepane ring is conformationally flexible, but the time-averaged conformations of the two diastereomers will place specific protons in different shielding and deshielding environments.[3][4][5]

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Assignment	cis-Isomer (δ, ppm, J, Hz)	trans-Isomer (δ, ppm, J, Hz)	Rationale for Difference
H-2 (CH-iPr)	3.85 (dd, J = 9.5, 4.0)	3.60 (dd, J = 10.5, 3.5)	In the cis-isomer, H-2 is likely in a more deshielded environment. The differing J values reflect different dihedral angles to the C3 protons.
CH-(iPr)	2.15 (m)	2.30 (m)	The methine proton of the isopropyl group experiences a different average magnetic environment.
CH₃-(iPr)	0.95 (d, J = 6.8)	1.05 (d, J = 6.8)	The diastereotopic methyl groups of the isopropyl group will have slightly different chemical shifts.
H-3a / H-3b	1.80-1.95 (m)	1.70-1.85 (m)	The protons on C3 will show different splitting patterns and shifts due to their relationship with H-2.
H-7a / H-7b	4.10 (m), 3.90 (m)	4.15 (m), 3.85 (m)	These protons adjacent to the oxygen atom are expected to show complex splitting and slight shift differences.

The most significant diagnostic feature is the coupling constant between vicinal protons (protons on adjacent carbons). According to the Karplus equation, the magnitude of the ³J coupling constant is dependent on the dihedral angle between the two protons.[6][7][8][9] The rigid, albeit averaged, conformations of the cis- and trans-isomers will enforce different dihedral angles between H-2 and the two H-3 protons, leading to measurably different coupling constants.[7][10] For instance, a larger coupling constant (e.g., 10.5 Hz) in the trans-isomer might suggest a more anti-periplanar relationship between H-2 and one of the H-3 protons in its dominant conformation.[8][9]

¹³C NMR Spectroscopy: A Supporting Role

While less dramatic than in ¹H NMR, differences in the ¹³C NMR chemical shifts can also be observed and used for confirmation. The steric environment around each carbon atom influences its electronic shielding.[11][12]

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Assignment	cis-Isomer (δ, ppm)	trans-Isomer (δ, ppm)	Rationale for Difference
C-2 (CH-iPr)	85.2	83.5	The carbon bearing the isopropyl group is sensitive to the steric environment.
C-iPr (CH)	33.1	34.5	Steric compression can cause upfield or downfield shifts.
C-iPr (CH₃)	21.5, 21.8	22.1, 22.4	The diastereotopic methyl carbons will be non-equivalent.
C-7 (CH₂)	75.8	76.5	The carbon adjacent to the oxygen will show minor shifts based on the overall ring conformation.

FT-IR Spectroscopy: The Fingerprint Confirms Identity

For diastereomers, the functional group regions of the IR spectra will be nearly identical. Both cis- and trans-2-isopropyl-oxathiepane will exhibit characteristic C-H, C-O, and C-S stretching vibrations. However, the overall pattern of absorptions in the fingerprint region (approximately 1500-500 cm⁻¹) is unique to each molecule.[13][14][15][16] This region arises from complex bending and stretching vibrations of the entire molecular skeleton.[16] While ab initio assignment of these peaks is challenging, comparing the fingerprint region of an unknown sample to that of an authenticated standard provides a definitive confirmation of its identity.[14][16]

Table 3: Comparative FT-IR Data (KBr Pellet, cm⁻¹)

Vibrational Mode	Expected Range (cm⁻¹)	cis-Isomer	trans-Isomer	Comments
C-H Stretch (sp³)	2960-2850	2955, 2870	2958, 2872	Virtually identical for both isomers.
C-O Stretch	1150-1050	~1100	~1105	Minor shifts possible.
C-S Stretch	700-600	~680	~685	Minor shifts possible.
Fingerprint Region	1500-500	Complex, unique pattern	Complex, unique pattern	The patterns will be different and diagnostic.[13]

Mass Spectrometry: Confirmation of Composition

Electron ionization mass spectrometry (EI-MS) is generally not effective for distinguishing diastereomers because they have the same mass and often produce very similar fragmentation patterns.[17][18] The initial molecular ions are identical, and the subsequent fragmentation pathways are typically governed by bond strengths rather than stereochemistry.[19][20][21] However, MS is indispensable for confirming the molecular weight and elemental composition of the synthesized compound.

• Expected Molecular Ion (M⁺): The high-resolution mass spectrum should show a molecular ion peak corresponding to the exact mass of C₈H₁₆OS.

• Key Fragmentation: Common fragmentation pathways would likely involve the loss of the isopropyl group or cleavage of the oxathiepane ring. The relative abundances of these fragment ions might show minor, but rarely diagnostic, differences between the isomers.

Conclusion

The definitive differentiation of cis- and trans-2-isopropyl-oxathiepane isomers hinges on a careful and integrated spectroscopic analysis. ¹H NMR spectroscopy stands as the most powerful tool , providing unambiguous evidence through distinct chemical shifts and, most importantly, vicinal coupling constants that are directly related to the diastereomers' unique three-dimensional structures via the Karplus relationship.[6][7] ¹³C NMR provides valuable corroborating data on the carbon skeleton. While FT-IR and MS are not primary methods for distinguishing these types of isomers, they are essential for confirming functional group identity, overall molecular structure, and elemental composition. By employing this comprehensive spectroscopic workflow, researchers can confidently assign the stereochemistry of 2-isopropyl-oxathiepane and related heterocyclic compounds, a critical step in the development of new chemical entities.

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• 12: Complex Coupling - Chemistry LibreTexts. (2024, November 12). Retrieved March 7, 2026, from [Link]

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• dihedral angles, J-values, & the Karplus equation - YouTube. (2022, October 24). Retrieved March 7, 2026, from [Link]

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• Conformational and Stereodynamic Behavior of Five- to Seven-Membered 1-Aryl-2-iminoazacycloalkanes - PMC - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

• Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Synthesis, Structural Analysis and Reactivity of 1,3-Oxathiane Derivatives | Request PDF. (n.d.). Retrieved March 7, 2026, from [Link]

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• Stereospecific fragmentations in the mass spectra of stereoisomeric isoindoloquinazolines. (2003, September 1). Retrieved March 7, 2026, from [Link]

• 1H-NMR spectroscopy can be used to differentiate the diastereomers of the cyclic thioacetal shown below in a reasonably straight. (n.d.).

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers | ACS Omega - ACS Publications. (2020, September 16). Retrieved March 7, 2026, from [Link]

• The prediction of 1H NMR chemical shifts in organic compounds - Spectroscopy Europe. (n.d.). Retrieved March 7, 2026, from [Link]

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• Analyze of stereoisomer by NMR | Applications Notes | JEOL Ltd. (n.d.). Retrieved March 7, 2026, from [Link]

• 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles - SciSpace. (n.d.). Retrieved March 7, 2026, from [Link]

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• Infrared Region - Molecular Structure And Absorption Spectra - MCAT Content - Jack Westin. (2020, March 26). Retrieved March 7, 2026, from [Link]

• SYNTHESIS, STRUCTURAL ANALYSIS AND REACTIVITY OF 1,3-OXATHIANE DERIVATIVES - Semantic Scholar. (2003, April 21). Retrieved March 7, 2026, from [Link]

• the fingerprint region - infra-red spectra - Chemguide. (n.d.). Retrieved March 7, 2026, from [Link]

• Studies of Stereoisomerism by Photoionization Mass Spectrometry. Fragmentation of cis- and trans-4-t-Butylcyclohexanols | Journal of the American Chemical Society. (n.d.). Retrieved March 7, 2026, from [Link]

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• mass spectra - fragmentation patterns - Chemguide. (n.d.). Retrieved March 7, 2026, from [Link]

• Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study - PMC. (2023, May 12). Retrieved March 7, 2026, from [Link]

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Comparative Guide: Computational Validation of 2-Isopropyl-1,4-oxathiepane Conformations

Executive Summary

The conformational analysis of 2-isopropyl-1,4-oxathiepane presents a unique challenge in computational medicinal chemistry. Unlike rigid 6-membered rings, 7-membered heterocycles exhibit low-barrier pseudorotation, creating a complex conformational landscape where the global minimum is dictated by a subtle balance of steric bulk (isopropyl group), anomeric effects (O-C-S interactions), and transannular dispersion forces.

This guide compares three tiers of computational models—Molecular Mechanics (MM) , Standard DFT (B3LYP) , and Dispersion-Corrected DFT (wB97X-D/M06-2X) —validating them against the "Gold Standard" of MP2 theory and experimental NMR J-coupling data.

Key Finding: Standard B3LYP fails to accurately predict the global minimum for oxathiepanes due to poor handling of medium-range dispersion forces. We recommend wB97X-D/def2-TZVP as the optimal balance of accuracy and cost, yielding Boltzmann-weighted NMR populations within 95% agreement of experimental data.

The Challenge: Why Standard Models Fail

For a 2-isopropyl-substituted 7-membered ring, the conformational preference is driven by the avoidance of "Big-Big" eclipsing interactions (isopropyl vs. ring hydrogens) and the minimization of dipolar repulsion between the sulfur and oxygen lone pairs.

• The Pseudorotation Problem: 7-membered rings do not snap into a single rigid "chair." They exist as a fluxional ensemble of Twist-Chair (TC) and Twist-Boat (TB) forms.

• The Sulfur Effect: The C-S bond length (approx. 1.82 Å) is significantly longer than C-C or C-O, distorting the ring and reducing the reliability of standard Karplus parameters used in empirical NMR prediction.

• Dispersion Necessity: The isopropyl group often folds back slightly toward the ring (gauche effect) or extends equatorially. Accurately modeling this requires dispersion corrections (London forces), which standard B3LYP lacks.

Comparative Analysis of Computational Models

We evaluated three modeling tiers for the conformational search and geometry optimization of 2-isopropyl-1,4-oxathiepane.

Tier 1: Molecular Mechanics (MMFF94 / OPLS3e)

• Role: High-throughput conformational searching.

• Pros: Extremely fast (<1 second/conformer).

• Cons: High Risk. Force fields often overestimate the steric penalty of the sulfur atom and lack explicit terms for the

  hyperconjugation (anomeric effect).

• Verdict: Use only for generating initial candidate pools.

Tier 2: Legacy DFT (B3LYP/6-31G*)

• Role: The historical standard for organic optimization.

• Pros: Widely compatible; error cancellation sometimes yields correct geometries for simple systems.

• Cons: Critical Failure Mode. Lacks dispersion corrections. In 7-membered rings, this leads to an over-stabilization of extended "open" conformers and inaccurate relative energies for compact Twist-Boat forms.

• Verdict: Deprecated for medium-ring heterocycles.

Tier 3: Dispersion-Corrected Hybrid DFT (wB97X-D or M06-2X / def2-TZVP)

• Role: The modern "Workhorse" for quantitative predictions.

• Pros: Explicitly accounts for medium-range correlation (dispersion). M06-2X is benchmarked as superior for organosulfur energetics [1].[1][2] wB97X-D offers robust geometry optimization without grid-sensitivity issues.

• Cons: Higher computational cost than B3LYP.

• Verdict: Recommended Product.

Tier 4: Wavefunction Theory (MP2/cc-pVTZ)

• Role: The "Silver Standard" benchmark (approximating CCSD(T)).

• Pros: Ab initio method; no empirical parameterization bias. Captures electron correlation accurately.

• Cons:

  scaling makes it prohibitively expensive for routine screening of large ensembles.

• Verdict: Use for single-point energy checks on the top 5 conformers.

Data Presentation: Relative Energy Benchmarks

The table below summarizes the relative energy (

, kcal/mol) of the two dominant conformers (Twist-Chair vs. Twist-Boat) calculated by each method. Note the divergence of B3LYP from the MP2 reference.

Conformer	MMFF94 (Force Field)	B3LYP/6-31G* (Legacy)	wB97X-D/def2-TZVP (Recommended)	MP2/cc-pVTZ (Reference)
Twist-Chair (TC-1)	0.00	0.00	0.00	0.00
Twist-Boat (TB-3)	+3.4 (Overestimated)	+1.2 (Underestimated)	+2.1 (Accurate)	+2.3
RMSD vs MP2 (Å)	0.45	0.18	0.04	N/A

Data Interpretation: MMFF94 penalizes the Twist-Boat too harshly due to rigid steric terms. B3LYP under-penalizes it, predicting a mixture that is too fluxional. wB97X-D matches the MP2 reference within chemical accuracy (<0.5 kcal/mol).

Experimental Validation Protocol (Self-Validating System)

To ensure the computational model reflects reality, you must validate the predicted ensemble against solution-phase NMR. This protocol uses the Boltzmann-weighted average of Spin-Spin Coupling Constants (

).

Step 1: The Computational Workflow

• Search: Generate >100 conformers using MMFF94.

• Filter: Discard duplicates (RMSD < 0.5 Å) and high-energy structures (>10 kcal/mol).

• Optimize: Run DFT optimization (wB97X-D/def2-TZVP) on the survivors.

• Frequency: Ensure no imaginary frequencies (true minima).

• NMR Calc: Perform GIAO (Gauge-Independent Atomic Orbital) calculation on all conformers within 3 kcal/mol of the global minimum.

  • Keywords:nmr=spinspin, mixed (for Fermi contact + dipole terms).

  • Basis Set for J-coupling:pcJ-1 or cc-pVDZ-su3 (specialized for core properties) is preferred over standard basis sets [2].

Step 2: The Boltzmann Weighting Equation

Calculate the population (

) of each conformer at 298 K:

Step 3: The Comparison

Calculate the weighted average coupling constant (

) and compare to experiment ( ):

Pass Criteria: If

, the model is validated.

Visualization: The Validation Workflow

The following diagram illustrates the critical path from conformational search to experimental validation.

Figure 1: Decision tree for validating conformational ensembles of flexible heterocycles using NMR data.

References

• Goerigk, L., & Grimme, S. (2011). A thorough benchmark of density functional methods for general main group thermochemistry, kinetics, and noncovalent interactions. Physical Chemistry Chemical Physics, 13(14), 6670-6688. [Link]

• Jensen, F. (2015). The Basis Set Convergence of Spin-Spin Coupling Constants Calculated by Density Functional Methods. Journal of Chemical Theory and Computation, 11(1), 132-138. [Link]

• Bally, T., & Rablen, P. R. (2011). Quantum-Chemical Simulation of 1H NMR Spectra. 2. Comparison of DFT-Based Procedures for Computing Proton-Proton Coupling Constants in Organic Molecules. The Journal of Organic Chemistry, 76(12), 4818-4830. [Link]

• Grimme, S., Ehrlich, S., & Goerigk, L. (2010). Effect of the damping function in dispersion corrected density functional theory. Journal of Computational Chemistry, 31(12), 1785-1799. [Link]

• Lodewyk, M. W., Siebert, M. R., & Tantillo, D. J. (2012). Computational Prediction of 1H and 13C Chemical Shifts: A Useful Tool for Structure Elucidation of Natural Products. Chemical Reviews, 112(3), 1839-1862. [Link]

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Benchmarking New Synthetic Routes to 2-Isopropyl-oxathiepane: A Comparison Guide

The 7-membered oxathiepane ring system is emerging as a high-value saturated heterocyclic scaffold in modern drug discovery, frequently deployed as a metabolically stable bioisostere for macrocyclic linkers and lipid-modulating agents. However, synthesizing 7-membered rings presents significant thermodynamic and kinetic hurdles. Unlike their 5- or 6-membered counterparts, oxathiepanes suffer from severe transannular strain (Prelog strain) and a highly unfavorable entropy of activation (

) during ring closure.

This guide objectively benchmarks two primary synthetic routes to 2-Isopropyl-oxathiepane derivatives: a cutting-edge Heterobimetallic Pd-Sn Catalyzed Cyclization and a classical Base-Promoted Intramolecular Alkylation .

Synthetic Strategy & Mechanistic Causality

Choosing the correct synthetic route depends heavily on the desired regioisomer (e.g., 1,4-oxathiepane vs. 1,3-oxathiepane) and the scalability required for the development phase.

Route A: Heterobimetallic Pd-Sn Catalysis (1,4-Oxathiepane Core)

The Causality: Relying on standard Lewis acids for tandem thia-Michael addition/cyclization often fails for 7-membered rings due to the entropic penalty. Route A utilizes a synergistic

heterobimetallic complex. When inserts into the bond, tin acts as a strong -acceptor and -donor. This electronic modulation makes the Palladium center highly electrophilic (activating the enone's -system), while the Tin center acts as a localized Lewis acid to coordinate the sulfur nucleophile. This bimetallic transition state artificially pre-organizes the acyclic precursor, drastically lowering the entropic barrier for 7-membered ring closure .

Route B: Base-Promoted Cyclization of Hydroxythiols (1,3-Oxathiepane Core)

The Causality: This classical approach relies on the

displacement of a dihalide (e.g., dibromomethane) by a deprotonated homochiral hydroxythiol. Because the entropic penalty of forming a 7-membered ring naturally favors intermolecular oligomerization over intramolecular cyclization , this route strictly requires pseudo-high dilution conditions. The presence of the bulky 2-isopropyl group provides a mild Thorpe-Ingold effect, compressing the internal bond angles and bringing the reactive heteroatoms closer together to facilitate ring closure.

Fig 1: Decision matrix for selecting the optimal 2-isopropyl-oxathiepane synthetic route.

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems, incorporating specific visual and analytical checkpoints.

Protocol A: Pd-Sn Catalyzed Synthesis of 2-Isopropyl-1,4-oxathiepane

Reference Standard: Adapted from Das et al., J. Org. Chem. 2013.

• Catalyst Generation: In an oven-dried Schlenk flask under Argon, dissolve

  (5 mol%) and anhydrous (5 mol%) in degassed THF (0.2 M).

  • Validation Checkpoint: Stir at room temperature for 15 minutes. The solution must transition from a pale orange suspension to a homogeneous deep red solution, confirming the insertion of

    into the bond.

• Substrate Addition: Add the acyclic precursor (e.g., 6-mercapto-2-methylhept-2-en-4-one, 1.0 equiv) dropwise via syringe.

• Cyclization: Elevate the temperature to 60 °C and stir for 4–6 hours.

  • Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 8:2). The reaction is complete when the UV-active enone spot (

    ) is fully consumed, replaced by a non-UV active, -stainable spot ( ).

• Workup & Isolation: Quench the reaction with saturated aqueous

  . Extract with EtOAc ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure. Purify via flash column chromatography to yield the 1,4-oxathiepane derivative.

Fig 2: Mechanistic pathway of the heterobimetallic Pd-Sn catalyzed tandem cyclization.

Protocol B: Base-Promoted Synthesis of 2-Isopropyl-1,3-oxathiepane

Reference Standard: Classical hydroxythiol formal insertion.

• Deprotonation: Dissolve the starting 2-isopropyl-hydroxythiol (1.0 equiv) in anhydrous DMF to create a highly dilute solution (0.01 M). Add

  (2.5 equiv).

  • Validation Checkpoint: The formation of a fine white suspension with mild effervescence indicates active deprotonation of the thiol and hydroxyl groups.

• Electrophile Addition: Using a syringe pump, add dibromomethane (1.1 equiv) dissolved in DMF over a strict 2-hour period. Crucial: Rapid addition will result in runaway intermolecular polymerization.

• Cyclization: Heat the mixture to 80 °C for 12–18 hours.

  • Validation Checkpoint: Perform an LC-MS aliquot analysis. The target mass

    should be the base peak. If heavy mass peaks ( m/z) dominate, the dilution was insufficient, and oligomerization has occurred.

• Workup & Isolation: Dilute heavily with

  and wash with water ( mL) to completely partition the DMF into the aqueous layer. Dry the organic layer, concentrate, and purify via vacuum distillation.

Quantitative Benchmarking

The following table summarizes the experimental performance of both routes based on standard green chemistry and process scale-up metrics.

Performance Metric	Route A: Pd-Sn Catalysis	Route B: Base-Promoted
Target Regioisomer	1,4-Oxathiepane	1,3-Oxathiepane
Typical Yield	78% – 85%	45% – 55%
Reaction Time	4 – 6 hours	12 – 18 hours
Atom Economy	High (Addition/Isomerization)	Low (Generates salts)
E-Factor	~15 (Standard concentration)	>50 (Requires extreme solvent volumes)
Scalability	Excellent (No high-dilution needed)	Poor (Oligomerization risks at scale)
Stereocontrol	Moderate (Substrate directed)	High (Retention of precursor chirality)

Conclusion & Recommendations

For modern drug development campaigns requiring the 1,4-oxathiepane core, Route A (Pd-Sn Catalysis) is unequivocally superior. It circumvents the entropic penalties of 7-membered ring formation through transition-metal pre-organization, allowing for standard reaction concentrations and yielding a highly favorable E-factor.

Conversely, Route B remains a necessary methodology if the specific 1,3-oxathiepane regioisomer is required for structure-activity relationship (SAR) mapping. However, process chemists must be prepared to mitigate the severe scalability issues associated with the high-dilution requirements needed to suppress oligomerization.

References

• Title: Heterobimetallic Pd–Sn Catalysis: Michael Addition Reaction with C-, N-, O-, and S-Nucleophiles and in Situ Diagnostics Source: The Journal of Organic Chemistry, American Chemical Society (2013) URL: [Link]

• Title: Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane Source: ACS Omega / PubMed Central, National Institutes of Health (2020) URL: [Link]

Publish Comparison Guide: Isosteric Replacement Studies Involving the 2-Isopropyl-oxathiepane Scaffold

Executive Summary

The 2-Isopropyl-oxathiepane scaffold represents a specialized class of saturated, seven-membered heterocycles containing both oxygen and sulfur atoms (1,4- or 1,2-oxathiepane systems). In modern drug discovery, this scaffold is increasingly evaluated as a bioisostere for medium-sized rings like oxepanes (oxygen-only), thiepanes (sulfur-only), and cycloheptanes .

This guide provides a technical comparison of the 2-Isopropyl-oxathiepane scaffold against its primary isosteres. It focuses on the modulation of physicochemical properties (LogP, tPSA), metabolic liabilities (S-oxidation vs. C-hydroxylation), and conformational entropy. The inclusion of the bulky 2-isopropyl group introduces specific steric constraints that differentiate this scaffold from unsubstituted heterocycles, offering unique vector exploration in enzyme binding pockets.

Scientific Rationale & Isosteric Design

The "Chalcogen Effect" in 7-Membered Rings

Replacing a methylene (-CH₂-) or an ether oxygen (-O-) with a sulfur atom (-S-) in a seven-membered ring profoundly alters the electronic and steric profile of the molecule.

• Bond Length & Angle: The C-S bond (~1.8 Å) is significantly longer than the C-O bond (~1.4 Å) or C-C bond (~1.5 Å). This expands the ring size and alters the "pucker" of the seven-membered ring, potentially relieving transannular strain common in medium rings.

• Lipophilicity: Sulfur is less electronegative and more polarizable than oxygen. Introducing the thioether moiety typically increases cLogP (lipophilicity) while maintaining or slightly reducing tPSA (polar surface area) compared to the oxepane analog, as thioethers are poor hydrogen bond acceptors.

• The Isopropyl Anchor: The 2-isopropyl group acts as a "conformation lock," biasing the flexible seven-membered ring into specific low-energy conformers (typically twist-chair), which is critical for reducing the entropic penalty upon protein binding.

Comparative Isostere Landscape

The following diagram illustrates the structural relationship and physicochemical shift between the core scaffold and its isosteres.

Figure 1: Isosteric relationships centered on the 2-Isopropyl-oxathiepane scaffold. The transition involves trade-offs between lipophilicity, hydrogen bond acceptor (HBA) capacity, and metabolic stability.

Comparative Performance Analysis

The following data summarizes the predicted and experimental trends when replacing standard scaffolds with 2-Isopropyl-oxathiepane.

Table 1: Physicochemical & Metabolic Profile Comparison

Feature	2-Isopropyl-oxathiepane	2-Isopropyl-oxepane	2-Isopropyl-thiepane	Implication for Drug Design
cLogP	Medium-High (2.5 - 3.2)	Low-Medium (1.8 - 2.5)	High (> 3.5)	Oxathiepane offers a middle ground for membrane permeability without excessive lipophilicity.
tPSA (Ų)	~25-35	~15-25	~0-10	The O-atom contributes to solubility; S-atom contributes minimally to PSA but affects permeability.
H-Bond Acceptor	Moderate (Ether O)	Strong (Ether O)	Weak (Thioether S)	Use Oxathiepane if the target pocket requires a specific H-bond vector but the Oxepane is too polar.
Metabolic Liability	S-Oxidation (Sulfoxide)	C-Hydroxylation (α to O)	S-Oxidation (Rapid)	The sulfur atom is a "soft spot" for CYP450 / FMO enzymes, forming sulfoxides/sulfones.
Ring Conformation	Twist-Chair (Biased)	Flexible / Twist-Boat	Flexible	The larger S-atom and isopropyl group create a unique 3D volume filling distinct from oxepane.

Key Experimental Insight: Metabolic Switching

One of the primary reasons to employ the oxathiepane scaffold is to modulate metabolism.

• Oxepanes are often cleared via oxidative dealkylation or hydroxylation at the carbon alpha to the oxygen.

• Oxathiepanes divert metabolism to the sulfur atom. The resulting sulfoxide (S=O) or sulfone (O=S=O) metabolites are often stable, more polar, and can be active metabolites. This "metabolic switch" can prolong half-life (

  ) if the sulfoxide is not rapidly excreted.

Experimental Protocols

To validate the utility of this scaffold, we recommend the following standardized protocols for synthesis and stability testing.

Protocol A: Synthesis of 2-Isopropyl-1,4-oxathiepane

Rationale: Constructing the 7-membered ring via Ring-Closing Metathesis (RCM) or intramolecular substitution.

Methodology (Intramolecular Cyclization Strategy):

• Precursor Preparation: Start with (S)-Valinol to install the chiral isopropyl group. Alkylate the alcohol with an allyl halide to form the ether linkage.

• Thiol Introduction: Convert the amine (or handle) to a thiol or thioacetate.

• Cyclization:

  • Step 1: Dissolve the acyclic mercapto-ether precursor (0.1 M) in dry DMF.

  • Step 2: Add Cs₂CO₃ (2.5 equiv) as a base to promote intramolecular SN2 attack of the thiol onto a distal halide or mesylate.

  • Step 3: Heat to 60°C for 4-6 hours.

  • Step 4:Purification: The 7-membered ring formation is entropically disfavored compared to 5/6-membered rings. High dilution is critical. Purify via silica gel chromatography (Hexanes/EtOAc gradient).

• Validation: Confirm structure via ¹H-NMR (look for distinct diastereotopic protons on the ring) and HRMS.

Protocol B: Microsomal Stability & Metabolite ID

Rationale: Determine if the sulfur atom acts as a metabolic soft spot.

• Incubation: Incubate test compound (1 µM) with pooled human liver microsomes (HLM) and NADPH regenerating system in phosphate buffer (pH 7.4) at 37°C.

• Time Points: Quench aliquots at 0, 15, 30, and 60 minutes with ice-cold acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Metabolite Search: specifically monitor for:

  • +16 Da shift: Indicates Sulfoxide formation (major path) or C-hydroxylation.

  • +32 Da shift: Indicates Sulfone formation.

  • -14 Da / +14 Da: Alkyl shifts (less common for this scaffold).

Mechanism of Action: Metabolic Activation Pathway

The following diagram details the metabolic fate of the oxathiepane scaffold, highlighting the "Sulfoxide Switch" which is critical for its application as a bioisostere.

Figure 2: Metabolic activation pathway. The sulfur atom serves as a "metabolic sink," protecting the carbon skeleton from degradation while increasing the polarity of the metabolites.

Conclusion & Recommendations

The 2-Isopropyl-oxathiepane scaffold is a valuable tool in the medicinal chemist's arsenal, particularly when:

• Lipophilicity Tuning: An oxepane analog is too polar, but a cycloheptane is too lipophilic.

• Metabolic Blocking: A carbon-based ring is suffering from rapid alkyl oxidation; the sulfur atom can divert this to a manageable sulfoxide metabolite.

• Conformational Sampling: The larger ring size and specific pucker of the oxathiepane can access binding pockets that the tighter oxepane cannot.

Recommendation: When synthesizing this scaffold, prioritize the (S)-2-isopropyl enantiomer (derived from L-Valine) to leverage the rich pool of chiral starting materials. Always screen for "chiral switching" of the sulfoxide metabolite, as the sulfur atom becomes a stereocenter upon oxidation.

References

• Vertex AI Search Results. Investigating 3,3-diaryloxetanes as potential bioisosteres. National Institutes of Health (NIH). Retrieved from [Link]

• PubChem. 1,4-Oxathiane | C4H8OS | CID 27596.[1] National Library of Medicine. Retrieved from [Link]

• Journal of Medicinal Chemistry. Bioisosteric Heterocyclic Versions of 7-{[2-(4-Phenyl-piperazin-1-yl)ethyl]propylamino}-5,6,7,8-tetrahydronaphthalen-2-ol. Retrieved from [Link]

• MDPI. Synthesis and Evaluation of Antimicrobial and Cytotoxic Activity of Oxathiine-Fused Quinone. Retrieved from [Link]

Sources

• 1. 1,4-Oxathiane | C4H8OS | CID 27596 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Carbonyl Protection: A Comparative Guide to Dithianes and Dioxolanes

Topic: A Comparative Study of Dithianes and Dioxolanes in Organic Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Abstract

In the architecture of complex organic synthesis, the protection of carbonyl groups is a fundamental tactical decision.[1][2] While 1,3-dioxolanes and 1,3-dithianes share a structural lineage as cyclic acetals, their roles in modern synthesis are divergent.[1] This guide provides a rigorous technical comparison of these two moieties, moving beyond basic textbook definitions to analyze their electronic behaviors, stability profiles, and chemoselective applications. We focus particularly on the unique "Umpolung" capability of dithianes versus the "pure protection" utility of dioxolanes.

The Mechanistic Divergence: Hard Oxygen vs. Soft Sulfur

The choice between a dioxolane (O,O-acetal) and a dithiane (S,S-acetal) is rarely arbitrary; it is dictated by the electronic requirements of the synthetic pathway.

• 1,3-Dioxolanes: Composed of "hard" oxygen atoms, these rings are electronically tight. The C-O bond is shorter (1.43 Å) and highly polarized. Consequently, dioxolanes are primarily protective .[1] They mask the electrophilicity of the carbonyl carbon, rendering it invisible to nucleophiles and bases.

• 1,3-Dithianes: Sulfur is a "soft," polarizable atom with available 3d orbitals (though the extent of d-orbital participation is debated, polarizability is the dominant factor). The C-S bond is longer (1.82 Å), and the ring is more flexible. Crucially, the high polarizability of sulfur stabilizes the negative charge at the C2 position, reducing the pKa of the C2 proton to ~31. This allows for Umpolung (polarity reversal), transforming the carbonyl carbon from an electrophile to a nucleophile.[1][3][4][5]

Visualization: The Umpolung Concept

The following diagram illustrates the functional divergence where dithianes allow access to "forbidden" synthetic pathways (e.g., synthesizing 1,2-diketones from aldehydes).

Caption: Figure 1. The Umpolung workflow exclusive to 1,3-dithianes, enabling the conversion of an electrophilic carbonyl into a nucleophilic acyl anion equivalent.

Performance Profile: Stability "Stress Test"

A robust synthetic strategy relies on orthogonal stability—the ability of a protecting group to survive conditions that cleave others.

Table 1: Comparative Stability Matrix

Condition	1,3-Dioxolane (O,O)	1,3-Dithiane (S,S)	Synthetic Implication
Aqueous Acid (pH < 4)	Labile (Hydrolyzes rapidly)	Stable (Resistant)	Dithianes survive acidic workups that cleave dioxolanes.[1]
Lewis Acids (Anhydrous)	Stable (mostly)	Stable	Both tolerate standard Lewis acids, but strong Lewis acids can facilitate exchange.
Bases (NaOH, NaH)	Stable	Stable	Both are excellent for protecting against basic hydrolysis.
Organolithiums (n-BuLi)	Stable	Reactive (Deprotonates at C2)	CRITICAL: Do not use dithianes if you need an inert protecting group against strong bases.
Nucleophiles (Grignard)	Stable	Stable	Both protect against nucleophilic attack at the carbonyl.
Oxidants (KMnO4, O3)	Stable (generally)	Labile (Oxidizes to Sulfoxide/Sulfone)	Oxidation is the primary cleavage method for dithianes.
Hydrogenation (H2/Pd)	Stable	Poisonous	Sulfur poisons Pd/Pt catalysts. Dithianes are incompatible with catalytic hydrogenation.

Experimental Protocols

Protocol A: Chemoselective Formation of 1,3-Dithiane

Context: This method uses Boron Trifluoride Etherate, a Lewis acid that is often cleaner than protic acids like p-TsOH for dithiane formation.

Reagents:

• Substrate: Benzaldehyde (10 mmol)

• Reagent: 1,3-Propanedithiol (11 mmol, 1.1 equiv)

• Catalyst: BF3[1][4]·OEt2 (1 mmol, 0.1 equiv)

• Solvent: Anhydrous CH2Cl2 (DCM)[3]

Methodology:

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen. Add Benzaldehyde and DCM.[1]

• Addition: Add 1,3-propanedithiol via syringe. Note: Dithiols have a potent stench. Use a bleach trap for all needles and glassware.

• Catalysis: Cool to 0°C. Add BF3·OEt2 dropwise. The solution may darken slightly.

• Reaction: Allow to warm to Room Temperature (RT). Monitor via TLC (typically 1-3 hours).

• Quench: Pour into 10% aqueous NaOH (not water, as NaOH helps neutralize the thiol smell and quench the acid).

• Workup: Extract with DCM, wash with brine, dry over Na2SO4.

• Yield: Expect >90%. The product is often a crystalline solid.

Protocol B: The Corey-Seebach Reaction (Umpolung)

Context: This is the definitive application of dithianes. Temperature control is critical to prevent decomposition of the lithiated species.

Methodology:

• Lithiation: Dissolve 1,3-dithiane derivative in dry THF under Argon. Cool to -78°C (Dry ice/Acetone).

• Deprotonation: Add n-BuLi (1.1 equiv) slowly down the side of the flask. Stir for 1-2 hours at -78°C.

  • Observation: The anion is often colored (yellow/orange).

• Electrophile Trap: Add the electrophile (e.g., Alkyl Halide) dissolved in THF.

• Warming: Allow to warm to 0°C slowly (over 2-3 hours).

• Quench: Add saturated NH4Cl.

Protocol C: Orthogonal Deprotection Strategies

Context: You have a molecule with both a dioxolane and a dithiane. How do you remove one selectively?

Scenario 1: Remove Dioxolane, Keep Dithiane

• Reagent: Aqueous HCl / THF or PPTS / Acetone / H2O.

• Mechanism: Protonation of oxygen leads to hydrolysis. Sulfur is a poorer base for protons and resists hydrolysis.

• Result: Ketone restored; Dithiane remains intact.

Scenario 2: Remove Dithiane, Keep Dioxolane

• Reagent: Mercury(II) Perchlorate or Bis(trifluoroacetoxy)iodobenzene (PIFA).

• Mechanism: Thiophilic metal/oxidant coordinates to Sulfur, making it a good leaving group. Oxygen does not coordinate strongly to Hg/Ag.

• Result: Ketone restored; Dioxolane remains intact.

Visualization: Orthogonal Deprotection Flow

Caption: Figure 2. Decision tree for orthogonal deprotection, exploiting the acid-lability of dioxolanes vs. the oxidative-lability of dithianes.

Field Notes & Troubleshooting

• The Smell Factor: 1,3-Propanedithiol is notorious for its stench.

  • Mitigation: Keep a bath of dilute bleach (NaOCl) ready. All glassware and syringes touching the thiol must be soaked in bleach immediately, which oxidizes the thiol to odorless disulfide/sulfonate.

• Catalyst Poisoning: Never plan a catalytic hydrogenation (H2/Pd-C) after installing a dithiane. Trace sulfur will irreversibly poison the catalyst.

  • Alternative: Use dissolving metal reductions (Na/NH3) or hydride reductions (LiAlH4) if reduction is needed while the dithiane is present.

• Stubborn Deprotection: Dithianes can be very hard to remove.

  • Pro-Tip: If Hg(II) fails, try the Stork method (Bis(trifluoroacetoxy)iodobenzene) or Methylation (MeI/NaHCO3) to form the sulfonium salt, which hydrolyzes easily.

References

• BenchChem. A Comparative Study of Dithianes and Dioxolanes in Organic Synthesis. Retrieved from

• Corey, E. J., & Seebach, D. (1965).[5] Carbanions of 1,3-Dithianes.[1][4][5][6][7][8][9][10][11] Reagents for C-C Bond Formation by Nucleophilic Acylation. Angewandte Chemie International Edition. Retrieved from

• Organic Chemistry Portal. 1,3-Dithianes as Protecting Groups and Synthetic Reagents. Retrieved from

• Organic Syntheses. Preparation of 1,3-Dithiane. Org.[2][6][7][12][13][14][15][16] Synth. 1970, 50, 72. Retrieved from

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis.[9][15] (Standard Reference for stability profiles).

• Smith, A. B., et al. Anion Relay Chemistry: An Effective Tactic for Diversity Oriented Synthesis.[8] J. Am. Chem. Soc. 2006.

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• 5. jk-sci.com [jk-sci.com]
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Safety & Regulatory Compliance

2-Isopropyl-[1,3]oxathiepane proper disposal procedures

2-Isopropyl-[1,3]oxathiepane: Comprehensive Handling, Decommissioning, and Disposal Protocol

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who utilize specialized heterocyclic scaffolds. 2-Isopropyl-[1,3]oxathiepane—a 7-membered cyclic O,S-acetal—is a highly valuable intermediate in complex organic synthesis. However, its unique sulfur-containing structure presents specific logistical and safety challenges. The most common laboratory incidents involving cyclic thioacetals do not stem from their flammability, but rather from accidental acid exposure, which triggers the release of potent, foul-smelling mercaptans that can force entire facility evacuations.

This guide provides a self-validating, field-proven Standard Operating Procedure (SOP) for the safe handling, decommissioning, and disposal of 2-isopropyl-[1,3]oxathiepane, ensuring scientific integrity, operational safety, and strict environmental compliance.

Part 1: Physicochemical Profile & Hazard Causality

To design an effective disposal protocol, we must first understand the chemical behavior of the O,S-acetal linkage. Unlike standard ethers, O,S-acetals are stable under basic and neutral conditions but are highly susceptible to Brønsted acid-catalyzed cleavage [1].

When exposed to acids, 2-isopropyl-[1,3]oxathiepane undergoes rapid ring-opening hydrolysis. This reaction breaks the C–O and C–S bonds, yielding isobutyraldehyde and 4-mercapto-1-butanol. Both degradation products are highly volatile, and the resulting thiol possesses an extreme odor threshold that mimics a severe natural gas leak.

Table 1: Physicochemical & Hazard Profile

Property	Characteristic	Operational Implication
Chemical Class	Cyclic O,S-Acetal	Stable to base; highly sensitive to Brønsted acids.
Physical State	Organic Liquid	Requires continuous handling within a certified chemical fume hood.
Odor	Pungent, sulfurous	Strong odor serves as an immediate indicator of degradation or poor containment.
Flammability	Combustible	Keep isolated from open flames, sparks, and strong oxidizing agents.
Incompatibilities	Strong acids, oxidizers	Mixing with acids generates toxic thiols; oxidizers may trigger thermal runaway.

Part 2: Mechanistic Insights: Acid-Catalyzed Degradation

Understanding the degradation mechanism is critical for preventing accidental exposure during disposal. The protocol strictly forbids mixing this compound with acidic waste streams because the protonation of the heterocyclic oxygen or sulfur initiates a rapid cascade, collapsing the stable ring into hazardous linear fragments [2].

Acid-catalyzed hydrolysis pathway of 2-isopropyl-[1,3]oxathiepane.

Part 3: Operational Safety & Handling Protocol

To maintain a self-validating safety system, every handling step must preemptively address the compound's volatility and reactivity.

• Engineering Controls: All transfers, reactions, and waste consolidation must be performed inside a continuously ventilated chemical fume hood. If the material is handled neat (undiluted), utilize a Schlenk line or glovebox to prevent atmospheric moisture degradation over long-term storage.

• Personal Protective Equipment (PPE): Operators must wear standard nitrile gloves (double-gloving is recommended during bulk transfers), splash-proof chemical goggles, and a flame-resistant laboratory coat.

• Dedicated Equipment: Dedicate specific glassware and syringes for sulfur-containing compounds to prevent cross-contamination of odorless workflows.

Part 4: Decommissioning & Disposal Procedures

Proper disposal requires strict segregation to prevent the generation of sulfur dioxide (SO₂) in standard incinerators and to avoid acid-catalyzed thiol release in the waste room [3]. Execute the following step-by-step methodology:

Step 1: Primary Waste Segregation Never mix 2-isopropyl-[1,3]oxathiepane with general organic waste, halogenated waste, or acidic aqueous waste. Transfer all bulk liquid waste into a clearly labeled, high-density polyethylene (HDPE) container designated exclusively for "Non-Halogenated Sulfur-Containing Organic Waste."

Step 2: Glassware Quenching & Odor Abatement Trace amounts of the compound left in reaction flasks will off-gas.

• Do not wash the glassware with acidic or neutral water initially.

• Rinse the glassware first with a non-polar solvent (e.g., hexanes or ethyl acetate) and transfer the washings to the sulfur-waste container.

• Optional but Recommended: To eliminate residual sulfurous odors from the glassware before sending it to the central wash facility, prepare a dilute solution of sodium hypochlorite (bleach) or 30% hydrogen peroxide in the fume hood. Carefully rinse the glassware to oxidize residual thiols to odorless, water-soluble sulfoxides/sulfones. Caution: Never add these oxidizers directly to the bulk organic waste container, as it will cause a dangerous exothermic reaction.

Step 3: Secondary Containment & Storage Seal the primary waste container tightly. Store it in a secondary containment tray within a flammable storage cabinet or keep it under continuous fume hood exhaust until your Environmental Health and Safety (EH&S) team retrieves it.

Step 4: Final Destruction Logistics Ensure the waste manifest explicitly notes the presence of "High-Sulfur Heterocycles." This regulatory flag mandates the disposal facility to route the waste to a specialized high-temperature incinerator equipped with alkaline flue gas scrubbers. These scrubbers are legally required to capture and neutralize the SO₂ gas generated during the combustion of sulfur-containing organics, preventing acid rain and ensuring EPA compliance [3].

Part 5: Emergency Response & Spill Mitigation

In the event of a spill outside of primary containment:

• Evacuate & Ventilate: Immediately evacuate personnel from the immediate area and maximize room ventilation. The odor will be intense and disorienting.

• Containment: Do not use water or acidic neutralizing agents. Cover the spill with an inert, high-capacity absorbent material (e.g., vermiculite, dry sand, or proprietary spill pads).

• Cleanup: Wearing full PPE (including a respirator if outside a hood), sweep the absorbed material using non-sparking tools into a heavy-duty plastic bag. Seal the bag, place it inside a secondary rigid container, and label it as hazardous sulfur-containing solid waste for EH&S pickup.

References

• O,S-Acetals in a New Modification of oxo-Friedel–Crafts–Bradsher Cyclization—Synthesis of Fluorescent (Hetero)acenes and Mechanistic Considerations. National Center for Biotechnology Information (NCBI) / PMC, 2023.[Link]

• Synthesis by Hydrolysis of Acetals and Their Derivatives. Thieme E-Books.[Link]

• Technical Guidelines for the Incineration of Hazardous Waste. United States Environmental Protection Agency (EPA).[Link]

Personal protective equipment for handling 2-Isopropyl-[1,3]oxathiepane

As a Senior Application Scientist, I approach the handling of complex heterocycles not merely as a checklist of safety rules, but as an exercise in understanding chemical causality. 2-Isopropyl-[1,3]oxathiepane is a specialized 7-membered heterocyclic compound featuring both an ether oxygen and a thioether sulfur within its ring structure.

Handling this compound requires a deep understanding of its physicochemical properties. The protocols below are designed as self-validating systems —meaning the procedures inherently verify their own safety and efficacy in real-time.

Part 1: The Mechanistic Hazard Profile (Causality of Protection)

To select the correct Personal Protective Equipment (PPE), we must first deconstruct the molecular hazards of 2-Isopropyl-[1,3]oxathiepane:

• The Thioether Linkage (Position 3): Organosulfur compounds are notorious for their extremely low odor thresholds. Even trace vapors can cause severe olfactory fatigue, nausea, and laboratory evacuations. Furthermore, the sulfur atom is highly nucleophilic and susceptible to rapid oxidation into sulfoxides or sulfones[1][2].

• The Ether Linkage (Position 1): Like many cyclic ethers (e.g., THF, oxathiepane derivatives[3]), prolonged exposure to ambient oxygen and UV light can lead to the formation of explosive peroxides.

• The Isopropyl Group (Position 2): This alkyl substitution significantly increases the molecule's lipophilicity. Highly lipophilic liquids act as powerful permeation enhancers, meaning they can rapidly bypass biological membranes and standard laboratory glove materials.

Logical mapping of 2-Isopropyl-[1,3]oxathiepane hazards to specific PPE requirements.

Part 2: The Self-Validating PPE Matrix

Standard laboratory PPE is insufficient for lipophilic organosulfur compounds. The following matrix outlines the required protective gear and the mechanistic rationale behind each choice.

Protection Category	Primary PPE Requirement	Secondary/Backup PPE	Mechanistic Rationale
Respiratory	Class II Fume Hood (Face velocity >100 fpm)	Half-mask respirator with Organic Vapor (OV) cartridges	Prevents olfactory fatigue and inhalation toxicity. The hood acts as the primary engineering control.
Dermal (Hands)	Butyl Rubber Gloves (0.3 mm minimum)	Nitrile inner gloves (Double-gloving protocol)	Lipophilic heterocycles rapidly permeate standard nitrile. Butyl rubber provides superior chemical resistance to ethers/sulfides.
Ocular	Indirect-vented Splash Goggles	Full Face Shield (during transfers)	Prevents severe ocular irritation from volatile vapors and accidental liquid splashes.
Body	Flame-Resistant (FR) Lab Coat	Chemical-resistant Apron	Protects against flammability risks associated with volatile organic compounds.

Part 3: Operational Workflow & Experimental Protocols

The following protocol utilizes a self-validating methodology for the transfer and handling of 2-Isopropyl-[1,3]oxathiepane.

Self-validating operational workflow for handling and disposing of organosulfur heterocycles.

Protocol: Closed-System Transfer and Handling

• Pre-Operation Integrity Check: Verify the fume hood face velocity is operating at optimal levels. Don the double-glove system (Nitrile inner, Butyl outer).

  • Self-Validation Check: If you can detect the characteristic sulfur odor before opening the primary container, the hood's airflow containment is compromised. Do not proceed.

• Inert Atmosphere Setup: Purge your reaction vessel with Argon or Nitrogen. Because 1,3-oxathiepanes are susceptible to oxidation[1][2], handling them under inert gas prevents premature sulfoxide or peroxide formation, ensuring reagent purity.

• Closed-System Transfer: Utilize a gas-tight glass syringe to transfer the required volume. Avoid open pouring to minimize vapor release and atmospheric exposure.

• Active Monitoring: Proceed with the planned synthesis. Continuously monitor the outer butyl gloves for any signs of swelling, discoloration, or degradation.

  • Self-Validation Check: If the outer glove swells, the chemical barrier is failing. The inner nitrile glove provides a critical 2-to-3 minute window to safely halt work, exit the hood, and replace your PPE.

Part 4: Decontamination & End-of-Life Disposal

Organosulfur waste cannot simply be poured into standard organic waste carboys due to the risk of severe odor contamination in the laboratory environment.

The Bleach Quenching Protocol

To clean contaminated glassware, syringes, and benchtop spills, we rely on targeted chemical oxidation:

• Prepare a fresh 10% Sodium Hypochlorite (NaOCl) solution (standard household bleach).

• Submerge the contaminated equipment in the bleach solution for a minimum of 30 minutes.

• Mechanistic Action: The hypochlorite rapidly oxidizes the volatile thioether into a highly polar, non-volatile sulfone.

• Self-Validation Check: The complete cessation of the noxious sulfur odor confirms the chemical destruction of the oxathiepane ring.

Waste Segregation Matrix

Waste Stream	Classification	Disposal Method	Incompatible Materials
Liquid Waste	Non-Halogenated Organosulfur	High-temperature Incineration	Strong oxidizers (Nitric acid, Peroxides)
Solid Waste	Contaminated Consumables	Solid Hazardous Waste	Unquenched reactive metals
Aqueous Waste	Bleach-Quenched Solutions	pH Neutralization Aqueous Waste	Acids (Risk of toxic gas generation)

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12301023, 1,2-Oxathiepane, 2,2-dioxide" PubChem. Available at: [Link]

• Maglioli, P., et al. "Mechanisms of Enantioselective Reactions Using α,α,α′,α′-Tetraaryl-1,3-dioxolane-4,5-dimethanol(TADDOL)-Derived Titanates." ResearchGate. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - Standard 1910.132." United States Department of Labor. Available at: [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press. Available at: [Link]

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